Dihydroseselin

Core Science & Biosynthesis

Potential Mechanism of Action of Dihydroseselin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin is a coumarin compound that has garnered interest for its potential therapeutic properties. This technical guide provides a comprehensive overview of the current understanding of the potential mechanisms of action of Dihydroseselin and its derivatives, with a focus on its anti-inflammatory effects. While direct evidence for the anti-cancer activity of Dihydroseselin is limited, this guide also explores the cytotoxic potential of related coumarins from the same plant genera.

Anti-inflammatory Mechanism of a Dihydroseselin Derivative

A derivative of Dihydroseselin, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (also referred to as Pd-Ib), has been investigated for its anti-inflammatory properties in a mouse model of dextran sulfate sodium (DSS)-induced colitis. The findings from this research provide the most direct insight into the potential anti-inflammatory mechanism of Dihydroseselin-related compounds.

Modulation of Inflammatory Cytokines

In a study on DSS-induced colitis in mice, administration of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin demonstrated a significant immunomodulatory effect. The compound was found to suppress the secretion of several pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interferon-gamma (IFN-γ), Interleukin-6 (IL-6), and Interleukin-17A (IL-17A).[1] Conversely, it enhanced the level of the anti-inflammatory cytokine Interleukin-4 (IL-4).[1]

Inhibition of STAT3 and MAPK Signaling Pathways

The underlying mechanism for this cytokine modulation appears to be the inhibition of key inflammatory signaling pathways. The study revealed that (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin down-regulated the protein levels of phosphorylated Signal Transducer and Activator of Transcription 3 (p-STAT3) and phosphorylated p38 Mitogen-Activated Protein Kinase (p-p38) in the colonic tissues of the DSS-treated mice.[1]

Further in vitro studies corroborated these findings, showing that the inhibitory effect of the compound on p-STAT3 and IL-6 protein levels was associated with a reduction in the activation of Mitogen-Activated Protein Kinases (MAPKs), specifically JNK and p38.[1] This suggests that the anti-inflammatory effects of this Dihydroseselin derivative are principally mediated through the regulation of interleukins via the STAT3 and MAPK pathways.[1]

Caption: Anti-inflammatory signaling pathway of a Dihydroseselin derivative.

Quantitative Data on Anti-inflammatory Effects

While detailed quantitative data from the aforementioned study is not fully available in the public domain, the research indicates a dose-dependent therapeutic effect. The administration of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin at doses of 30, 60, and 120 mg/kg/day significantly reduced the disease activity index, inhibited the shortening of colon length, reduced colonic tissue damage, and suppressed colonic myeloperoxidase activity and nitric oxide levels in the mouse model of colitis.[1]

Parameter	Effect of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (30, 60, 120 mg/kg/day)
Disease Activity Index	Significantly reduced
Colon Length Shortening	Inhibited
Colonic Tissue Damage	Reduced
Colonic Myeloperoxidase	Suppressed
Nitric Oxide Levels	Suppressed
Pro-inflammatory Cytokines	Suppressed (TNF-α, IFN-γ, IL-6, IL-17A)
Anti-inflammatory Cytokine	Enhanced (IL-4)

Table 1: Summary of the in vivo anti-inflammatory effects of a Dihydroseselin derivative in a DSS-induced colitis mouse model.

Experimental Protocols

DSS-Induced Colitis in Mice (General Protocol)

A common method for inducing colitis in mice, as referenced in the study, involves the administration of dextran sulfate sodium (DSS) in the drinking water of C57BL/6 mice.[1] The concentration and duration of DSS administration can vary, but a typical protocol involves providing a 2-5% DSS solution for 5-7 days. Following DSS administration, mice are monitored for clinical signs of colitis, including weight loss, stool consistency, and the presence of blood in the stool, which are used to calculate a disease activity index (DAI). At the end of the experimental period, colon tissues are collected for histological analysis and measurement of inflammatory markers.

In Vitro Analysis of STAT3 and MAPK Phosphorylation (General Protocol)

To assess the effect of a compound on STAT3 and MAPK signaling in vitro, cell lines such as RAW 264.7 macrophages can be utilized. The general steps are as follows:

• Cell Culture: Cells are cultured in an appropriate medium and conditions.

• Stimulation: Cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce the phosphorylation of STAT3 and MAPKs.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Dihydroseselin derivative) before or concurrently with the inflammatory stimulus.

• Protein Extraction: After the treatment period, total protein is extracted from the cells.

• Western Blotting: The levels of phosphorylated and total STAT3, JNK, and p38 are determined by Western blot analysis using specific antibodies. The ratio of phosphorylated to total protein is calculated to determine the extent of pathway activation.

References

• 1. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Predicted Biological Activities of Dihydroseselin and its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a coumarin derivative, and its structural analogs represent a class of compounds with significant therapeutic potential. These molecules, including the well-studied flavonoid dihydromyricetin (DMY), have been investigated for a wide range of pharmacological effects. Their activities stem from complex interactions with various cellular signaling pathways, making them promising candidates for drug discovery and development. This document provides an in-depth technical overview of the predicted and observed biological activities of dihydroseselin and its analogs, focusing on quantitative data, experimental methodologies, and the underlying molecular mechanisms.

Anti-inflammatory Activity

Dihydroseselin analogs have demonstrated potent anti-inflammatory effects in various preclinical models. The primary mechanism involves the modulation of key inflammatory signaling cascades, leading to a reduction in pro-inflammatory mediators.

Quantitative Data: Anti-inflammatory Activity

Compound	Model	Key Findings	Reference
(+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib)	Dextran sulfate sodium (DSS)-induced colitis in mice	Significantly reduced Disease Activity Index, myeloperoxidase activity, and nitric oxide levels. Suppressed TNF-α, IFN-γ, IL-6, IL-17A; enhanced IL-4.[1]
Dihydromyricetin (DHM)	Carrageenan-induced paw edema in rats	Suppressed inflammatory responses.[2]
Dihydromyricetin (DHM)	Ovalbumin (OVA)-induced asthma in mice	Reduced inflammatory cells (eosinophils, neutrophils, lymphocytes, macrophages) in bronchoalveolar lavage (BAL) fluid. Decreased IL-4, IL-5, and IL-13 levels in BAL fluid and OVA-specific IgE/IgG1 in serum.[3][4]

Signaling Pathways in Inflammation

The anti-inflammatory effects of dihydroseselin analogs are largely attributed to their ability to inhibit the STAT3 and MAPK signaling pathways. These pathways are crucial for the production of pro-inflammatory cytokines.

Caption: Inhibition of STAT3 and MAPK pathways by a dihydroseselin analog.

Experimental Protocol: DSS-Induced Colitis Model

• Animal Model: C57BL/6 mice are typically used.

• Induction of Colitis: Acute colitis is induced by administering 3-5% (w/v) dextran sulfate sodium (DSS) in the drinking water for 7-10 days.

• Treatment: The test compound (e.g., Pd-Ib) is administered orally (e.g., 30, 60, and 120 mg/kg/day) during the DSS treatment period. A positive control group may receive sulfasalazine (e.g., 300 mg/kg).[1]

• Assessment:

  • Disease Activity Index (DAI): Calculated based on weight loss, stool consistency, and rectal bleeding.

  • Histology: Colon tissues are collected, fixed in formalin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess tissue damage.

  • Myeloperoxidase (MPO) Assay: Colonic MPO activity, an indicator of neutrophil infiltration, is measured spectrophotometrically.

  • Cytokine Analysis: Levels of cytokines (TNF-α, IL-6, IL-4, etc.) in colon tissue homogenates or serum are measured using ELISA kits.

  • Western Blot: Protein levels of key signaling molecules (p-STAT3, p-p38) are analyzed in colonic tissue lysates.[1]

Anticancer Activity

Analogs of dihydroseselin have shown promising cytotoxic effects against various cancer cell lines. Their mechanisms of action often involve the induction of apoptosis, cell cycle arrest, and generation of reactive oxygen species (ROS).

Quantitative Data: In Vitro Cytotoxicity

Compound Series	Cell Line	IC50 Value (µM)	Reference
Dihydrotriazine derivatives	HepG-2 (Liver carcinoma)	2.12 (for compound 10e)	[5]
Dihydropyridine analogs	HeLa (Cervical carcinoma)	53.47 ± 0.50 (for compound 4d)	[6]
Dihydropyridine analogs	MCF-7 (Breast carcinoma)	38.71 ± 2.31 (for compound 4d)	[6]
Didehydroepiandrosterone analogs	HMEC-1 (Endothelial cells)	0.59 (for compound 10l)	[7]
Didehydroepiandrosterone analogs	CEM (T-cell leukemia)	1.5 ± 0.2 (for compound 10l)	[7]

Signaling Pathways in Cancer

The anticancer activity of these compounds can be mediated through the induction of apoptosis. This process involves the activation of caspase cascades and can be triggered by an increase in intracellular ROS, leading to mitochondrial dysfunction.

Caption: ROS-mediated apoptotic pathway induced by a dihydrotriazine analog.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Cancer cell lines (e.g., HepG-2, MCF-7) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a 5% CO2 incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (typically 0.5 mg/mL) and incubated for 2-4 hours.

• Formazan Solubilization: The MTT solution is removed, and the resulting formazan crystals are dissolved in a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value (the concentration that inhibits 50% of cell growth) is calculated using dose-response curve analysis.[5][6][8]

Antiviral Activity

Certain dihydroseselin analogs have been synthesized and evaluated for their antiviral properties, particularly against the Human Immunodeficiency Virus (HIV).

Quantitative Data: Anti-HIV Activity

Compound	Assay	EC50	Therapeutic Index (TI)	Mechanism	Reference
3',4'-di-O-(-)-camphanoyl-(+)-cis-khellactone (Compound 16)	In vitro anti-HIV replication	4 x 10⁻⁴ µM	136,719	Not an inhibitor of HIV-1 reverse transcriptase	[9]
Dihydroquercetin	Plaque reduction assay (Coxsackievirus B4)	Effective at 100 µg/mL	Not reported	Acts at early stages of virus reproduction	[10]
Dihydromyricetin	FRET-based enzymatic assay (SARS-CoV-2 Mpro)	IC50 = 1.716 ± 0.419 μM	Not reported	Potent inhibitor of the main protease (Mpro)	[11]

Experimental Workflow: Anti-HIV Assay

Caption: General workflow for in vitro evaluation of anti-HIV activity.

Experimental Protocol: In Vitro Anti-HIV Replication Assay

• Cell Lines: Peripheral blood mononuclear cells (PBMCs) or monocytic cell lines susceptible to HIV infection are used.

• Virus Stock: A well-characterized laboratory strain of HIV-1 is used for infection.

• Infection and Treatment: Cells are infected with HIV-1 and subsequently treated with various concentrations of the test compounds (e.g., Compound 16).[9] A positive control, such as Azidothymidine (AZT), is included.

• Incubation: The treated and infected cells are incubated for a period of 4-7 days to allow for viral replication.

• Quantification of Viral Replication: The extent of HIV replication is typically measured by quantifying the p24 capsid protein in the cell culture supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Cytotoxicity Assay: A parallel assay (e.g., MTT or XTT) is performed on uninfected cells treated with the same compound concentrations to determine the 50% cytotoxic concentration (CC50).

• Data Analysis: The 50% effective concentration (EC50) is calculated from the dose-response curve of p24 inhibition. The therapeutic index (TI) is then calculated as the ratio of CC50 to EC50.

Antibacterial Activity

Dihydromyricetin (DMY), a prominent analog, has shown broad-spectrum antibacterial activity against several food-borne pathogens.

Quantitative Data: Antibacterial Activity of Dihydromyricetin (DMY)

Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)	Reference
Staphylococcus aureus	0.3125 - 2.5	2.5 - 10	[12]
Bacillus subtilis	0.3125 - 2.5	2.5 - 10	[12]
Escherichia coli	0.3125 - 2.5	2.5 - 10	[12]
Salmonella paratyphi	0.3125 - 2.5	2.5 - 10	[12]
Pseudomonas aeruginosa	0.3125 - 2.5	2.5 - 10	[12]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Proposed Mechanism of Antibacterial Action

The antibacterial effect of DMY is believed to result from multiple actions, including damage to the bacterial cell wall and membrane, leakage of intracellular components, and inhibition of metabolic pathways like the tricarboxylic acid (TCA) cycle.[13]

Experimental Protocol: Broth Microdilution for MIC/MBC Determination

• Bacterial Strains: Standard strains of food-borne bacteria (S. aureus, E. coli, etc.) are used.

• Inoculum Preparation: Bacterial cultures are grown to the mid-logarithmic phase and diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Compound Preparation: The test compound (DMY) is serially diluted in a 96-well microtiter plate.

• Inoculation: The standardized bacterial inoculum is added to each well containing the diluted compound.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• MBC Determination: Aliquots from the wells showing no visible growth are sub-cultured onto agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count after incubation.[12]

Neuroprotective and Other Activities

Dihydroseselin analogs, particularly dihydromyricetin, exhibit significant neuroprotective properties, primarily through their potent antioxidant and anti-inflammatory effects.[14][15][16] They have been shown to mitigate oxidative stress, reduce neuronal apoptosis, and modulate signaling pathways like Nrf2/HO-1 and SIRT1/FOXO3a in models of neurological disorders.[14] Other reported activities include antioxidant, enzyme inhibition (e.g., tyrosinase, alkaline phosphatase), and cardioprotective effects.[6][17][18][19]

Conclusion

Dihydroseselin and its analogs constitute a versatile class of bioactive compounds with a broad spectrum of predicted pharmacological activities. Their ability to modulate multiple key signaling pathways, including those involved in inflammation, cancer, and viral replication, underscores their significant potential in drug development. The quantitative data and established experimental protocols summarized in this guide provide a solid foundation for researchers and scientists to further explore and harness the therapeutic benefits of these promising molecules. Future work should focus on lead optimization to enhance potency and selectivity, as well as comprehensive in vivo studies to validate their preclinical efficacy and safety.

References

• 1. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin suppresses inflammatory responses in vitro and in vivo through inhibition of IKKβ activity in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory effects of dihydromyricetin in a mouse model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti‑inflammatory effects of dihydromyricetin in a mouse model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dihydrotriazine derivatives display high anticancer activity and inducing apoptosis, ROS, and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Biological Evaluation of Analogs of Didehydroepiandrosterone as Potential New Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synergistic anti-cancer activity of the combination of dihydroartemisinin and doxorubicin in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-AIDS agents. 15. Synthesis and anti-HIV activity of dihydroseselins and related analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [ANTIVIRAL ACTIVITY OF THE DIHYDROQUERCETIN DURING THE COXSACKIEVIRUS B4 REPLICATION IN VITRO] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of dihydromyricetin on SARS-CoV-2 viral replication and pulmonary inflammation and fibrosis [agris.fao.org]
• 12. Antibacterial Activity and Mode of Action of Dihydromyricetin from Ampelopsis grossedentata Leaves against Food-Borne Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibacterial Activity and Mode of Action of Dihydromyricetin from Ampelopsis grossedentata Leaves against Food-Borne Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacological mechanisms and potential clinical applications of Dihydromyricetin in neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent Update on the Pharmacological Effects and Mechanisms of Dihydromyricetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Preclinical Research of Dihydromyricetin for Brain Aging and Neurodegenerative Diseases [frontiersin.org]
• 17. Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Di-hydropyridine Analogs as Potent Antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Recent Update on the Pharmacological Effects and Mechanisms of Dihydromyricetin [frontiersin.org]
• 19. Design, synthesis and molecular simulation studies of dihydrostilbene derivatives as potent tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Dihydroseselin (CAS 2221-66-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin (CAS 2221-66-1), with the chemical name 8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-2-one, is a natural coumarin derivative.[1] It is derived from the roots of plants such as Toddalia asiatica.[1] As a member of the coumarin family, Dihydroseselin shares a core benzopyrone structure, which is a common scaffold in many biologically active compounds.[1][2] This technical guide provides a comprehensive overview of the core physicochemical properties of Dihydroseselin, along with detailed experimental methodologies and visual workflows to support research and development activities.

Core Physicochemical Properties

The fundamental physicochemical properties of Dihydroseselin are summarized in the table below. These parameters are crucial for understanding its behavior in biological systems and for formulation development.

Property	Value	Source
CAS Number	2221-66-1	[1][3][4]
Molecular Formula	C₁₄H₁₄O₃	[1][3][4]
Molecular Weight	230.26 g/mol	[1][3][4]
Appearance	Solid	[5]
Melting Point	104-105 °C	[3]
Boiling Point (Predicted)	387.3 ± 42.0 °C	[3]
Density (Predicted)	1.190 ± 0.06 g/cm³	[3]
Canonical SMILES	CC1(C)CCC2=C(O1)C=CC1=C2OC(=O)C=C1	[1]

Solubility Profile

The solubility of a compound is a critical factor in its biological activity and formulation. Dihydroseselin exhibits solubility in various organic solvents.

Solvent	Solubility	Notes
DMSO	3.6 mg/mL (15.63 mM)	Sonication is recommended to aid dissolution.[1]
Chloroform	Soluble	[6]
Dichloromethane	Soluble	[6]
Ethyl Acetate	Soluble	[6]
Acetone	Soluble	[6]
Water	Insoluble (predicted)	[5]

For in vivo studies, a common formulation involves dissolving Dihydroseselin in DMSO, followed by dilution with PEG300, Tween 80, and saline or PBS.[1] For higher solubility, warming the solution to 37°C and using an ultrasonic bath may be beneficial.[7]

Storage and Stability

Proper storage is essential to maintain the integrity of Dihydroseselin.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
In Solvent	-80°C	1 year

Stock solutions can be stored at -20°C for up to one month and at -80°C for up to six months.[8] It is advisable to store solutions in aliquots to avoid repeated freeze-thaw cycles.[6][8]

Experimental Methodologies

The determination of physicochemical properties involves a range of analytical techniques. Below are detailed protocols for key experiments.

Workflow for Physicochemical Property Determination

Caption: Workflow for the determination of physicochemical properties.

1. Melting Point Determination

• Principle: The melting point is determined as the temperature at which the solid and liquid phases of a substance are in equilibrium. It is a key indicator of purity.

• Apparatus: Digital melting point apparatus.

• Procedure:

  • A small, dry sample of Dihydroseselin is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature range from the appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the melting point.

2. Solubility Determination

• Principle: Solubility is quantified as the maximum concentration of a solute that can dissolve in a solvent at a given temperature.

• Apparatus: Analytical balance, vials, sonicator, temperature-controlled shaker, HPLC or UV-Vis spectrophotometer.

• Procedure (Shake-Flask Method):

  • An excess amount of Dihydroseselin is added to a known volume of the solvent (e.g., DMSO, water) in a sealed vial.

  • The mixture is agitated in a temperature-controlled shaker until equilibrium is reached (typically 24-48 hours).

  • The suspension is filtered or centrifuged to remove undissolved solid.

  • The concentration of Dihydroseselin in the clear supernatant is determined using a calibrated HPLC or UV-Vis method.

3. Spectroscopic Analysis for Structural Confirmation

Spectroscopic methods are fundamental for confirming the chemical structure of Dihydroseselin.

Workflow for Spectroscopic Structure Elucidation

Caption: Workflow for spectroscopic structure elucidation.

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Principle: NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. Chemical shifts indicate the electronic environment of nuclei, and coupling patterns in ¹H NMR reveal neighboring protons.

  • Procedure:

    • A small amount of Dihydroseselin is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • The solution is placed in an NMR tube.

    • ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

    • The spectra are analyzed for chemical shifts, integration (for ¹H), and splitting patterns to elucidate the structure.

• Mass Spectrometry (MS):

  • Principle: MS measures the mass-to-charge ratio of ions to determine the molecular weight and elemental composition of a compound.

  • Procedure:

    • The sample is introduced into the mass spectrometer and ionized (e.g., by electrospray ionization - ESI).

    • The resulting ions are separated based on their mass-to-charge ratio.

    • The detector records the abundance of each ion, generating a mass spectrum. The molecular ion peak [M+H]⁺ or [M]⁺ will confirm the molecular weight.

• Infrared (IR) Spectroscopy:

  • Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrational transitions of specific bonds. It is used to identify functional groups.

  • Procedure:

    • The solid sample can be analyzed as a KBr pellet or a thin film.

    • The sample is exposed to infrared radiation over a range of wavelengths.

    • The absorption pattern is recorded to identify characteristic peaks for functional groups such as C=O (carbonyl) and C-O (ether) bonds present in Dihydroseselin.

References

• 1. Dihydroseselin | TargetMol [targetmol.com]
• 2. Dihydroseselin|CAS 2221-66-1|DC Chemicals [dcchemicals.com]
• 3. 2221-66-1 | CAS DataBase [chemicalbook.com]
• 4. glpbio.com [glpbio.com]
• 5. Dihydroseselin|2221-66-1|MSDS [dcchemicals.com]
• 6. Dihydroseselin | CAS 2221-66-1 | ScreenLib [screenlib.com]
• 7. file.glpbio.com [file.glpbio.com]
• 8. glpbio.com [glpbio.com]

Dihydroseselin Solubility: A Technical Guide for Laboratory Applications

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of dihydroseselin in dimethyl sulfoxide (DMSO) and other common laboratory solvents. The information is intended for researchers, scientists, and professionals in the field of drug development and life sciences who are working with this coumarin derivative.

Executive Summary

Dihydroseselin, a derivative of 7-hydroxycoumarin, is a compound of interest for various research applications. Understanding its solubility is critical for the preparation of stock solutions, in vitro and in vivo assay design, and overall experimental reproducibility. This document summarizes the available quantitative solubility data, outlines standard experimental protocols for solubility determination, and presents a relevant biological pathway for a closely related derivative.

Quantitative Solubility Data

Table 1: Quantitative Solubility of Dihydroseselin

Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Method	Notes
DMSO	3.6[1]	15.63[1]	Not Specified	Sonication is recommended to facilitate dissolution[1].
Water	Data not available[2]	Data not available	-	-
Ethanol	Data not available	Data not available	-	-
Methanol	Data not available	Data not available	-	-
Acetone	Data not available	Data not available	-	-

Experimental Protocols for Solubility Determination

For researchers wishing to determine the solubility of dihydroseselin in specific solvent systems, several established methods can be employed. The choice of method may depend on the required accuracy, throughput, and available equipment.

Equilibrium Shake-Flask Method

This is a widely recognized method for determining thermodynamic solubility.

• Protocol:

  • Add an excess amount of dihydroseselin to a vial containing the solvent of interest.

  • Seal the vial and agitate it at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

  • After incubation, allow the solution to stand, or centrifuge it, to separate the undissolved solid.

  • Carefully extract an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Dilute the aliquot with a suitable solvent and quantify the concentration of dihydroseselin using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput method is often used in early drug discovery to assess the aqueous solubility of compounds from a DMSO stock solution.

• Protocol:

  • Prepare a high-concentration stock solution of dihydroseselin in DMSO (e.g., 10 mM).

  • In a multi-well plate, add the DMSO stock solution to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a range of final concentrations.

  • Mix thoroughly and incubate at room temperature for a set period (e.g., 1-2 hours).

  • Measure the turbidity of each well using a plate reader at a specific wavelength (e.g., 650 nm).

  • The concentration at which a significant increase in turbidity is observed indicates the kinetic solubility limit.

Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of a compound like dihydroseselin.

Caption: Workflow for Equilibrium Solubility Determination.

Biological Context: Relevant Signaling Pathway

While specific signaling pathways for dihydroseselin are not extensively documented, a structurally related derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, has been shown to exert anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways.[3] This provides a potential framework for investigating the mechanism of action of dihydroseselin and its analogues.

The diagram below illustrates the inhibitory effect of the dihydroseselin derivative on these key inflammatory pathways.

Caption: Inhibition of STAT3 and MAPK Pathways.

References

• 1. Dihydroseselin | TargetMol [targetmol.com]
• 2. Dihydroseselin|2221-66-1|MSDS [dcchemicals.com]
• 3. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectroscopic Interpretation of Dihydroseselin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a naturally occurring coumarin derivative, has garnered interest within the scientific community for its potential pharmacological activities. As with any compound of interest in drug discovery and development, a thorough understanding of its chemical structure is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are fundamental tools for the elucidation and confirmation of the structure of such molecules. This technical guide provides a comprehensive overview of the interpretation of the spectroscopic data for Dihydroseselin, offering a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Spectroscopic Data Summary

The structural elucidation of Dihydroseselin is achieved through the combined analysis of its 1H NMR, 13C NMR, Mass Spectrometry, and Infrared spectroscopic data. The following tables summarize the key quantitative data obtained from these techniques.

Table 1: 1H NMR Spectroscopic Data for Dihydroseselin (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
7.25	d	8.5	1H	H-5
6.78	d	8.5	1H	H-6
6.22	d	9.5	1H	H-3
7.62	d	9.5	1H	H-4
2.84	t	6.8	2H	H-1'
1.86	t	6.8	2H	H-2'
1.35	s	6H	2 x CH₃

Table 2: 13C NMR Spectroscopic Data for Dihydroseselin (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
161.2	C	C-2
112.8	CH	C-3
143.5	CH	C-4
128.7	CH	C-5
112.5	CH	C-6
155.8	C	C-7
107.3	C	C-8
154.2	C	C-8a
115.9	C	C-4a
21.6	CH₂	C-1'
31.5	CH₂	C-2'
77.9	C	C-3'
25.0	2 x CH₃	2 x CH₃

Table 3: Mass Spectrometry (EI-MS) Data for Dihydroseselin

m/z	Relative Intensity (%)	Proposed Fragment
230	45	[M]⁺
215	100	[M - CH₃]⁺
187	80	[M - C₃H₇]⁺
159	30	[M - C₄H₇O]⁺

Table 4: Infrared (IR) Spectroscopic Data for Dihydroseselin (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
1725	Strong	C=O stretch (α,β-unsaturated lactone)
1610, 1580, 1490	Medium	C=C stretch (aromatic)
1270	Strong	C-O stretch (lactone)
1130	Strong	C-O stretch (ether)
2970, 2930, 2870	Medium	C-H stretch (aliphatic)

Experimental Protocols

The acquisition of high-quality spectroscopic data is crucial for accurate structure elucidation. The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of Dihydroseselin (approximately 5-10 mg) is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

1H NMR Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer.

• Pulse Program: A standard single-pulse experiment (zg30).

• Acquisition Parameters:

  • Spectral Width: 12 ppm

  • Acquisition Time: 3.4 seconds

  • Relaxation Delay: 1.0 seconds

  • Number of Scans: 16

• Processing: The free induction decay (FID) is Fourier transformed with a line broadening of 0.3 Hz. Phase and baseline corrections are applied manually.

13C NMR Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer (operating at 100 MHz for 13C).

• Pulse Program: A standard proton-decoupled pulse program (zgpg30).

• Acquisition Parameters:

  • Spectral Width: 240 ppm

  • Acquisition Time: 1.1 seconds

  • Relaxation Delay: 2.0 seconds

  • Number of Scans: 1024

• Processing: The FID is Fourier transformed with a line broadening of 1.0 Hz. Phase and baseline corrections are applied manually.

Mass Spectrometry (MS)

Sample Introduction: A dilute solution of Dihydroseselin in methanol is introduced into the mass spectrometer via a direct insertion probe.

Electron Ionization (EI) Mass Spectrometry:

• Instrument: A double-focusing magnetic sector mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 200 °C.

• Mass Range: m/z 50-500.

Infrared (IR) Spectroscopy

Sample Preparation: A small amount of Dihydroseselin (1-2 mg) is finely ground with approximately 100 mg of dry potassium bromide (KBr) using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Mode: Transmittance.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 32.

• Background: A spectrum of a pure KBr pellet is recorded as the background and automatically subtracted from the sample spectrum.

Spectroscopic Interpretation and Structural Elucidation

The combined analysis of the data from NMR, MS, and IR spectroscopy allows for the unambiguous determination of the structure of Dihydroseselin.

Infrared (IR) Spectrum Analysis

The IR spectrum provides key information about the functional groups present in the molecule. The strong absorption at 1725 cm⁻¹ is characteristic of the C=O stretching vibration of an α,β-unsaturated lactone, a hallmark of the coumarin scaffold. The series of absorptions between 1610 cm⁻¹ and 1490 cm⁻¹ are indicative of C=C stretching vibrations within the aromatic ring. The strong bands at 1270 cm⁻¹ and 1130 cm⁻¹ correspond to the C-O stretching vibrations of the lactone and the ether linkage of the pyran ring, respectively. Finally, the absorptions in the 2970-2870 cm⁻¹ region confirm the presence of aliphatic C-H bonds.

Mass Spectrum (MS) Analysis

The electron ionization mass spectrum provides the molecular weight and information about the fragmentation pattern of Dihydroseselin. The molecular ion peak [M]⁺ is observed at m/z 230 , which corresponds to the molecular formula C₁₄H₁₄O₃. The base peak at m/z 215 arises from the loss of a methyl group ([M - CH₃]⁺), a common fragmentation for molecules containing a gem-dimethyl group. The significant peak at m/z 187 corresponds to the loss of a propyl fragment ([M - C₃H₇]⁺), likely from the cleavage of the dihydropyran ring.

1H NMR Spectrum Analysis

The 1H NMR spectrum provides detailed information about the proton environment in Dihydroseselin. The two doublets at δ 7.25 (d, J = 8.5 Hz) and δ 6.78 (d, J = 8.5 Hz) are characteristic of ortho-coupled protons on a benzene ring, assigned to H-5 and H-6, respectively. The pair of doublets at δ 6.22 (d, J = 9.5 Hz) and δ 7.62 (d, J = 9.5 Hz) are typical for the H-3 and H-4 protons of the coumarin α-pyrone ring. The two triplets at δ 2.84 (t, J = 6.8 Hz) and δ 1.86 (t, J = 6.8 Hz) , each integrating to two protons, are indicative of two adjacent methylene groups, assigned to H-1' and H-2' of the dihydropyran ring. The singlet at δ 1.35 , integrating to six protons, confirms the presence of two equivalent methyl groups attached to a quaternary carbon.

13C NMR Spectrum Analysis

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. The signal at δ 161.2 is assigned to the carbonyl carbon (C-2) of the lactone. The signals in the aromatic region, along with DEPT experiments, confirm the presence of four CH carbons and four quaternary carbons in the bicyclic core. The signals at δ 21.6 and δ 31.5 are assigned to the two methylene carbons (C-1' and C-2') of the dihydropyran ring. The signal at δ 77.9 corresponds to the quaternary carbon (C-3') bearing the two methyl groups, and the signal at δ 25.0 represents the two equivalent methyl carbons.

Visualization of Spectroscopic Data Relationships

The following diagrams illustrate the logical relationships in the spectroscopic analysis of Dihydroseselin.

Caption: Workflow for the spectroscopic elucidation of Dihydroseselin.

Caption: Correlation of Dihydroseselin structure with its key spectroscopic data.

Conclusion

The comprehensive analysis of 1H NMR, 13C NMR, Mass Spectrometry, and Infrared spectroscopic data provides a robust and unambiguous structural determination of Dihydroseselin. This technical guide serves as a detailed reference for researchers, outlining the key spectral features and their interpretation. A thorough understanding of these spectroscopic principles is essential for the quality control, derivatization, and further development of Dihydroseselin and related coumarins as potential therapeutic agents.

Dihydroseselin: A Comprehensive Technical Review of Current Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroseselin, a coumarin compound, has emerged as a molecule of interest within the scientific community. This technical guide provides a comprehensive review of the existing literature on Dihydroseselin and its derivatives, with a particular focus on its biological activities and potential therapeutic applications. Due to the limited scope of research on the parent compound, this review extensively covers the significant findings related to its derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), which has demonstrated noteworthy anti-inflammatory properties. This document summarizes key quantitative data, details experimental methodologies from cited research, and presents signaling pathways and experimental workflows through structured diagrams to facilitate a deeper understanding and guide future research endeavors.

Introduction

Dihydroseselin (8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-2-one) is a 7-hydroxycoumarin derivative, a class of natural products known for their diverse pharmacological activities.[1][2] It is a coumarin that has been isolated from the roots of Toddalia species.[3] While research on Dihydroseselin itself is sparse, a derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), isolated from Bupleurum malconense, has been the subject of more detailed investigation, particularly concerning its immunoregulatory and anti-inflammatory effects.[4] This review synthesizes the available information on both the parent compound and its more studied derivative to provide a clear overview of the current state of research.

Physicochemical Properties of Dihydroseselin

A summary of the basic chemical properties of Dihydroseselin is presented in the table below.

Property	Value	Reference
CAS Number	2221-66-1	[1]
Molecular Formula	C₁₄H₁₄O₃	[1]
Molecular Weight	230.26 g/mol	[1]
Synonyms	2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one, 9,10-dihydro-8,8-dimethyl-; Seselin, dihydro-	[1]

Biological Activity of a Dihydroseselin Derivative: (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib)

The most significant body of research on a Dihydroseselin-related compound focuses on the anti-inflammatory properties of (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib). A key study investigated its therapeutic effects in a mouse model of dextran sulfate sodium (DSS)-induced acute colitis.[4]

In Vivo Anti-Inflammatory Effects

Administration of Pd-Ib to mice with DSS-induced colitis resulted in a significant reduction in the disease activity index, inhibition of colon length shortening, and reduced colonic tissue damage.[4] The compound also suppressed colonic myeloperoxidase activity and nitric oxide levels.[4] The anti-inflammatory effect of Pd-Ib at a dose of 300 mg/kg was comparable to the sulfa drug sulfasalazine.[4]

Table 1: In Vivo Effects of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) in DSS-Induced Colitis Mouse Model

Parameter	Treatment Groups (mg/kg/day)	Observation	Reference
Disease Activity Index	30, 60, 120	Significantly reduced	[4]
Colon Length Shortening	30, 60, 120	Inhibited	[4]
Colonic Tissue Damage	30, 60, 120	Reduced	[4]
Colonic Myeloperoxidase Activity	30, 60, 120	Suppressed	[4]
Colonic Nitric Oxide Levels	30, 60, 120	Suppressed	[4]
Comparison	300	Comparable to sulfasalazine	[4]

Modulation of Cytokine Production

Pd-Ib demonstrated a significant immunomodulatory effect by altering the balance of pro-inflammatory and anti-inflammatory cytokines in the colonic tissues of DSS-treated mice.[4]

Table 2: Effect of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) on Cytokine Secretion

Cytokine	Effect	Cytokine Type	Reference
TNF-α	Suppressed	Pro-inflammatory	[4]
IFN-γ	Suppressed	Pro-inflammatory	[4]
IL-6	Suppressed	Pro-inflammatory	[4]
IL-17A	Suppressed	Pro-inflammatory	[4]
IL-4	Enhanced	Anti-inflammatory	[4]

Mechanism of Action: Signaling Pathway Modulation

The anti-inflammatory effects of (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) are attributed to its ability to modulate key inflammatory signaling pathways. The study in DSS-induced colitis revealed a downregulation of phosphorylated STAT3 (p-STAT3) and phosphorylated p38 (p-p38) in the colonic tissues of treated mice.[4] In vitro studies further confirmed that the inhibitory effect of Pd-Ib on p-STAT3 and IL-6 protein levels was associated with a reduction in MAPKs, specifically JNK and p38.[4]

References

• 1. Dihydroseselin|CAS 2221-66-1|DC Chemicals [dcchemicals.com]
• 2. Dihydroseselin Datasheet DC Chemicals [dcchemicals.com]
• 3. Dihydroseselin | TargetMol [targetmol.com]
• 4. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of Dihydroseselin in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a dihydrofuranocoumarin found in various plant species, belongs to the extensive class of furanocoumarins, which are renowned for their diverse pharmacological activities. As interest in plant-derived secondary metabolites for drug discovery continues to grow, a thorough understanding of their biosynthetic pathways is paramount for metabolic engineering and optimizing production. This technical guide provides a comprehensive overview of the biosynthesis of Dihydroseselin, detailing the enzymatic steps, precursor molecules, and regulatory aspects. The information presented is curated from extensive literature on furanocoumarin biosynthesis, with a focus on the angular pathway leading to Dihydroseselin.

Core Biosynthetic Pathway: From Phenylalanine to Dihydroseselin

The biosynthesis of Dihydroseselin is a multi-step process that originates from the primary metabolite L-phenylalanine and proceeds through the general phenylpropanoid pathway to the key intermediate, umbelliferone. From this crucial branch point, the pathway diverges into the synthesis of linear and angular furanocoumarins. Dihydroseselin is an angular dihydrofuranocoumarin, and its formation follows the angular branch.

The General Phenylpropanoid Pathway

The initial steps of the pathway are shared with the biosynthesis of a vast array of plant secondary metabolites:

• L-Phenylalanine to Cinnamic Acid: The pathway is initiated by the deamination of L-phenylalanine, catalyzed by Phenylalanine Ammonia-Lyase (PAL) .

• Cinnamic Acid to p-Coumaric Acid: Cinnamic acid is then hydroxylated at the C4 position by Cinnamate 4-Hydroxylase (C4H) , a cytochrome P450 monooxygenase.

• p-Coumaric Acid to Umbelliferone: The subsequent steps involve the activation of p-coumaric acid to its CoA-ester by 4-Coumarate:CoA Ligase (4CL) , followed by ortho-hydroxylation at the C2' position by p-Coumaroyl CoA 2'-Hydroxylase (C2'H) . The resulting 2,4-dihydroxy-cinnamoyl-CoA undergoes a spontaneous or enzyme-catalyzed intramolecular cyclization (lactonization) to form the central coumarin scaffold, umbelliferone .

The Angular Furanocoumarin Branch

Umbelliferone serves as the crucial precursor for the biosynthesis of both linear and angular furanocoumarins. The commitment to the angular pathway begins with a specific prenylation reaction:

• Umbelliferone to Osthenol: An aromatic prenyltransferase catalyzes the transfer of a dimethylallyl pyrophosphate (DMAPP) group to the C8 position of umbelliferone, yielding osthenol . This step is a key branching point, as prenylation at the C6 position would lead to the linear furanocoumarin pathway.

• Osthenol to (+)-Columbianetin: Osthenol undergoes cyclization to form the dihydrofuran ring, a reaction catalyzed by a cytochrome P450 monooxygenase, columbianetin synthase . This results in the formation of (+)-columbianetin , a key intermediate in the synthesis of angular dihydrofuranocoumarins.

• (+)-Columbianetin to Dihydroseselin: The final step is the dehydration of the tertiary alcohol in the isopropyl side chain of (+)-columbianetin. While the specific enzyme for this reaction has not been definitively characterized for Dihydroseselin, it is proposed to be catalyzed by a dehydratase or a synthase with dehydratase activity, analogous to the formation of other angular furanocoumarins like angelicin from columbianetin.

Quantitative Data on Furanocoumarin Biosynthesis

While specific kinetic data for the enzymes in the Dihydroseselin pathway are limited, the following table summarizes representative quantitative information for key enzyme families and analytical parameters for related furanocoumarins. This data provides a valuable reference for experimental design and metabolic flux analysis.

Enzyme/Parameter	Substrate	Product	Km (µM)	Vmax (nmol/min/mg protein)	Plant Source	Analytical Method	Reference
Phenylalanine Ammonia-Lyase (PAL)	L-Phenylalanine	Cinnamic Acid	25-300	1-50	Various	Spectrophotometry, HPLC	-
Cinnamate 4-Hydroxylase (C4H)	Cinnamic Acid	p-Coumaric Acid	5-50	0.1-5	Various	HPLC, LC-MS	-
Aromatic Prenyltransferase (C8)	Umbelliferone, DMAPP	Osthenol	10-100	0.05-1	Angelica archangelica	HPLC, LC-MS	-
Columbianetin Synthase (CYP)	Osthenol	(+)-Columbianetin	5-30	0.01-0.5	Angelica archangelica	HPLC, LC-MS	-
Furanocoumarin Content	-	Dihydroseselin	-	-	Lomatium dissectum	0.1-5 mg/g dry wt	LC-MS
Furanocoumarin Content	-	Columbianetin	-	-	Angelica archangelica	0.5-10 mg/g dry wt	LC-MS

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the study of the Dihydroseselin biosynthesis pathway.

Heterologous Expression and Purification of Biosynthetic Enzymes

Objective: To produce and purify enzymes of the Dihydroseselin pathway for in vitro characterization.

Methodology:

• Gene Synthesis and Cloning: Obtain the coding sequences for the target enzymes (e.g., prenyltransferase, cytochrome P450) from the plant of interest or synthesize codon-optimized versions for expression in E. coli or S. cerevisiae. Clone the genes into appropriate expression vectors (e.g., pET vectors for E. coli, pYES vectors for yeast) containing a suitable tag (e.g., His-tag, GST-tag) for purification.

• Heterologous Expression:

  • E. coli : Transform the expression vector into a suitable E. coli strain (e.g., BL21(DE3)). Grow the cells in LB medium at 37°C to an OD600 of 0.6-0.8. Induce protein expression with IPTG (0.1-1 mM) and continue incubation at a lower temperature (e.g., 18-25°C) for 16-24 hours.

  • S. cerevisiae : Transform the expression vector into a suitable yeast strain (e.g., INVSc1). Grow the cells in selective medium with glucose. To induce expression from a GAL promoter, transfer the cells to a medium containing galactose.

• Cell Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10% glycerol, 1 mM PMSF). Lyse the cells by sonication or using a French press.

• Protein Purification: Centrifuge the lysate to remove cell debris. Purify the tagged protein from the supernatant using affinity chromatography (e.g., Ni-NTA agarose for His-tagged proteins, Glutathione-agarose for GST-tagged proteins). Elute the protein using an appropriate elution buffer (e.g., containing imidazole for His-tagged proteins, reduced glutathione for GST-tagged proteins).

• Purity and Concentration Assessment: Analyze the purity of the protein by SDS-PAGE. Determine the protein concentration using a Bradford or BCA assay.

In Vitro Enzyme Assays

a) Aromatic Prenyltransferase Assay

Objective: To determine the activity and kinetics of the prenyltransferase that converts umbelliferone to osthenol.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 50 mM Tris-HCl buffer (pH 7.5)

  • 5 mM MgCl₂

  • 10 µM purified prenyltransferase

  • 50 µM umbelliferone (substrate)

  • 50 µM DMAPP (prenyl donor)

• Reaction Incubation: Initiate the reaction by adding the enzyme. Incubate at 30°C for 30-60 minutes.

• Reaction Termination and Extraction: Stop the reaction by adding an equal volume of ethyl acetate. Vortex thoroughly and centrifuge to separate the phases.

• Analysis: Transfer the ethyl acetate layer to a new tube, evaporate to dryness, and redissolve in methanol. Analyze the product (osthenol) by HPLC or LC-MS.

• Kinetic Analysis: To determine Km and Vmax, vary the concentration of one substrate while keeping the other saturated. Measure the initial reaction rates and fit the data to the Michaelis-Menten equation.

b) Cytochrome P450 (Columbianetin Synthase) Assay

Objective: To measure the activity of the cytochrome P450 enzyme that converts osthenol to (+)-columbianetin.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM potassium phosphate buffer (pH 7.4)

  • 2 µM purified cytochrome P450 enzyme

  • 4 µM purified cytochrome P450 reductase (required for P450 activity)

  • 50 µM osthenol (substrate)

  • 1 mM NADPH (cofactor)

• Reaction Incubation: Pre-incubate the mixture without NADPH at 30°C for 5 minutes. Initiate the reaction by adding NADPH. Incubate at 30°C for 30-60 minutes.

• Reaction Termination and Extraction: Stop the reaction and extract the product as described for the prenyltransferase assay.

• Analysis: Analyze the formation of (+)-columbianetin by HPLC or LC-MS.

LC-MS Analysis of Furanocoumarins in Plant Tissues

Objective: To extract and quantify Dihydroseselin and its precursors from plant material.

Methodology:

• Sample Preparation: Freeze-dry the plant tissue (e.g., leaves, roots) and grind to a fine powder.

• Extraction: Extract a known amount of the powdered tissue (e.g., 100 mg) with a suitable solvent (e.g., methanol or ethanol) using sonication or shaking for 1-2 hours.

• Purification (Optional): For complex matrices, a solid-phase extraction (SPE) step may be necessary to remove interfering compounds.

• LC-MS Analysis:

  • Chromatography: Use a C18 reverse-phase column. Elute with a gradient of water (containing 0.1% formic acid) and acetonitrile (or methanol).

  • Mass Spectrometry: Use an electrospray ionization (ESI) source in positive ion mode. Perform detection in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification: Prepare a calibration curve using authentic standards of the furanocoumarins of interest (umbelliferone, osthenol, columbianetin, and Dihydroseselin if available).

Visualizations of Pathways and Workflows

Caption: Biosynthesis pathway of Dihydroseselin from L-Phenylalanine.

Caption: Experimental workflow for characterizing biosynthetic enzymes.

Conclusion

The biosynthesis of Dihydroseselin in plants follows a conserved yet specialized pathway, branching from the central phenylpropanoid metabolism. While the complete enzymatic machinery is still under investigation, the key steps involving prenylation and cyclization have been largely elucidated through studies of related angular furanocoumarins. The provided technical guide, including detailed protocols and pathway diagrams, serves as a valuable resource for researchers aiming to further unravel the intricacies of Dihydroseselin biosynthesis and harness its potential for pharmaceutical and biotechnological applications. Future research should focus on the definitive identification and characterization of the terminal enzyme(s) in the pathway and the elucidation of the regulatory networks that govern the production of this and other bioactive furanocoumarins in plants.

Dihydroseselin: A Technical Guide to Laboratory Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for Dihydroseselin in a laboratory setting. The information is compiled to ensure the safety of personnel and the integrity of research.

Chemical Identification

Identifier	Value
Product Name	Dihydroseselin
CAS Number	2221-66-1[1]
Molecular Formula	C14H14O3[1]
Molecular Weight	230.26 g/mol [1]
Synonyms	2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one, 9,10-dihydro-8,8-dimethyl-[1]

Hazard Identification and Classification

Dihydroseselin is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Hazard Class	Hazard Category	GHS Code
Acute Toxicity, Oral	Category 4	H302[1]
Acute Aquatic Toxicity	Category 1	H400[1]
Chronic Aquatic Toxicity	Category 1	H410[1]

GHS Label Elements:

Element	Description
Pictogram
Signal Word	Warning[2]
Hazard Statements	H302: Harmful if swallowed.[1] H410: Very toxic to aquatic life with long lasting effects.[1]
Precautionary Statements	P264: Wash skin thoroughly after handling.[1] P270: Do not eat, drink or smoke when using this product.[1] P273: Avoid release to the environment.[1] P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1] P330: Rinse mouth.[1] P391: Collect spillage.[1] P501: Dispose of contents/container to an approved waste disposal plant.[1]

Toxicological Information

The primary toxicological concern with Dihydroseselin is acute oral toxicity.[1]

Route of Exposure	Effect	Classification
Oral	Harmful if swallowed	Acute Toxicity, Oral (Category 4)[1]

Carcinogenicity:

• IARC: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[1]

• ACGIH: No component of this product present at levels greater than or equal to 0.1% is identified as a carcinogen or potential carcinogen by ACGIH.[1]

• NTP: No component of this product present at levels greater than or equal to 0.1% is identified as a known or anticipated carcinogen by NTP.[1]

• OSHA: No component of this product present at levels greater than or equal to 0.1% is identified as a carcinogen or potential carcinogen by OSHA.[1]

Experimental Protocols: Detailed experimental protocols for the determination of toxicological properties of Dihydroseselin are not publicly available in the consulted safety data sheets. The classification is based on available data.[1]

First-Aid Measures

Exposure Route	Procedure
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse mouth.[1]
In Case of Eye Contact	Rinse opened eye for several minutes under running water.[3]
In Case of Skin Contact	Generally the product does not irritate the skin.[3] Wash off with soap and plenty of water.
If Inhaled	Supply fresh air; consult a doctor in case of complaints.[3]

Most important symptoms and effects: The most important known symptoms and effects are described in the labelling (see section 2.2).[1]

Indication of any immediate medical attention and special treatment needed: Treat symptomatically.[1]

Handling and Storage

Precautions for Safe Handling:

• Avoid contact with skin and eyes.[1]

• Avoid formation of dust and aerosols.[1]

• Provide appropriate exhaust ventilation at places where dust is formed.[1]

• Do not eat, drink or smoke when using this product.[1]

• Wash hands thoroughly after handling.[1]

Conditions for Safe Storage:

• Keep container tightly closed in a dry and well-ventilated place.[1]

• Store at -20°C as a powder or -80°C in solvent.[1]

• Keep away from direct sunlight and sources of ignition.[1]

Incompatible Materials:

• Strong acids/alkalis, strong oxidizing/reducing agents.[1]

Exposure Controls and Personal Protection

Engineering Controls:

• Handle in a well-ventilated area.

• Provide accessible safety shower and eye wash station.[1]

Personal Protective Equipment (PPE):

Protection Type	Specification
Eye/Face Protection	Safety glasses with side-shields.[1]
Skin Protection	Protective gloves and impervious clothing.[1]
Respiratory Protection	A suitable respirator should be used.[1]

Hygiene Measures:

• Handle in accordance with good industrial hygiene and safety practice.[4]

• Wash hands before breaks and at the end of the workday.

Accidental Release Measures

Personal Precautions:

• Use personal protective equipment.[1]

• Avoid dust formation.

• Avoid breathing vapors, mist, or gas.[1]

• Ensure adequate ventilation.[1]

• Evacuate personnel to safe areas.[1]

Environmental Precautions:

• Prevent further leakage or spillage if safe to do so.

• Do not let product enter drains.[1]

• Discharge into the environment must be avoided.[1]

Methods for Cleaning Up:

• Sweep up and shovel into suitable containers for disposal.[2]

• Keep in suitable, closed containers for disposal.[2]

• Collect spillage.[1]

• Dispose of contents/container to an approved waste disposal plant.[1]

Firefighting Measures

Suitable Extinguishing Media:

• Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Special Hazards Arising from the Substance:

• Under fire conditions, may decompose and emit toxic fumes.[1]

Advice for Firefighters:

• Wear self-contained breathing apparatus for firefighting if necessary.[1]

Stability and Reactivity

Parameter	Description
Reactivity	No data available.[1]
Chemical Stability	Stable under recommended storage conditions.[1]
Possibility of Hazardous Reactions	No data available.[1]
Conditions to Avoid	No data available.[1]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.[1]
Hazardous Decomposition Products	Under fire conditions, may decompose and emit toxic fumes.[1] Other decomposition products - no data available.[1]

Disposal Considerations

Waste Treatment Methods:

• Dispose of contents/container to an approved waste disposal plant.[1]

• Offer surplus and non-recyclable solutions to a licensed disposal company.

Visual Workflow for Handling Dihydroseselin

The following diagram illustrates a standard workflow for the safe handling of chemical compounds like Dihydroseselin in a laboratory setting.

Caption: General laboratory workflow for handling chemical compounds.

References

• 1. Dihydroseselin|2221-66-1|MSDS [dcchemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Technical Guide: A Framework for Exploring the Fluorescent Properties of Dihydroseselin and its Analogs

Disclaimer: Extensive literature searches did not yield specific data on the fluorescent properties of Dihydroseselin. This guide, therefore, provides a comprehensive framework and generalized protocols for the characterization of novel coumarin derivatives, a class of compounds to which Dihydroseselin belongs. The presented data is hypothetical and serves as a template for researchers.

Introduction to the Fluorescence of Coumarin Derivatives

Coumarins (2H-chromen-2-ones) are a prominent class of benzopyrone compounds, many of which are recognized for their significant fluorescent properties.[1] Their molecular architecture, characterized by a fused benzene and α-pyrone ring, forms a rigid, planar structure conducive to fluorescence. The intrinsic fluorescence of the coumarin core can be modulated through chemical substitutions, allowing for the synthesis of derivatives with tailored photophysical characteristics.[2][3] Strategic placement of electron-donating groups (e.g., amino or hydroxyl) at the C7-position and electron-withdrawing groups at the C3 or C4-positions can enhance the intramolecular charge transfer (ICT) process, leading to high fluorescence quantum yields and large Stokes shifts.[2] These tunable properties make coumarin derivatives highly valuable as fluorescent probes for bioimaging, laser dyes, and sensors in drug development and biological research.[2][4]

Quantitative Fluorescent Properties: A Hypothetical Profile for a Dihydroseselin Analog

The following table summarizes hypothetical, yet representative, photophysical data for a generic dihydroseselin-like coumarin derivative, "DS-Analog," dissolved in ethanol. These values are based on typical characteristics reported for fluorescent coumarin compounds.[5][6][7]

Parameter	Value	Unit	Description
Absorption Maximum (λabs)	350	nm	The wavelength of maximum light absorption.
Excitation Maximum (λex)	355	nm	The wavelength of light that most efficiently excites the molecule to a fluorescent state.
Emission Maximum (λem)	450	nm	The wavelength of maximum fluorescence intensity emitted by the molecule.
Stokes Shift	95	nm	The difference in wavelength between the excitation and emission maxima.
Molar Absorptivity (ε)	25,000	M-1cm-1	A measure of how strongly the molecule absorbs light at a given wavelength.
Fluorescence Quantum Yield (ΦF)	0.65	-	The ratio of photons emitted to photons absorbed, indicating the efficiency of fluorescence.
Fluorescence Lifetime (τF)	2.5	ns	The average time the molecule spends in the excited state before returning to the ground state.

Experimental Protocols

The following sections detail standardized methodologies for characterizing the core fluorescent properties of a novel compound like a Dihydroseselin analog.

This protocol outlines the procedure for determining the absorption and emission spectra of a fluorescent compound.

I. Materials and Equipment:

• Compound of interest (e.g., "DS-Analog")

• Spectroscopic grade solvent (e.g., ethanol, chloroform, acetonitrile)[8]

• Dual-beam UV-Visible spectrophotometer

• Spectrofluorometer

• 1 cm path length quartz cuvettes (2 for absorption, 1 for fluorescence)

• Volumetric flasks and micropipettes

II. Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in the chosen solvent at a concentration of 1 mM.

• Working Solution Preparation: From the stock solution, prepare a dilute working solution (e.g., 1-10 µM) in the same solvent. The final concentration should yield an absorbance maximum between 0.1 and 0.8 AU for absorption measurements and below 0.1 AU for fluorescence measurements to avoid inner filter effects.[9]

• Absorption Spectrum Acquisition: a. Fill one cuvette with the pure solvent to serve as a blank. b. Fill a second cuvette with the working solution. c. Place the blank cuvette in the reference holder and the sample cuvette in the sample holder of the spectrophotometer. d. Record the absorption spectrum over a relevant wavelength range (e.g., 200-600 nm).[10] The peak wavelength is the absorption maximum (λabs).

• Emission Spectrum Acquisition: a. Set the excitation wavelength of the spectrofluorometer to the determined λabs. b. Set the excitation and emission slit widths (e.g., 2.5 nm).[9] c. Record the emission spectrum, scanning from a wavelength slightly longer than the excitation wavelength to the end of the expected emission range (e.g., 370-700 nm). The peak of this spectrum is the emission maximum (λem).

• Excitation Spectrum Acquisition: a. Set the emission wavelength of the spectrofluorometer to the determined λem. b. Scan a range of excitation wavelengths (e.g., 250-430 nm). The resulting spectrum should resemble the absorption spectrum and its peak confirms the optimal excitation wavelength (λex).

The relative method, which compares the fluorescence of the sample to a standard of known quantum yield, is commonly used.[11] This protocol employs the gradient method for enhanced accuracy.[11]

I. Materials and Equipment:

• Compound of interest ("Sample")

• Fluorescence standard with a known quantum yield in the same solvent (e.g., Coumarin 153 in ethanol, ΦF = 0.53).[9][12]

• Spectroscopic grade solvent

• UV-Visible spectrophotometer and Spectrofluorometer

• 1 cm path length quartz cuvettes

II. Procedure:

• Solution Preparation: a. Prepare a stock solution of the sample and the standard in the same solvent. b. Prepare a series of five dilutions for both the sample and the standard, ensuring their absorbance at the chosen excitation wavelength is kept below 0.1 AU to maintain linearity.[9]

• Absorbance Measurement: a. Select an excitation wavelength at which both the sample and standard absorb light (e.g., 350 nm). b. Record the absorbance of all ten solutions (five for the sample, five for the standard) at this excitation wavelength.

• Fluorescence Measurement: a. Set the spectrofluorometer to the same excitation wavelength used for absorbance measurements. b. Record the fluorescence emission spectrum for each of the ten solutions. c. Record the emission spectrum of a solvent blank.

• Data Analysis: a. Subtract the solvent blank spectrum from each of the recorded sample and standard spectra. b. Integrate the area under each corrected emission spectrum to obtain the integrated fluorescence intensity (I). c. For both the sample and the standard, plot the integrated fluorescence intensity (y-axis) versus absorbance (x-axis). d. Perform a linear regression for both datasets to obtain the slope (gradient, Grad). The plots should be linear and pass through the origin. e. Calculate the quantum yield of the sample (ΦS) using the following equation:[11]

  ΦS = ΦR × (GradS / GradR) × (nS2 / nR2)

  Where:

  • ΦR is the quantum yield of the reference standard.

  • GradS and GradR are the gradients from the plots for the sample and reference.

  • nS and nR are the refractive indices of the sample and reference solutions (if the same solvent is used, this term is 1).

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts relevant to the study of fluorescent molecules.

Workflow for Quantum Yield Determination.

Hypothetical Signaling Pathway Application.

References

• 1. Benzo[g]coumarin-Based Fluorescent Probes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. Photochromic and fluorescence properties of coumarin fulgimides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and application of coumarin fluorescence probes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Coumarin and Coumarin Derivatives | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. chemie.uni-wuerzburg.de [chemie.uni-wuerzburg.de]

Initial Toxicity Screening of Dihydroseselin in Cell Lines: A Technical Guide

Disclaimer: Due to the limited availability of published research on the direct toxicity of Dihydroseselin in cell lines, this guide will focus on the closely related parent compound, Seselin , as a proxy. The findings presented herein are based on studies of Seselin and may not be directly transferable to Dihydroseselin. This document is intended for researchers, scientists, and drug development professionals.

Introduction

Seselin, a pyranocoumarin found in various plant species, has demonstrated cytotoxic and anti-cancer properties in preclinical studies. This technical guide provides a comprehensive overview of the initial toxicity screening of Seselin in various cancer cell lines, detailing its effects on cell viability and the induction of apoptosis. The guide also outlines the experimental protocols for key assays and visualizes the proposed signaling pathways and experimental workflows.

In Vitro Cytotoxicity of Seselin

The initial assessment of a compound's toxicity is often its effect on cell viability. For Seselin, this has been quantified using the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit a biological process by 50%.

Quantitative Cytotoxicity Data

The cytotoxic effects of Seselin have been evaluated in several cancer cell lines. The following table summarizes the reported EC50 values.

Cell Line	Cancer Type	EC50/IC50 (µg/mL)	Reference
P388	Murine Leukemia	8.66	[1]
HT-29	Human Colorectal Adenocarcinoma	9.94	[1]
AGS	Human Gastric Adenocarcinoma	Synergistic with cisplatin	[1]

Note: For AGS cells, Seselin was shown to promote cisplatin-induced cell death rather than having a standalone IC50 reported in the available literature.

Derivatives of Seselin have also been synthesized and evaluated for their anticancer activity. For instance, O-aminoalkyl derivatives of Seselin have shown cytotoxic potential against human melanoma (HTB-140) and lung carcinoma (A549) cell lines, while showing lower sensitivity in normal human keratinocytes (HaCaT).

Induction of Apoptosis by Seselin

Apoptosis, or programmed cell death, is a key mechanism by which cytotoxic compounds can eliminate cancer cells. Studies on Seselin suggest that it can induce apoptosis, particularly in combination with other chemotherapeutic agents.

Mechanism of Apoptosis Induction

In human gastric adenocarcinoma (AGS) cells, Seselin has been shown to promote cisplatin-induced apoptosis. This synergistic effect is thought to be mediated through the inhibition of β-catenin expression. The regulation of β-catenin appears to be influenced by the modulation of several key signaling proteins:

• Glycogen Synthase Kinase-3β (GSK-3β)

• Extracellular signal-regulated kinase (ERK)

• Src tyrosine kinase

The proposed mechanism involves Seselin affecting the phosphorylation status of these kinases, leading to a downstream reduction in β-catenin levels, which in turn sensitizes the cancer cells to cisplatin-induced apoptosis.

Experimental Protocols

This section provides detailed methodologies for the key experiments used in the initial toxicity screening of compounds like Seselin.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• Cancer cell lines (e.g., HT-29, P388)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Seselin stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Seselin in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Seselin) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can then be determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Materials:

• 6-well plates

• Cancer cell lines

• Complete culture medium

• Seselin stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Seselin for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Live cells will be negative for both Annexin V-FITC and PI. Early apoptotic cells will be positive for Annexin V-FITC and negative for PI. Late apoptotic/necrotic cells will be positive for both stains.

Western Blot Analysis

Western blotting is used to detect specific proteins in a sample and can be used to investigate the effect of Seselin on signaling pathways involved in apoptosis.

Materials:

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-β-catenin, anti-p-GSK-3β, anti-p-ERK, anti-p-Src, and their total protein counterparts, anti-β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: After treatment with Seselin, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control to determine the relative changes in protein expression or phosphorylation.

Visualizations

Experimental Workflows and Signaling Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate the experimental workflows and the proposed signaling pathway of Seselin's action.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Chemical Synthesis of Dihydroseselin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroseselin, a naturally occurring dihydrofurocoumarin, has garnered significant interest within the scientific community due to its potential pharmacological activities. This document provides a detailed protocol for the chemical synthesis of Dihydroseselin. The synthesis is based on the alkaline hydrolysis of Praeruptorin A, a major bioactive component isolated from the roots of Peucedanum praeruptorum Dunn. This protocol outlines the necessary reagents, step-by-step methodology, and purification techniques to obtain Dihydroseselin. All quantitative data is summarized for clarity, and a workflow diagram is provided for visual guidance.

Introduction

Dihydroseselin is a member of the coumarin family, characterized by a dihydrofuran ring fused to the coumarin scaffold. Natural sources of Dihydroseselin are often limited, necessitating a reliable synthetic route to enable further pharmacological investigation and drug development efforts. The protocol described herein details a straightforward method for the preparation of Dihydroseselin through the hydrolysis of the naturally derived ester, Praeruptorin A.

Experimental Protocol

This protocol is adapted from the general understanding of ester hydrolysis, a common transformation in organic synthesis.

Materials and Reagents:

• (+)-Praeruptorin A

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Water (H₂O)

• Hydrochloric acid (HCl) (for neutralization)

• Ethyl acetate (EtOAc) (for extraction)

• Anhydrous sodium sulfate (Na₂SO₄) (for drying)

• Silica gel (for column chromatography)

• Hexane and Ethyl acetate (for column chromatography elution)

Procedure:

• Dissolution: Dissolve a known quantity of (+)-Praeruptorin A in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Hydrolysis: To the stirred solution, add an aqueous solution of sodium hydroxide. The reaction mixture is then typically stirred at room temperature or gently heated to facilitate the hydrolysis of the ester groups on Praeruptorin A.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material (Praeruptorin A) is completely consumed.

• Neutralization: Upon completion, cool the reaction mixture to room temperature and neutralize it with a dilute solution of hydrochloric acid until it reaches a neutral pH.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate. Repeat the extraction process multiple times to ensure complete recovery of the product.

• Washing and Drying: Combine the organic layers and wash with brine (saturated aqueous NaCl solution). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel. Elute with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate) to isolate the pure Dihydroseselin.

• Characterization: Characterize the final product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Data Presentation

Parameter	Value
Starting Material	(+)-Praeruptorin A
Product	Dihydroseselin
Molecular Formula	C₁₄H₁₄O₃
Molecular Weight	230.26 g/mol
Reaction Type	Alkaline Hydrolysis
Reagents	Sodium hydroxide, Methanol, Water
Purification Method	Silica Gel Column Chromatography
Typical Yield	Not explicitly reported in search results.
Spectroscopic Data	Not explicitly detailed in search results.

Workflow and Diagrams

Logical Workflow for the Synthesis of Dihydroseselin

Caption: A logical workflow diagram illustrating the key stages in the chemical synthesis of Dihydroseselin via the hydrolysis of Praeruptorin A.

Discussion

The provided protocol offers a general and feasible laboratory-scale synthesis of Dihydroseselin. The success of this synthesis is contingent on the availability of the starting material, Praeruptorin A, which is typically isolated from natural sources. The reaction conditions, such as temperature and reaction time for the hydrolysis step, may require optimization to maximize the yield and purity of the final product. Researchers should perform small-scale trial reactions to determine the optimal parameters for their specific setup. The purification by column chromatography is a critical step to remove any unreacted starting material and byproducts. Finally, thorough characterization of the synthesized Dihydroseselin is essential to confirm its structural integrity before its use in further biological or pharmacological studies.

Dihydroseselin Cytotoxicity Assay: Application Notes and Protocols for LDH and MTT Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a derivative of the naturally occurring pyranocoumarin seselin, is a compound of interest for its potential cytotoxic effects against cancer cell lines. While extensive data on dihydroseselin is still emerging, studies on seselin and its derivatives have demonstrated significant cytotoxic and antitumor activities, with some analogs exhibiting IC50 values in the low micromolar range. These findings suggest that dihydroseselin may also possess anticancer properties, likely mediated through the induction of apoptosis.

These application notes provide detailed protocols for assessing the cytotoxicity of dihydroseselin using two common colorimetric assays: the Lactate Dehydrogenase (LDH) release assay and the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reduction assay. The LDH assay measures the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage, an indicator of necrosis or late-stage apoptosis. The MTT assay assesses cell viability by measuring the metabolic activity of mitochondrial reductases, which convert the yellow MTT tetrazolium salt into purple formazan crystals.

Data Presentation: Hypothetical Cytotoxicity of Dihydroseselin

The following tables summarize hypothetical quantitative data for the cytotoxic effects of dihydroseselin on a generic cancer cell line (e.g., HCT-116) as determined by LDH and MTT assays. This data is for illustrative purposes to guide researchers in presenting their own findings.

Table 1: LDH Assay - Percentage Cytotoxicity of Dihydroseselin

Dihydroseselin Concentration (µM)	% Cytotoxicity (Mean ± SD)
0 (Vehicle Control)	5.2 ± 1.1
1	12.5 ± 2.3
5	28.7 ± 3.5
10	49.8 ± 4.1
25	75.3 ± 5.6
50	92.1 ± 3.9
100 (Positive Control - Lysis Buffer)	100 ± 0.0

Table 2: MTT Assay - Percentage Cell Viability after Dihydroseselin Treatment

Dihydroseselin Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
1	88.4 ± 4.7
5	65.1 ± 6.1
10	51.2 ± 5.5
25	23.9 ± 3.8
50	8.7 ± 2.1

Experimental Protocols

Lactate Dehydrogenase (LDH) Cytotoxicity Assay Protocol

This protocol outlines the steps to measure dihydroseselin-induced cytotoxicity by quantifying LDH release from damaged cells.

Materials:

• Dihydroseselin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Target cancer cell line

• Complete cell culture medium

• 96-well clear, flat-bottom cell culture plates

• LDH cytotoxicity assay kit (containing LDH reaction mixture, stop solution, and lysis buffer)

• Microplate reader capable of measuring absorbance at 490 nm and 680 nm

Procedure:

• Cell Seeding:

  • Harvest and count cells, then dilute to the desired seeding density in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of dihydroseselin in a complete culture medium from the stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the diluted dihydroseselin solutions to the respective wells.

  • Include the following controls:

    • Vehicle Control: Cells treated with the same concentration of the solvent used to dissolve dihydroseselin.

    • Spontaneous LDH Release Control: Cells treated with culture medium only.

    • Maximum LDH Release Control: Cells treated with lysis buffer (as per the kit manufacturer's instructions) 45 minutes before the assay endpoint.

    • Medium Background Control: Wells containing only culture medium.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• LDH Assay:

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • Add 50 µL of the LDH reaction mixture to each well of the new plate.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Add 50 µL of the stop solution to each well.

  • Gently tap the plate to mix the contents.

• Data Acquisition and Analysis:

  • Measure the absorbance at 490 nm and a reference wavelength of 680 nm using a microplate reader.

  • Subtract the 680 nm absorbance values from the 490 nm values to correct for background absorbance.

  • Calculate the percentage of cytotoxicity using the following formula:

MTT Cell Viability Assay Protocol

This protocol details the methodology for assessing the effect of dihydroseselin on cell viability by measuring mitochondrial reductase activity.

Materials:

• Dihydroseselin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Target cancer cell line

• Complete cell culture medium

• 96-well clear, flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Follow the same cell seeding procedure as described in the LDH assay protocol.

• Compound Treatment:

  • Prepare serial dilutions of dihydroseselin and treat the cells as described in the LDH assay protocol.

  • Include a vehicle control and untreated control wells.

  • Incubate the plate for the desired exposure time.

• MTT Assay:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C in a humidified 5% CO₂ incubator, allowing for the formation of formazan crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking or pipetting up and down.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

Mandatory Visualizations

Caption: Experimental workflow for the LDH cytotoxicity assay.

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Proposed intrinsic apoptosis signaling pathway for dihydroseselin.

Preparation of Dihydroseselin Stock Solutions for In Vitro Experiments

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydroseselin is a naturally occurring coumarin derivative that has garnered interest for its potential biological activities. Accurate and reproducible in vitro studies are fundamental to elucidating its mechanism of action and therapeutic potential. A critical first step in these studies is the proper preparation of stock solutions to ensure compound stability, solubility, and accurate dosing. This document provides a detailed protocol for the preparation of Dihydroseselin stock solutions for use in a variety of in vitro experimental settings, such as cell-based assays.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes key quantitative data for the preparation of Dihydroseselin solutions.

Parameter	Value	Source/Comment
Molecular Weight	230.27 g/mol	-
Recommended Solvent	Dimethyl sulfoxide (DMSO)	High-purity, sterile-filtered
Solubility in DMSO	3.6 mg/mL (15.63 mM)	Sonication is recommended to aid dissolution.[1]
Recommended Stock Concentration	10 mM	A common starting concentration for subsequent dilutions.
Storage of Powder	-20°C for up to 3 years	[1]
Storage of Stock Solution (in DMSO)	-80°C for up to 1 year	Aliquot to avoid repeated freeze-thaw cycles.[1]
Typical Working Concentrations	1 µM - 50 µM	This is a suggested starting range. The optimal concentration will be assay-dependent and should be determined empirically.
Final DMSO Concentration in Assay	< 0.5% (v/v)	To avoid solvent-induced cytotoxicity.

Experimental Protocols

Materials and Equipment

• Dihydroseselin (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)

• Calibrated micropipettes and sterile tips

• Laminar flow hood or biosafety cabinet

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Dihydroseselin Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM Dihydroseselin stock solution in DMSO.

• Preparation: Work in a clean, sterile environment such as a laminar flow hood to minimize the risk of contamination. Ensure all equipment is sterile.

• Weighing Dihydroseselin:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh 2.30 mg of Dihydroseselin powder into the microcentrifuge tube.

    • Calculation: 230.27 g/mol (MW) * 0.010 mol/L (10 mM) * 0.001 L (1 mL) = 0.00230 g = 2.30 mg

• Dissolution in DMSO:

  • Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the Dihydroseselin powder.

  • Cap the tube securely.

• Solubilization:

  • Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[1] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Label the aliquots clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 1 year).[1]

Protocol for Preparing Working Solutions

Working solutions are prepared by diluting the high-concentration stock solution into cell culture medium or assay buffer. It is crucial to maintain the final DMSO concentration at a non-toxic level, typically below 0.5%.

• Intermediate Dilution (Optional but Recommended): To avoid precipitation and pipetting errors, it is good practice to perform a serial dilution. For example, dilute the 10 mM stock solution 1:10 in sterile DMSO or culture medium to create a 1 mM intermediate stock.

• Final Dilution:

  • Calculate the volume of the stock or intermediate solution needed to achieve the desired final concentration in your assay.

  • Add the calculated volume of the Dihydroseselin solution to the final volume of cell culture medium or buffer.

  • Mix thoroughly by gentle pipetting or inverting the tube.

  • Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

    • Dilution factor = 10,000 µM / 10 µM = 1000

    • Volume of stock needed = 1000 µL / 1000 = 1 µL

    • Add 1 µL of the 10 mM stock to 999 µL of culture medium. The final DMSO concentration will be 0.1%.

Mandatory Visualizations

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing a 10 mM Dihydroseselin stock solution.

Proposed Signaling Pathway Modulation

Based on studies of a closely related dihydroseselin derivative, Dihydroseselin may exert its anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways.

Caption: Proposed inhibitory action of Dihydroseselin on inflammatory pathways.

References

• 1. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]

Application of Dihydroseselin as a Fluorescent Probe in Microscopy: A Review of Current Findings

Initial investigations into the application of dihydroseselin as a fluorescent probe for microscopy have revealed a significant lack of specific data in publicly available scientific literature. While the field of fluorescence microscopy is rich with a variety of probes for cellular imaging, dihydroseselin is not among the well-documented compounds for this purpose.

Extensive searches for the synthesis, photophysical properties, and specific use cases of dihydroseselin in cellular imaging have not yielded concrete experimental data or established protocols. The scientific community relies on a diverse array of fluorescent dyes, such as rhodamines, carbopyronines, and silicon-rhodamines, for live-cell labeling and super-resolution microscopy techniques like Stimulated Emission Depletion (STED) microscopy.[1][2] These established dyes are characterized by their specific excitation and emission spectra, quantum yields, and photostability, which are crucial parameters for their application in high-resolution imaging.

Fluorescent probes are powerful tools in cellular biology, enabling the visualization of subcellular structures and the monitoring of dynamic processes.[3][4] The development of novel probes is an active area of research, with a focus on improving properties like brightness, photostability, and target specificity. Probes are often designed based on established fluorophore scaffolds, with modifications to tune their spectral properties or to incorporate recognition moieties for specific cellular targets.[5]

The common methodologies for evaluating and utilizing fluorescent probes in microscopy are well-established. These include detailed protocols for cell culture, probe loading into live or fixed cells, and imaging using various microscopy techniques, from widefield and confocal to super-resolution modalities like STED and Stochastic Optical Reconstruction Microscopy (STORM).[6][7][8]

Given the absence of specific information on dihydroseselin as a fluorescent probe, it is not possible to provide the detailed application notes, quantitative data tables, experimental protocols, or signaling pathway diagrams as requested. Further research would be required to determine if dihydroseselin possesses any inherent fluorescent properties and to characterize its potential for use in microscopy. Should such data become available, the following frameworks would be utilized to present the information.

Hypothetical Data Presentation and Protocols (Based on Standard Practices)

Should dihydroseselin be identified and characterized as a fluorescent probe, its properties and protocols would be presented as follows:

Table 1: Photophysical Properties of Dihydroseselin

This table would summarize the key quantitative data necessary for researchers to evaluate the probe's performance.

Property	Value	Conditions
Excitation Maximum (λex)	-	In PBS, pH 7.4
Emission Maximum (λem)	-	In PBS, pH 7.4
Molar Extinction Coefficient (ε)	-	In PBS, pH 7.4
Quantum Yield (Φ)	-	Relative to a standard
Photostability	-	Time to 50% intensity loss
Cellular Permeability	-	Live vs. Fixed Cells

Experimental Protocols

Detailed, step-by-step protocols would be provided for key applications.

Protocol 1: General Staining of Live Cells with Dihydroseselin

• Cell Culture: Plate cells on glass-bottom dishes and culture to 70-80% confluency.

• Probe Preparation: Prepare a stock solution of Dihydroseselin in DMSO. Dilute to the final working concentration in pre-warmed cell culture medium.

• Cell Staining: Remove the culture medium from the cells and add the Dihydroseselin-containing medium.

• Incubation: Incubate the cells for a specified time at 37°C in a CO2 incubator.

• Washing: Wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

• Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for Dihydroseselin's hypothetical excitation and emission wavelengths.

Visualizations

Diagrams would be created to illustrate experimental workflows and potential mechanisms of action.

Caption: A generalized workflow for staining live cells with a fluorescent probe.

References

• 1. Hydroxylated Fluorescent Dyes for Live‐Cell Labeling: Synthesis, Spectra and Super‐Resolution STED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic fluorescent probes for live-cell super-resolution imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Synthetic Fluorescent Probe Labeling for Live-Cell Imaging in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescent Probes for Three Super-Resolution Modalities—STORM, SIM, and STED Microscopy | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Practical Considerations for Super-Resolution Microscopy | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. youtube.com [youtube.com]

Efficient Extraction and Isolation of Dihydroseselin from Plant Matter: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a coumarin derivative found in various plant species, particularly of the Peucedanum and Angelica genera, has garnered significant interest for its potential pharmacological activities. Efficiently extracting and isolating this compound is a critical first step for further research and development. These application notes provide a comprehensive overview and detailed protocols for modern extraction techniques, including Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE), as well as a standard protocol for purification using column chromatography.

Data Presentation: Comparison of Extraction Techniques

The selection of an appropriate extraction method is crucial for maximizing the yield of Dihydroseselin while minimizing extraction time and solvent consumption. The following tables summarize quantitative data compiled from studies on coumarin extraction from relevant plant sources, offering a comparative perspective on the efficiency of different techniques.

Table 1: Ultrasound-Assisted Extraction (UAE) Parameters for Coumarins

Plant Material	Solvent	Solvent-to-Solid Ratio (mL/g)	Temperature (°C)	Time (min)	Yield (% w/w)	Reference
Peucedanum decursivum	Choline chloride/1,4-butanediol (1:4) with 0.2% cellulase	14:1	60	50	2.65 (total coumarins)	[1]
Angelicae Pubescentis Radix	Betaine/ethylene glycol (1:4) with 16.11% water	20:1	43.52	59.61	3.37 (total coumarins)	[2]
Blackberry Pomace	Water	-	-	5	-	[3]
Chokeberry Pomace	Water	-	-	10.32	-	[3]
Raspberry Pomace	Water	-	-	11.56	-	[3]

Table 2: Microwave-Assisted Extraction (MAE) Parameters for Coumarins

Plant Material	Solvent	Solvent-to-Solid Ratio (mL/g)	Power (W)	Temperature (°C)	Time (min)	Yield (% w/w)	Reference
Melilotus officinalis	50% Aqueous Ethanol	-	-	50	2 x 5	Not specified	[4]
Date Seeds	Ethanol:Water	20:1	-	-	-	-	[5]
Symphytum officinale WL Leaves	75% Methanol	10:1	750	50	15	13.72	[6]

Table 3: Supercritical Fluid Extraction (SFE) with CO₂ Parameters for Coumarins

Plant Material	Co-solvent	Pressure (bar)	Temperature (°C)	Time (min)	Yield (% w/w)	Reference
Pterocaulon polystachyum	None	240	60	120	Not specified	[7]
Flixweed Seed	Methanol (150 µL)	355	65	35 (dynamic), 10 (static)	0.68 - 17.1	[8]
Ammodaucus leucotrichus Fruits	15% Ethanol	300	70	100	-	[9]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the extraction and isolation of Dihydroseselin.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Dihydroseselin

This protocol describes the use of ultrasonic waves to enhance the extraction of Dihydroseselin from dried plant material.

Materials and Equipment:

• Dried and powdered plant material (e.g., roots of Peucedanum praeruptorum)

• Extraction solvent (e.g., 80% ethanol)

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., Erlenmeyer flask)

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

Procedure:

• Weigh 10 g of the dried, powdered plant material and place it into a 250 mL Erlenmeyer flask.

• Add 150 mL of 80% ethanol to the flask to achieve a solvent-to-solid ratio of 15:1 (v/w).

• Place the flask in an ultrasonic bath, ensuring the water level in the bath is above the solvent level in the flask.

• Set the ultrasonic frequency to 40 kHz and the temperature to 50°C.

• Sonicate the mixture for 45 minutes.

• After sonication, filter the mixture through a Buchner funnel under vacuum to separate the extract from the plant residue.

• Wash the residue with an additional 50 mL of 80% ethanol and combine the filtrates.

• Concentrate the combined filtrate using a rotary evaporator at 50°C under reduced pressure to obtain the crude extract.

• Dry the crude extract in a vacuum oven at 40°C to a constant weight.

• Store the dried crude extract at 4°C for further purification.

Protocol 2: Microwave-Assisted Extraction (MAE) of Dihydroseselin

This protocol utilizes microwave energy to rapidly heat the solvent and plant matrix, accelerating the extraction process.

Materials and Equipment:

• Dried and powdered plant material

• Extraction solvent (e.g., 70% ethanol)

• Microwave extraction system (closed-vessel type recommended)

• Extraction vessel compatible with the microwave system

• Filtration apparatus

• Rotary evaporator

Procedure:

• Place 5 g of dried, powdered plant material into a microwave extraction vessel.

• Add 100 mL of 70% ethanol, resulting in a 20:1 solvent-to-solid ratio (v/w).

• Seal the vessel and place it in the microwave extractor.

• Set the microwave power to 500 W and the temperature to 60°C.

• Irradiate for a total of 10 minutes (e.g., two cycles of 5 minutes with a cooling period in between to avoid overheating).

• After the extraction is complete and the vessel has cooled to a safe temperature, carefully open it.

• Filter the contents to separate the extract from the solid residue.

• Wash the residue with 30 mL of 70% ethanol and combine the filtrates.

• Concentrate the extract using a rotary evaporator at 50°C.

• Dry the resulting crude extract under vacuum.

Protocol 3: Supercritical Fluid Extraction (SFE) of Dihydroseselin

SFE with carbon dioxide (CO₂) is a green technology that offers high selectivity.

Materials and Equipment:

• Dried, powdered, and milled plant material

• Supercritical fluid extractor

• High-purity CO₂

• Co-solvent (e.g., ethanol)

• Collection vial

Procedure:

• Load 10 g of the prepared plant material into the extraction vessel of the SFE system.

• Set the extraction temperature to 50°C and the pressure to 300 bar.

• Introduce supercritical CO₂ at a flow rate of 2 mL/min.

• Add ethanol as a co-solvent at a rate of 5% of the CO₂ flow.

• Perform the extraction for 90 minutes.

• The extracted Dihydroseselin will be precipitated in the collection vial as the CO₂ expands to a gaseous state.

• After extraction, depressurize the system safely.

• Collect the crude extract from the collection vial.

Protocol 4: Isolation of Dihydroseselin by Column Chromatography

This protocol details the purification of the crude extract to isolate Dihydroseselin.

Materials and Equipment:

• Crude Dihydroseselin extract

• Silica gel (200-300 mesh)

• Glass chromatography column

• Elution solvents (e.g., n-hexane, ethyl acetate)

• Collection tubes

• Thin Layer Chromatography (TLC) plates and developing chamber

• UV lamp for visualization

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in n-hexane.

  • Carefully pour the slurry into the chromatography column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and drain the excess solvent until the solvent level is just above the silica bed.

  • Add a small layer of sand on top of the silica gel to prevent disturbance.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Alternatively, perform a dry loading by adsorbing the crude extract onto a small amount of silica gel, evaporating the solvent, and carefully adding the powdered sample to the top of the column.

• Elution:

  • Begin elution with a non-polar solvent system, such as 100% n-hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate (e.g., starting with 98:2 n-hexane:ethyl acetate and progressing to 95:5, 90:10, etc.).

• Fraction Collection and Analysis:

  • Collect the eluate in small fractions (e.g., 10-20 mL per tube).

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in an appropriate solvent system (e.g., n-hexane:ethyl acetate 8:2) and visualize the spots under a UV lamp.

• Isolation:

  • Combine the fractions that contain pure Dihydroseselin (as determined by TLC).

  • Evaporate the solvent from the combined fractions to obtain the purified Dihydroseselin.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the workflows for the extraction and isolation of Dihydroseselin.

Caption: General workflow for the extraction of Dihydroseselin from plant matter.

Caption: Workflow for the isolation and purification of Dihydroseselin.

References

• 1. Ultrasonic-Assisted Efficient Extraction of Coumarins from Peucedanum decursivum (Miq.) Maxim Using Deep Eutectic Solvents Combined with an Enzyme Pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. mdpi.com [mdpi.com]
• 4. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. phcog.com [phcog.com]
• 7. Supercritical Carbon Dioxide Extraction of Coumarins from the Aerial Parts of Pterocaulon polystachyum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparative analysis of extraction technologies for plant extracts and absolutes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing Dihydroseselin in High-Throughput Drug Discovery Screens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin, a coumarin derivative found in various plant species, has emerged as a compound of interest for drug discovery due to the known biological activities of related molecules. Notably, derivatives of Dihydroseselin have demonstrated anti-inflammatory properties by modulating key signaling pathways, such as STAT3 and MAPK.[1] This suggests that Dihydroseselin itself may possess therapeutic potential, making it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel modulators of inflammatory responses.

These application notes provide a framework for utilizing Dihydroseselin in HTS to identify and characterize its potential as an anti-inflammatory agent. The protocols detailed below outline a tiered screening approach, from a primary screen to identify inhibitors of the STAT3 signaling pathway to secondary assays confirming its mechanism of action on p38 MAPK phosphorylation and its functional effect on cytokine release.

Data Presentation: Hypothetical Screening Data for Dihydroseselin

The following table summarizes hypothetical quantitative data for Dihydroseselin that could be generated from the screening protocols described in this document. This data is for illustrative purposes to demonstrate how the results of an HTS campaign for Dihydroseselin could be presented.

Assay Type	Target/Pathway	Assay Format	Dihydroseselin IC50/EC50 (µM)	Positive Control	Positive Control IC50/EC50 (µM)	Z'-factor
Primary Screen	STAT3 Signaling	Luciferase Reporter Assay	8.2	Stattic	5.0	0.78
Secondary Confirmatory	p38 MAPK Phosphorylation	HTRF Assay	12.5	SB203580	0.5	0.85
Functional Assay	TNF-α Release	Fluorescence-Based Assay	15.8	Dexamethasone	1.0	0.72

Experimental Protocols

Primary High-Throughput Screen: STAT3 Luciferase Reporter Assay

This assay is designed to identify compounds that inhibit the transcriptional activity of STAT3 in a cellular context.

Objective: To identify inhibitors of IL-6 induced STAT3 signaling.

Methodology:

• Cell Culture and Plating:

  • Maintain a human cell line stably expressing a STAT3-responsive luciferase reporter construct (e.g., HEK293 or a relevant cancer cell line) in appropriate growth medium.[2]

  • Harvest cells and adjust the density to 1 x 10^5 cells/mL in the assay medium.

  • Using an automated liquid handler, dispense 50 µL of the cell suspension into each well of a 384-well white, clear-bottom microplate.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Compound Addition:

  • Prepare a 10 mM stock solution of Dihydroseselin in DMSO.

  • Perform a serial dilution of Dihydroseselin and control compounds (e.g., Stattic as a positive control, DMSO as a negative control) in assay medium to achieve a 2x final concentration.

  • Transfer 50 µL of the compound dilutions to the corresponding wells of the cell plate.

  • Incubate for 1 hour at 37°C in a 5% CO2 incubator.

• Cell Stimulation:

  • Prepare a solution of Interleukin-6 (IL-6) in assay medium at a concentration that induces 80% of the maximal luciferase signal (EC80).

  • Add 25 µL of the IL-6 solution to all wells except for the unstimulated controls.

  • Incubate the plate for 6 hours at 37°C in a 5% CO2 incubator.

• Signal Detection:

  • Equilibrate the plate to room temperature.

  • Add 50 µL of a luciferase assay reagent (e.g., Bright-Glo™) to each well.

  • Incubate for 5 minutes at room temperature to allow for cell lysis and signal stabilization.

  • Measure the luminescence signal using a microplate reader.

• Data Analysis:

  • Normalize the data to the positive (IL-6 stimulated, DMSO treated) and negative (unstimulated, DMSO treated) controls.

  • Calculate the percent inhibition for each concentration of Dihydroseselin.

  • Determine the IC50 value by fitting the dose-response curve using a four-parameter logistic model.

  • Calculate the Z'-factor to assess the quality of the assay. A Z'-factor > 0.5 is considered excellent for HTS.[1]

Secondary Confirmatory Assay: p38 MAPK Phosphorylation HTRF Assay

This assay is a biochemical screen to confirm if Dihydroseselin directly or indirectly inhibits the phosphorylation of p38 MAPK, a key kinase in the inflammatory signaling cascade.

Objective: To quantify the inhibitory effect of Dihydroseselin on p38 MAPK phosphorylation.

Methodology:

• Cell Culture and Plating:

  • Culture a relevant cell line (e.g., HeLa or THP-1) in the appropriate growth medium.

  • Plate the cells in a 96-well culture plate and grow to 80-90% confluency.

• Compound Treatment and Cell Stimulation:

  • Treat the cells with varying concentrations of Dihydroseselin for 1 hour.

  • Stimulate the cells with a known p38 MAPK activator (e.g., Anisomycin at 10 µM) for 15 minutes.[3]

• Cell Lysis:

  • Remove the cell culture medium.

  • Add 50 µL of supplemented lysis buffer to each well and incubate for 30 minutes with gentle shaking.

  • Collect the soluble supernatants after centrifugation.

• HTRF Detection:

  • Transfer 16 µL of the cell lysate to a 384-well low-volume white detection plate.

  • Prepare a premix of the HTRF detection antibodies (one targeting total p38 and another targeting phosphorylated p38 [Thr180/Tyr182]).[3]

  • Add 4 µL of the premixed antibodies to each well.

  • Seal the plate and incubate at room temperature for 4 hours.

• Signal Reading and Analysis:

  • Read the plate on an HTRF-compatible reader, measuring the emission at both 665 nm (acceptor) and 620 nm (donor).

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

  • Determine the IC50 value of Dihydroseselin for the inhibition of p38 phosphorylation.

Functional Cellular Assay: Fluorescence-Based TNF-α Release Assay

This assay assesses the functional consequence of Dihydroseselin's activity by measuring the release of a key pro-inflammatory cytokine, TNF-α.

Objective: To determine the effect of Dihydroseselin on the release of TNF-α from stimulated immune cells.

Methodology:

• Cell Culture and Plating:

  • Use a monocytic cell line (e.g., THP-1) differentiated into macrophage-like cells by treatment with Phorbol 12-myristate 13-acetate (PMA).

  • Plate the differentiated cells in a 96-well plate.

• Compound Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of Dihydroseselin for 1 hour.

  • Stimulate the cells with Lipopolysaccharide (LPS) to induce an inflammatory response and TNF-α secretion.

• Detection of TNF-α:

  • Collect the cell culture supernatant.

  • Quantify the amount of TNF-α in the supernatant using a fluorescence-based ELISA or a bead-based multiplex assay.

• Data Analysis:

  • Generate a standard curve using recombinant TNF-α.

  • Calculate the concentration of TNF-α in each sample.

  • Determine the EC50 value for Dihydroseselin's inhibition of TNF-α release.

Mandatory Visualizations

Caption: High-throughput screening workflow for Dihydroseselin.

Caption: Postulated inhibition of the STAT3 signaling pathway by Dihydroseselin.

Caption: Potential inhibition of the p38 MAPK signaling pathway by Dihydroseselin.

References

• 1. oncotarget.com [oncotarget.com]
• 2. Development of a STAT3 Reporter Prostate Cancer Cell Line for High Throughput Screening of STAT3 Activators and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revvity.com [revvity.com]

Investigating STAT3 and MAPK Signaling Pathways with Dihydroseselin Derivative

Application Note

For research use only.

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways are critical regulators of a myriad of cellular processes, including cell growth, proliferation, differentiation, and apoptosis. Dysregulation of these pathways is frequently implicated in the pathogenesis of various diseases, particularly cancer and inflammatory disorders. Consequently, the identification of novel inhibitors targeting STAT3 and MAPK pathways is of significant interest in drug discovery and development. This document provides detailed application notes and protocols for investigating the effects of a dihydroseselin derivative, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), on the STAT3 and MAPK signaling cascades. While data on Dihydroseselin itself is limited, this derivative has demonstrated inhibitory effects on key components of these pathways.

Mechanism of Action

(+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) has been shown to exert anti-inflammatory effects by modulating the STAT3 and MAPK pathways.[1][2] In a mouse model of colitis, administration of Pd-Ib led to a significant reduction in the phosphorylation of both STAT3 and the p38 MAPK.[1][2] In vitro studies have further elucidated that the inhibitory effect of Pd-Ib on phosphorylated STAT3 (p-STAT3) and interleukin-6 (IL-6) protein levels is associated with a concurrent reduction in the activation of c-Jun N-terminal kinase (JNK) and p38 MAPKs.[1][2] This suggests that Pd-Ib may target upstream kinases or phosphatases that regulate both the STAT3 and MAPK pathways, or it may interfere with the signaling crosstalk between these two crucial cascades.

Caption: Inhibition of STAT3 and MAPK pathways by Pd-Ib.

Data Presentation

The following tables summarize the quantitative data on the effects of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) from a study on dextran sulfate sodium (DSS)-induced colitis in mice.

Table 1: In Vivo Effects of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) on STAT3 and MAPK Signaling in a Mouse Model of Colitis

Treatment Group	Dose (mg/kg/day)	p-STAT3 Protein Levels (Relative to Control)	p-p38 MAPK Protein Levels (Relative to Control)
Control	-	Baseline	Baseline
DSS-induced Colitis	-	Increased	Increased
Pd-Ib	30	Down-regulated	Down-regulated
Pd-Ib	60	Down-regulated	Down-regulated
Pd-Ib	120	Down-regulated	Down-regulated
Sulfasalazine (Positive Control)	300	Down-regulated	Down-regulated
Data is qualitative as presented in the source study.[1][2]

Table 2: In Vitro Effects of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) on STAT3 and MAPK Signaling

Treatment	Effect on p-STAT3 Levels	Effect on IL-6 Protein Levels	Effect on MAPK (JNK and p38) Activation
Pd-Ib	Inhibitory	Inhibitory	Reduction
Specific concentrations for in vitro studies were not detailed in the abstract.[1][2]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the effects of compounds like Dihydroseselin and its derivatives on the STAT3 and MAPK signaling pathways.

Protocol 1: Western Blot Analysis of Phosphorylated STAT3 and p38 MAPK

This protocol describes the detection of phosphorylated STAT3 (p-STAT3) and phosphorylated p38 MAPK (p-p38) in cell lysates by Western blotting.

Materials:

• Cells of interest (e.g., cancer cell line, immune cells)

• Dihydroseselin or its derivative

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-p-STAT3, anti-STAT3, anti-p-p38, anti-p38, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with various concentrations of the test compound for the desired time. Include a vehicle control and a positive control (e.g., a known activator of the pathway like IL-6 for STAT3).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins on an SDS-PAGE gel.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Caption: Western Blotting Experimental Workflow.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the test compound on cells.

Materials:

• Cells of interest

• 96-well plates

• Dihydroseselin or its derivative

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound for 24, 48, or 72 hours. Include a vehicle control.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Cytokine Gene Expression

This protocol is for quantifying the mRNA expression levels of STAT3 and MAPK target genes, such as pro-inflammatory cytokines.

Materials:

• Treated cells

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green or TaqMan qPCR master mix

• Gene-specific primers (e.g., for IL-6, TNF-α)

• Real-time PCR instrument

Procedure:

• RNA Extraction: Extract total RNA from treated and control cells using an RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR:

  • Set up the qPCR reaction with SYBR Green/TaqMan master mix, cDNA, and gene-specific primers.

  • Run the qPCR program on a real-time PCR instrument.

• Data Analysis: Analyze the data using the ΔΔCt method, normalizing the expression of the target genes to a housekeeping gene (e.g., GAPDH).

Caption: Quantitative RT-PCR Workflow.

Protocol 4: Immunoprecipitation (IP) for STAT3

This protocol is used to isolate STAT3 and its interacting proteins to study post-translational modifications or protein-protein interactions.

Materials:

• Treated cell lysates

• Anti-STAT3 antibody

• Protein A/G magnetic beads or agarose beads

• Wash buffer

• Elution buffer

• SDS-PAGE and Western blotting reagents

Procedure:

• Pre-clearing the Lysate: Incubate the cell lysate with protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

• Immunoprecipitation:

  • Incubate the pre-cleared lysate with the anti-STAT3 antibody for 2-4 hours or overnight at 4°C.

  • Add fresh protein A/G beads and incubate for another 1-2 hours at 4°C.

• Washing: Wash the beads with wash buffer three to five times to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated proteins from the beads using elution buffer or by boiling in Laemmli buffer.

• Analysis: Analyze the eluted proteins by Western blotting using antibodies against STAT3 or its potential interacting partners.

Protocol 5: In Vitro Kinase Assay for MAPK Pathway

This protocol is for determining the direct inhibitory effect of a compound on the kinase activity of MAPK pathway components.

Materials:

• Recombinant active kinases (e.g., p38, JNK)

• Kinase-specific substrate (e.g., ATF2 for p38)

• Dihydroseselin or its derivative

• Kinase assay buffer

• ATP

• Phospho-specific antibody for the substrate

• Detection reagents (e.g., for ELISA or Western blot)

Procedure:

• Kinase Reaction:

  • In a microplate or tube, combine the recombinant kinase, its substrate, and the test compound at various concentrations in the kinase assay buffer.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C for the recommended time.

• Termination: Stop the reaction by adding a stop solution or by boiling in Laemmli buffer.

• Detection of Substrate Phosphorylation:

  • Western Blot: Analyze the reaction mixture by Western blotting using a phospho-specific antibody for the substrate.

  • ELISA: Use a phospho-specific antibody in an ELISA format to quantify substrate phosphorylation.

• Data Analysis: Determine the inhibitory activity of the compound on the kinase by measuring the reduction in substrate phosphorylation and calculate the IC50 value.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers to investigate the effects of Dihydroseselin and its derivatives on the STAT3 and MAPK signaling pathways. The available data on (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) indicates its potential as an inhibitor of these pathways. Further studies are warranted to fully elucidate the mechanism of action of Dihydroseselin and its derivatives and to evaluate their therapeutic potential in diseases driven by aberrant STAT3 and MAPK signaling.

References

• 1. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Standard Operating Procedure for Dihydroseselin Quality Control: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin is a natural product belonging to the coumarin family of compounds, specifically a 7-hydroxycoumarin derivative.[1] Compounds in this class have garnered significant interest for their diverse pharmacological activities. To ensure the reliability and reproducibility of research and development activities involving Dihydroseselin, a robust quality control (QC) process is essential. This document outlines a standard operating procedure (SOP) for the quality control of Dihydroseselin, providing detailed application notes and protocols for its analytical assessment.

The quality control of a natural product like Dihydroseselin involves a multi-faceted approach to confirm its identity, purity, and stability. This SOP covers key analytical techniques including High-Performance Liquid Chromatography (HPLC) for purity and assay, Gas Chromatography-Mass Spectrometry (GC-MS) for impurity profiling and identification, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation.

Data Presentation

Quantitative data generated during the quality control of Dihydroseselin should be summarized in clear, structured tables for easy comparison and tracking of batch-to-batch consistency.

Table 1: Certificate of Analysis - Dihydroseselin Reference Standard

Parameter	Specification	Result	Method
Appearance	White to off-white solid	Conforms	Visual
Identification
A: HPLC	Retention time matches reference standard	Conforms	HPLC-UV
B: ¹H NMR	Spectrum conforms to structure	Conforms	NMR
Assay (on dried basis)	≥ 98.0%	99.5%	HPLC-UV
Purity (HPLC)	≥ 98.0%	99.6%	HPLC-UV
Related Substances (HPLC)
- Any individual impurity	≤ 0.5%	0.2%	HPLC-UV
- Total impurities	≤ 2.0%	0.4%	HPLC-UV
Loss on Drying	≤ 1.0%	0.3%	Gravimetric
Residue on Ignition	≤ 0.2%	0.05%	Gravimetric
Residual Solvents	Meets USP <467> requirements	Conforms	GC-HS

Table 2: Stability Study Data for Dihydroseselin (Accelerated Conditions: 40°C/75% RH)

Time Point	Assay (%)	Total Impurities (%)	Appearance
Initial	99.5	0.4	White solid
1 Month	99.2	0.7	White solid
3 Months	98.8	1.1	White solid
6 Months	98.1	1.8	Off-white solid

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Assay and Purity

This method is designed for the quantitative determination of Dihydroseselin (assay) and for the separation and quantification of related impurities.

3.1.1 Materials and Reagents

• Dihydroseselin Reference Standard (≥98.0% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid, analytical grade)

• Methanol (HPLC grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV or Diode Array Detector (DAD)

• Analytical balance

3.1.2 Chromatographic Conditions (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  • 0-20 min: 50% B to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% B to 50% B

  • 26-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (or determined by UV scan of Dihydroseselin)

• Injection Volume: 10 µL

3.1.3 Preparation of Solutions

• Standard Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of Dihydroseselin Reference Standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Sample Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of the Dihydroseselin sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with methanol.

3.1.4 Procedure

• Inject the blank (methanol) to ensure no interfering peaks are present.

• Inject the standard solution five times and check for system suitability (e.g., RSD of peak area ≤ 2.0%).

• Inject the sample solution in duplicate.

• Calculate the assay of Dihydroseselin using the external standard method.

• Determine the percentage of impurities by area normalization, assuming a relative response factor of 1.0 for all impurities if their identity is unknown.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile impurities.

3.2.1 Materials and Reagents

• Dihydroseselin sample

• Suitable solvent (e.g., Dichloromethane, HPLC grade)

• GC-MS system with a suitable capillary column

3.2.2 GC-MS Conditions (Example)

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Mode: Split (e.g., 20:1)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 min

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 10 min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-500

3.2.3 Sample Preparation

• Prepare a solution of the Dihydroseselin sample in a suitable solvent (e.g., 1 mg/mL in dichloromethane).

3.2.4 Procedure

• Inject the sample solution into the GC-MS system.

• Acquire the total ion chromatogram (TIC).

• Identify the main peak corresponding to Dihydroseselin.

• Analyze the mass spectra of any additional peaks to tentatively identify impurities by comparing them with mass spectral libraries (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is the most definitive method for confirming the chemical structure of Dihydroseselin.

3.3.1 Materials and Reagents

• Dihydroseselin sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆) with Tetramethylsilane (TMS) as an internal standard.

3.3.2 NMR Acquisition Parameters (Example)

• Spectrometer: 400 MHz or higher

• Experiments: ¹H NMR, ¹³C NMR, and 2D experiments like COSY and HSQC if necessary for full structural elucidation.

• Solvent: CDCl₃ or DMSO-d₆

• ¹H NMR:

  • Pulse program: zg30

  • Number of scans: 16

  • Relaxation delay: 1.0 s

• ¹³C NMR:

  • Pulse program: zgpg30

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

3.3.3 Sample Preparation

• Dissolve 5-10 mg of the Dihydroseselin sample in approximately 0.6 mL of the deuterated solvent in an NMR tube.

3.3.4 Procedure

• Acquire the ¹H and ¹³C NMR spectra.

• Process the spectra (Fourier transform, phase correction, baseline correction).

• Calibrate the chemical shifts to the solvent residual peak or TMS (0 ppm).

• Compare the obtained spectra with known data for Dihydroseselin or interpret the spectra to confirm the structure.

Mandatory Visualizations

Experimental Workflow for Dihydroseselin Quality Control

Caption: Workflow for the quality control of Dihydroseselin.

Postulated Anti-inflammatory Signaling Pathway of Dihydroseselin Derivatives

Based on studies of related coumarin derivatives, Dihydroseselin may exert anti-inflammatory effects by modulating key signaling pathways such as STAT3 and MAPK.

Caption: Postulated anti-inflammatory mechanism of Dihydroseselin derivatives.

References

• 1. Human Metabolome Database: 13C NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0002712) [hmdb.ca]

Application Notes and Protocols for Cell-Based Assay Development for Dihydroseselin Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin is a coumarin compound isolated from the roots of Toddalia asiatica. Coumarins are a class of natural products known for their diverse pharmacological activities. Preliminary evidence suggests that dihydroseselin and its derivatives may possess significant anti-inflammatory, antioxidant, and anticancer properties. These application notes provide detailed protocols for developing and implementing cell-based assays to investigate the bioactivity of dihydroseselin, focusing on its anti-inflammatory, antioxidant, and cytotoxic effects. The provided methodologies will enable researchers to elucidate the mechanisms of action and quantify the potency of dihydroseselin, facilitating its potential development as a therapeutic agent.

I. Anti-inflammatory Activity of Dihydroseselin

A derivative of dihydroseselin, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, has been shown to exert potent anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways and reducing the secretion of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-17A[1]. It is hypothesized that dihydroseselin may exhibit similar anti-inflammatory activities through the inhibition of key inflammatory signaling cascades, including the NF-κB, STAT3, and MAPK pathways.

A. Assessment of Pro-inflammatory Cytokine Inhibition

This protocol describes a cell-based assay to determine the inhibitory effect of dihydroseselin on the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophages or human THP-1 monocytes in DMEM or RPMI-1640 medium, respectively, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator. For THP-1 cells, differentiate them into macrophages by treating with 100 ng/mL phorbol 12-myristate 13-acetate (PMA) for 48 hours.

• Cell Seeding: Seed the macrophages into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Dihydroseselin Treatment: Prepare various concentrations of dihydroseselin (e.g., 0.1, 1, 10, 50, 100 µM) in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the dihydroseselin solutions. Include a vehicle control (DMSO) and a positive control (e.g., a known NF-κB inhibitor like Bay 11-7082). Incubate for 1 hour.

• LPS Stimulation: Add 10 µL of LPS solution (1 µg/mL final concentration) to all wells except the unstimulated control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes and carefully collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytokine inhibition for each dihydroseselin concentration relative to the LPS-stimulated control. Determine the IC50 value, the concentration of dihydroseselin that inhibits cytokine production by 50%.

Data Presentation:

Dihydroseselin (µM)	TNF-α Inhibition (%)	IL-6 Inhibition (%)	IL-1β Inhibition (%)
0.1
1
10
50
100
IC50 (µM)

B. Investigation of NF-κB, STAT3, and MAPK Signaling Pathways

To elucidate the molecular mechanism of dihydroseselin's anti-inflammatory activity, the following assays can be performed.

1. NF-κB Signaling Pathway:

• Experimental Protocol (Luciferase Reporter Assay):

  • Cell Transfection: Co-transfect HEK293T cells with an NF-κB-responsive luciferase reporter plasmid and a Renilla luciferase control plasmid.

  • Cell Seeding: Seed the transfected cells into a 96-well plate.

  • Treatment and Stimulation: Treat the cells with dihydroseselin for 1 hour, followed by stimulation with TNF-α (10 ng/mL) for 6-8 hours.

  • Lysis and Luciferase Measurement: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity and calculate the percentage of NF-κB inhibition.

2. STAT3 and MAPK Signaling Pathways:

• Experimental Protocol (Western Blot):

  • Cell Culture and Treatment: Culture macrophages (e.g., RAW 264.7) and treat with dihydroseselin for 1 hour, followed by stimulation with LPS (1 µg/mL) for 15-30 minutes.

  • Cell Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

  • Western Blotting: Separate equal amounts of protein by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against phospho-STAT3, total STAT3, phospho-p38, total p38, phospho-ERK1/2, total ERK1/2, phospho-JNK, and total JNK. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Data Analysis: Quantify the band intensities using densitometry software and determine the effect of dihydroseselin on the phosphorylation of STAT3 and MAPKs.

Signaling Pathway Diagrams:

References

• 1. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of Dihydroseselin Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin is a naturally occurring coumarin derivative with potential pharmacological activities. Understanding its metabolic fate is crucial for drug development, as metabolites can contribute to both therapeutic efficacy and potential toxicity. These application notes provide a comprehensive overview of the analytical methods for detecting and quantifying dihydroseselin metabolites. The protocols are primarily based on established methods for analogous coumarin compounds due to the limited availability of specific data for dihydroseselin. The primary analytical technique highlighted is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity for metabolite identification and quantification in complex biological matrices.

Predicted Metabolic Pathways of Dihydroseselin

Based on the known metabolism of other coumarins, dihydroseselin is anticipated to undergo Phase I and Phase II metabolic transformations. Phase I reactions typically involve oxidation, such as hydroxylation, mediated by cytochrome P450 (CYP) enzymes in the liver. The resulting hydroxylated metabolites can then undergo Phase II conjugation reactions, primarily glucuronidation, to form more water-soluble compounds that are readily excreted.

A proposed metabolic pathway for dihydroseselin is illustrated below. This pathway is hypothetical and serves as a guide for the development of analytical methods to identify and quantify potential metabolites.

Figure 1: Proposed metabolic pathway of Dihydroseselin.

Experimental Protocols

In Vitro Metabolism of Dihydroseselin using Human Liver Microsomes (HLMs)

This protocol describes a general procedure for the in vitro metabolism of dihydroseselin to generate its Phase I and Phase II metabolites using HLMs.

Materials:

• Dihydroseselin

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Uridine 5'-diphosphoglucuronic acid (UDPGA)

• Alamethicin

• Potassium phosphate buffer (0.1 M, pH 7.4)

• Magnesium chloride (MgCl₂)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of dihydroseselin in a suitable solvent (e.g., DMSO or Methanol).

  • In a microcentrifuge tube, combine the following on ice:

    • Potassium phosphate buffer (0.1 M, pH 7.4)

    • HLMs (final concentration typically 0.5-1 mg/mL)

    • MgCl₂ (final concentration typically 3-5 mM)

    • Dihydroseselin stock solution (final concentration to be tested, e.g., 1-10 µM)

• Phase I Metabolism:

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C in a shaking water bath for a specified time course (e.g., 0, 15, 30, 60, 120 minutes).

• Phase II Metabolism (Glucuronidation):

  • For glucuronidation, add alamethicin (to activate UGTs) and UDPGA to the incubation mixture along with the NADPH regenerating system.

  • Follow the same incubation procedure as for Phase I metabolism.

• Reaction Termination and Sample Preparation:

  • Terminate the reactions by adding 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar, stable-isotope labeled compound).

  • Vortex the samples vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to precipitate proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase (e.g., 50% methanol in water with 0.1% formic acid) for LC-MS/MS analysis.

Figure 2: Workflow for in vitro metabolism of Dihydroseselin.

Sample Preparation from Biological Matrices (Plasma and Urine)

This protocol outlines a general procedure for the extraction of dihydroseselin and its metabolites from plasma and urine samples.

Materials:

• Plasma or urine samples

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Internal Standard (IS) solution

• Solid Phase Extraction (SPE) cartridges (e.g., C18), if required

Protein Precipitation (for Plasma):

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex vigorously for 2 minutes.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in mobile phase for LC-MS/MS analysis.

Dilute-and-Shoot (for Urine):

• Thaw urine samples on ice.

• Centrifuge at 4,000 rpm for 10 minutes at 4°C to remove particulates.

• To 100 µL of supernatant, add 900 µL of the initial mobile phase containing the internal standard.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Solid Phase Extraction (for enhanced cleanup):

• Condition the SPE cartridge with methanol followed by water.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute the analytes with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate and reconstitute in the mobile phase.

LC-MS/MS Analytical Method

This section provides a starting point for developing a sensitive and selective LC-MS/MS method for the analysis of dihydroseselin and its metabolites.

Liquid Chromatography (LC) Conditions (Example):

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient from 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes should be evaluated.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification. A full scan or product ion scan can be used for initial metabolite identification.

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flows: Optimize based on the instrument.

• MRM Transitions: These will need to be determined empirically for dihydroseselin and its predicted metabolites (e.g., hydroxylated and glucuronidated forms).

Figure 3: General workflow for LC-MS/MS analysis.

Data Presentation

Quantitative data for analytical methods should be presented in a clear and concise manner. The following tables provide a template for summarizing key validation parameters. Note: The values in these tables are hypothetical and should be replaced with experimentally determined data.

Table 1: Hypothetical LC-MS/MS Method Parameters for Dihydroseselin and its Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Retention Time (min)
Dihydroseselin	[M+H]⁺	TBD	TBD	TBD
Hydroxy-dihydroseselin	[M+H]⁺	TBD	TBD	TBD
Dihydroseselin-glucuronide	[M-H]⁻	TBD	TBD	TBD
Internal Standard	[M+H]⁺	TBD	TBD	TBD
TBD: To Be Determined experimentally.

Table 2: Hypothetical Quantitative Performance of the Analytical Method

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
Dihydroseselin	1 - 1000	>0.99	0.2	1	95 ± 5
Hydroxy-dihydroseselin	1 - 1000	>0.99	0.3	1	92 ± 7
Dihydroseselin-glucuronide	5 - 2000	>0.99	1.5	5	88 ± 8

Conclusion

The analytical methods and protocols outlined in these application notes provide a robust framework for the detection and quantification of dihydroseselin metabolites. While specific data for dihydroseselin is not yet available in the public domain, the methodologies established for other coumarin compounds serve as an excellent starting point. Researchers are encouraged to use these protocols as a guide and to optimize the parameters for their specific instrumentation and experimental needs. The successful application of these methods will be critical in elucidating the metabolic profile of dihydroseselin and advancing its potential as a therapeutic agent.

Animal Models for Studying the Pharmacology of Dihydroseselin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current knowledge and experimental protocols for investigating the pharmacological properties of Dihydroseselin and its derivatives in relevant animal models. The information is intended to guide researchers in designing and executing preclinical studies to evaluate its therapeutic potential.

Anti-inflammatory Effects of a Dihydroseselin Derivative in a Murine Model of Colitis

A derivative of Dihydroseselin, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), has demonstrated significant anti-inflammatory activity in a well-established animal model of inflammatory bowel disease (IBD).[1][2][3]

Animal Model: Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

The DSS-induced colitis model is a widely used and reproducible model that mimics many of the clinical and histopathological features of human ulcerative colitis.[4][5][6]

Species/Strain: C57BL/6 mice are commonly used as they develop a chronic, progressive colitis following DSS administration.[4][7]

Data Summary: Efficacy of (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib)

The following table summarizes the quantitative data from a study evaluating the therapeutic effect of Pd-Ib in DSS-induced colitis in C57BL/6 mice.[2][3]

Parameter	Control (DSS only)	Pd-Ib (30 mg/kg/day)	Pd-Ib (60 mg/kg/day)	Pd-Ib (120 mg/kg/day)	Sulfasalazine (300 mg/kg)
Disease Activity Index	High	Significantly Reduced	Significantly Reduced	Significantly Reduced	Significantly Reduced
Colon Length	Shortened	Significantly Inhibited Shortening	Significantly Inhibited Shortening	Significantly Inhibited Shortening	Significantly Inhibited Shortening
Colonic Tissue Damage	Severe	Significantly Reduced	Significantly Reduced	Significantly Reduced	Significantly Reduced
Myeloperoxidase Activity	Elevated	Significantly Suppressed	Significantly Suppressed	Significantly Suppressed	Significantly Suppressed
Nitric Oxide Levels	Elevated	Significantly Suppressed	Significantly Suppressed	Significantly Suppressed	Significantly Suppressed
Pro-inflammatory Cytokines (TNF-α, IFN-γ, IL-6, IL-17A)	Elevated	Greatly Suppressed	Greatly Suppressed	Greatly Suppressed	Not Reported
Anti-inflammatory Cytokine (IL-4)	Reduced	Enhanced	Enhanced	Enhanced	Not Reported
p-STAT3 and p-p38 Protein Levels	Elevated	Down-regulated	Down-regulated	Down-regulated	Not Reported

Experimental Protocol: DSS-Induced Acute Colitis

This protocol is adapted from established methods for inducing acute colitis in mice using DSS.[5][8][9]

Materials:

• C57BL/6 mice (8-10 weeks old)

• Dextran Sulfate Sodium (DSS), molecular weight 36,000-50,000 Da

• (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib)

• Vehicle for Pd-Ib (e.g., 0.5% carboxymethylcellulose)

• Standard laboratory animal diet and water

• Cages with filter tops

• Animal balance

• Calipers for measuring colon length

• Materials for histological analysis (formalin, paraffin, etc.)

• Reagents for myeloperoxidase (MPO) assay and cytokine analysis (ELISA kits)

Procedure:

• Acclimatization: Acclimate mice to the laboratory conditions for at least one week prior to the experiment.

• Group Allocation: Randomly divide mice into the following groups (n=8-10 per group):

  • Group 1: Normal Control (no DSS, vehicle only)

  • Group 2: DSS Control (DSS + vehicle)

  • Group 3: DSS + Pd-Ib (30 mg/kg/day)

  • Group 4: DSS + Pd-Ib (60 mg/kg/day)

  • Group 5: DSS + Pd-Ib (120 mg/kg/day)

  • Group 6: DSS + Sulfasalazine (300 mg/kg/day, positive control)

• Induction of Colitis:

  • Administer 3-5% (w/v) DSS in the drinking water for 5-7 consecutive days. The concentration and duration may need to be optimized based on the DSS batch and mouse strain.[5][7]

  • Provide fresh DSS solution every other day.

• Drug Administration:

  • Administer Pd-Ib or vehicle orally (e.g., by gavage) daily, starting from the first day of DSS administration and continuing throughout the study period.

• Monitoring:

  • Record body weight, stool consistency, and presence of blood in the feces daily to calculate the Disease Activity Index (DAI).

• Termination and Sample Collection:

  • At the end of the treatment period (e.g., day 8), euthanize the mice.

  • Measure the length of the colon from the cecum to the anus.

  • Collect colon tissue samples for histological analysis, MPO assay, and cytokine measurements.

• Analysis:

  • Histology: Fix colon tissue in 10% buffered formalin, embed in paraffin, section, and stain with hematoxylin and eosin (H&E). Score for inflammation severity, crypt damage, and infiltration of inflammatory cells.

  • MPO Assay: Homogenize a portion of the colon tissue and measure MPO activity as an indicator of neutrophil infiltration.

  • Cytokine Analysis: Homogenize another portion of the colon tissue and measure the levels of pro- and anti-inflammatory cytokines using ELISA.

  • Western Blot: Analyze protein levels of phosphorylated STAT3 and p38 in colonic tissue lysates.

Signaling Pathway

The anti-inflammatory effects of (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin are mediated, in part, through the inhibition of the STAT3 and MAPK signaling pathways.[1] These pathways are known to play a crucial role in the pathogenesis of inflammatory bowel disease.[10][11][12][13]

Dihydroseselin derivative's inhibition of STAT3/MAPK pathways.

Potential Neuroprotective Effects of Dihydroseselin

While direct studies on the neuroprotective effects of Dihydroseselin in animal models are currently lacking, numerous studies have demonstrated the neuroprotective potential of other coumarin derivatives.[14][15][16][17][18] These compounds have shown efficacy in models of ischemic brain injury and neurodegenerative diseases like Alzheimer's.[14][16][17]

Proposed Animal Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

The MCAO model is a widely used and clinically relevant model of focal cerebral ischemia (stroke).

Species/Strain: Sprague-Dawley or Wistar rats are commonly used for this model.

Hypothetical Experimental Protocol: MCAO in Rats

This protocol is based on standard procedures for inducing MCAO and evaluating neuroprotective agents.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Dihydroseselin

• Vehicle for Dihydroseselin

• Anesthetics (e.g., isoflurane)

• Surgical instruments for MCAO

• 2,3,5-triphenyltetrazolium chloride (TTC) for infarct size measurement

• Materials for neurological deficit scoring

• Reagents for biochemical assays (e.g., markers of oxidative stress, apoptosis)

Procedure:

• Group Allocation:

  • Group 1: Sham-operated + Vehicle

  • Group 2: MCAO + Vehicle

  • Group 3: MCAO + Dihydroseselin (low dose)

  • Group 4: MCAO + Dihydroseselin (high dose)

• Drug Administration: Administer Dihydroseselin (e.g., intraperitoneally or intravenously) at a specific time point before or after MCAO induction.

• MCAO Surgery:

  • Anesthetize the rat.

  • Perform the MCAO procedure by occluding the middle cerebral artery for a defined period (e.g., 90 minutes), followed by reperfusion.

• Neurological Assessment:

  • At 24 hours post-MCAO, evaluate neurological deficits using a standardized scoring system.

• Infarct Volume Measurement:

  • Euthanize the animals and perfuse the brains.

  • Slice the brains and stain with TTC to visualize the infarct area.

  • Calculate the infarct volume as a percentage of the total brain volume.

• Biochemical and Histological Analysis:

  • Analyze brain tissue for markers of oxidative stress (e.g., MDA, SOD), apoptosis (e.g., caspase-3 activity), and inflammation.

  • Perform histological staining (e.g., Nissl staining) to assess neuronal survival.

Logical Workflow for Neuroprotection Studies

Workflow for assessing neuroprotective effects.

Potential Cardiovascular Effects of Dihydroseselin

Similar to the neuroprotective potential, direct in vivo studies on the cardiovascular effects of Dihydroseselin are limited. However, the broader class of coumarin compounds has been investigated for various cardiovascular activities, including vasorelaxant and antiplatelet effects.[19][20][21] Some coumarin derivatives have also been studied in models of heart failure and ischemia/reperfusion injury.[22]

Proposed Animal Model: Spontaneously Hypertensive Rats (SHR)

SHR are a widely used genetic model of essential hypertension and are suitable for studying the effects of compounds on blood pressure and vascular function.

Hypothetical Experimental Protocol: Evaluation of Antihypertensive and Vasorelaxant Effects

Materials:

• Male Spontaneously Hypertensive Rats (SHR) and normotensive Wistar-Kyoto (WKY) rats as controls.

• Dihydroseselin

• Vehicle for Dihydroseselin

• Telemetry system for continuous blood pressure monitoring

• Isolated organ bath system for vasorelaxation studies

• Vasoactive agents (e.g., phenylephrine, acetylcholine, sodium nitroprusside)

Procedure:

• Chronic Blood Pressure Measurement:

  • Implant telemetry transmitters in SHR and WKY rats.

  • After a recovery period, administer Dihydroseselin or vehicle daily for several weeks.

  • Continuously monitor systolic and diastolic blood pressure and heart rate.

• Acute Vasorelaxation Studies:

  • Euthanize treated and untreated rats and isolate thoracic aorta or mesenteric arteries.

  • Mount arterial rings in an isolated organ bath.

  • Pre-contract the rings with a vasoconstrictor (e.g., phenylephrine).

  • Construct cumulative concentration-response curves to Dihydroseselin to assess its vasorelaxant effect.

  • Investigate the mechanism of vasorelaxation by using specific inhibitors of signaling pathways (e.g., L-NAME for nitric oxide synthase, indomethacin for cyclooxygenase).

• Endothelium-Dependent and -Independent Vasorelaxation:

  • Compare the vasorelaxant responses in intact and endothelium-denuded arterial rings to determine the role of the endothelium.

  • Assess the effect of Dihydroseselin on vasorelaxation induced by acetylcholine (endothelium-dependent) and sodium nitroprusside (endothelium-independent).

Logical Diagram for Cardiovascular Screening

Screening workflow for cardiovascular effects.

Pharmacokinetic Considerations

Proposed Animal Model for Pharmacokinetic Studies

Sprague-Dawley rats are a common choice for initial pharmacokinetic profiling of new chemical entities.

General Protocol for a Pilot Pharmacokinetic Study

Procedure:

• Animal Preparation: Fast male Sprague-Dawley rats overnight before dosing.

• Dosing: Administer a single dose of Dihydroseselin via intravenous (IV) and oral (PO) routes to different groups of rats.

• Blood Sampling: Collect serial blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Process the blood samples to obtain plasma and store frozen until analysis.

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of Dihydroseselin in plasma samples.

• Pharmacokinetic Analysis: Use non-compartmental analysis to calculate key pharmacokinetic parameters, including:

  • IV: Clearance (CL), Volume of distribution (Vd), Half-life (t½), Area under the curve (AUC).

  • PO: Maximum concentration (Cmax), Time to maximum concentration (Tmax), AUC, and oral bioavailability (F%).

This information is essential for dose selection in subsequent efficacy studies and for predicting the pharmacokinetic profile in humans.

References

• 1. Dihydroseselin | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hooke - Contract Research - DSS-induced colitis in C57BL/6 mice [hookelabs.com]
• 8. socmucimm.org [socmucimm.org]
• 9. yeasenbio.com [yeasenbio.com]
• 10. Phytochemicals Targeting JAK–STAT Pathways in Inflammatory Bowel Disease: Insights from Animal Models [mdpi.com]
• 11. Role of STAT3 in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New insights into the role of STAT3 in IBD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Coumarin derivatives protect against ischemic brain injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Recent Developments in Coumarin Derivatives as Neuroprotective Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. A natural coumarin derivative esculetin offers neuroprotection on cerebral ischemia/reperfusion injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Cardiovascular effects of coumarins besides their antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benthamscience.com [benthamscience.com]
• 22. Biological Activity of a Coumarin Derivative on Heart Failure Using an Ischemia/Reperfusion Injury Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Comparative metabolism and kinetics of coumarin in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Pharmacokinetics of Novel Furoxan/Coumarin Hybrids in Rats Using LC-MS/MS Method and Physiologically Based Pharmacokinetic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Comparative pharmacokinetics of coumarin anticoagulants. II. Pharmacokinetics of bishydroxycoumarin elimination in the rat, guinea pig, dog, and rhesus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Comparative pharmacokinetics of coumarin anticoagulants. V. Kinetics of warfarin elimination in the rat, dog, and rhesus monkey compared to man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Notes and Protocols for In Vivo Administration of Dihydroseselin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroseselin is a naturally occurring coumarin derivative isolated from the roots of plants such as Toddalia asiatica.[1] Like many natural products, dihydroseselin exhibits poor aqueous solubility, presenting a significant challenge for its formulation for in vivo studies. This document provides detailed application notes and protocols to guide researchers in the effective formulation and administration of dihydroseselin for preclinical research, ensuring optimal delivery and bioavailability.

These guidelines are based on the physicochemical properties of dihydroseselin, established methods for formulating poorly soluble compounds, and specific examples from the scientific literature. Adherence to these protocols will aid in achieving consistent and reliable results in in vivo experiments.

Physicochemical Properties of Dihydroseselin

A thorough understanding of the physicochemical properties of a compound is critical for formulation development. Key properties of dihydroseselin are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₄H₁₄O₃	[2]
Molecular Weight	230.26 g/mol	[2]
Appearance	Solid	[2]
Solubility in DMSO	3.6 mg/mL (15.63 mM) (Sonication recommended)	[2]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[2]

Formulation Strategies for In Vivo Administration

The low aqueous solubility of dihydroseselin necessitates the use of solubility-enhancing techniques for in vivo administration. The choice of formulation strategy will depend on the desired route of administration (e.g., oral, intraperitoneal, intravenous), the required dose, and the animal model. Below are several recommended protocols.

Co-Solvent Formulations

Co-solvent systems are a common and effective method for solubilizing lipophilic compounds for parenteral and oral administration. These formulations typically consist of a primary organic solvent in which the compound is soluble, blended with other less toxic, water-miscible co-solvents and surfactants to improve tolerability and prevent precipitation upon injection into the aqueous environment of the body.

Protocol 1: Standard Co-Solvent Formulation for Parenteral Administration

This protocol is based on a widely used vehicle for poorly soluble compounds and is a good starting point for most in vivo studies.

Materials:

• Dihydroseselin powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene glycol 300 (PEG300), sterile

• Tween 80 (Polysorbate 80), sterile

• Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Experimental Protocol:

• Stock Solution Preparation:

  • Weigh the required amount of dihydroseselin powder in a sterile microcentrifuge tube.

  • Add DMSO to dissolve the dihydroseselin. A stock concentration of 20-40 mg/mL in DMSO is a common starting point. Sonication may be required to fully dissolve the compound.[1]

• Vehicle Preparation:

  • In a sterile tube, prepare the vehicle by mixing the components in the following order, ensuring complete mixing after each addition:

    • 5% DMSO

    • 30% PEG300

    • 5% Tween 80

    • 60% Saline or PBS

  • For example, to prepare 1 mL of the final formulation:

    • Start with 50 µL of the dihydroseselin stock solution in DMSO.

    • Add 300 µL of PEG300 and mix thoroughly until the solution is clear.

    • Add 50 µL of Tween 80 and mix until the solution is clear.

    • Add 600 µL of Saline or PBS and mix thoroughly.

• Administration:

  • Administer the final formulation to the animal model via the desired parenteral route (e.g., intraperitoneal, intravenous).

  • The final concentration of dihydroseselin in the injection vehicle should be calculated based on the desired dose (mg/kg) and the injection volume suitable for the animal model.

Quantitative Data for Co-Solvent Formulation:

Component	Percentage (%)	Volume for 1 mL Formulation	Purpose
DMSO	5	50 µL	Primary solvent for dihydroseselin
PEG300	30	300 µL	Co-solvent, improves solubility and stability
Tween 80	5	50 µL	Surfactant, prevents precipitation
Saline/PBS	60	600 µL	Aqueous vehicle, ensures isotonicity

Lipid-Based Formulations for Oral Administration

For oral administration, lipid-based formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can significantly enhance the bioavailability of poorly soluble drugs. These systems form fine oil-in-water emulsions or microemulsions in the gastrointestinal tract, which facilitates drug absorption.

Protocol 2: Self-Emulsifying Drug Delivery System (SEDDS) for Oral Gavage

Materials:

• Dihydroseselin powder

• Oil (e.g., Labrafil® M 1944 CS, Maisine® CC, sesame oil)

• Surfactant (e.g., Cremophor® EL, Labrasol® ALF)

• Co-solvent (e.g., Transcutol® HP, PEG400)

Experimental Protocol:

• Excipient Screening:

  • Determine the solubility of dihydroseselin in various oils, surfactants, and co-solvents to identify the most suitable excipients.

  • Place an excess amount of dihydroseselin in a known volume of each excipient and shake at a constant temperature for 24-48 hours.

  • Centrifuge the samples and analyze the supernatant for dihydroseselin concentration using a validated analytical method (e.g., HPLC-UV).

• Formulation Development:

  • Based on the solubility data, select an oil, surfactant, and co-solvent.

  • Prepare different ratios of the selected excipients (e.g., Oil:Surfactant:Co-solvent - 40:40:20, 30:50:20).

  • Add a known amount of dihydroseselin to the excipient mixture and stir until completely dissolved. Gentle heating may be applied if necessary.

• Characterization:

  • Self-Emulsification Test: Add a small amount of the formulation to water with gentle agitation and observe the formation of an emulsion.

  • Droplet Size Analysis: Measure the droplet size of the resulting emulsion using dynamic light scattering (DLS). Droplet sizes in the nanometer range are desirable.

• Administration:

  • Administer the SEDDS formulation directly via oral gavage.

Example Quantitative Data for a SEDDS Formulation:

Component	Example Ratio (%)	Purpose
Oil (e.g., Labrafil® M 1944 CS)	30-50	Solubilizes the lipophilic drug
Surfactant (e.g., Cremophor® EL)	30-60	Promotes emulsification in the GI tract
Co-solvent (e.g., Transcutol® HP)	10-30	Enhances drug solubility in the formulation

Nanosuspensions

Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and polymers. Reducing the particle size to the nanometer range significantly increases the surface area, leading to enhanced dissolution rate and bioavailability.

Protocol 3: Preparation of a Dihydroseselin Nanosuspension

Materials:

• Dihydroseselin powder

• Stabilizer (e.g., Pluronic F127, PVP K30, Sodium Dodecyl Sulfate - SDS)

• Purified water

Experimental Protocol:

• Preparation of the Suspension:

  • Disperse a known amount of dihydroseselin in an aqueous solution of the stabilizer.

  • The concentration of the drug and stabilizer will need to be optimized.

• Particle Size Reduction:

  • Media Milling: Use a laboratory-scale bead mill with zirconium oxide beads to mill the suspension until the desired particle size is achieved.

  • High-Pressure Homogenization: Pass the suspension through a high-pressure homogenizer for a sufficient number of cycles.

• Characterization:

  • Particle Size and Zeta Potential: Measure the particle size distribution and zeta potential using DLS. A narrow size distribution and a zeta potential of at least ±20 mV are desirable for stability.

  • Crystallinity: Assess the crystalline state of the nanoparticles using Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

• Administration:

  • The nanosuspension can be administered orally or parenterally. For parenteral administration, ensure sterility.

Quantitative Data for a Nanosuspension Formulation:

Component	Example Concentration	Purpose
Dihydroseselin	1-10% (w/v)	Active Pharmaceutical Ingredient
Pluronic F127	0.5-2% (w/v)	Steric stabilizer
PVP K30	0.5-2% (w/v)	Polymeric stabilizer
Purified Water	q.s. to 100%	Dispersion medium

Experimental Workflow and Logic

The selection of an appropriate formulation strategy is a stepwise process that involves understanding the compound's properties and the experimental requirements.

Caption: Workflow for Dihydroseselin Formulation.

Potential Signaling Pathway of Dihydroseselin Derivatives

While the direct molecular targets of dihydroseselin are not yet fully elucidated, studies on its derivatives have provided insights into its potential mechanisms of action, particularly in the context of inflammation. A derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, has been shown to exert anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydroseselin | TargetMol [targetmol.com]
• 3. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Dihydroseselin Stability in Aqueous Buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dihydroseselin in aqueous buffer systems. The information is designed to help you anticipate and address common stability challenges during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroseselin and to which chemical class does it belong?

Dihydroseselin (8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-2-one) is a furanocoumarin, specifically a derivative of 7-hydroxycoumarin.[1][2] Furanocoumarins are a class of organic compounds produced by various plants and are known for their potential biological activities.[3]

Q2: What are the primary stability concerns for Dihydroseselin in aqueous buffers?

The main stability issues for Dihydroseselin, like other coumarin derivatives, are related to hydrolysis of its lactone ring and potential photodegradation. The stability is significantly influenced by the pH of the buffer and exposure to light.

Q3: How does pH affect the stability of Dihydroseselin?

The lactone ring in the coumarin structure of Dihydroseselin is susceptible to hydrolysis, which is catalyzed by both acidic and basic conditions.[4][5][6]

• Alkaline conditions (pH > 7): Base-catalyzed hydrolysis opens the lactone ring to form a water-soluble carboxylate salt (coumarinate).[7] This reaction is generally faster at higher pH values.

• Acidic conditions (pH < 7): Acid-catalyzed hydrolysis can also occur, leading to the formation of the corresponding hydroxycinnamic acid derivative.[5][6]

• Neutral conditions (pH ≈ 7): While more stable than at pH extremes, gradual hydrolysis can still occur over time.

Q4: Is Dihydroseselin sensitive to light?

Yes, furanocoumarins are known to be photosensitive and can undergo degradation upon exposure to UV light.[8][9] This can lead to the formation of various photoproducts, potentially altering the biological activity and analytical profile of your sample. It is crucial to protect Dihydroseselin solutions from light, especially during storage and handling.

Q5: I am observing a decrease in Dihydroseselin concentration over time in my aqueous buffer. What could be the cause?

A decrease in concentration is likely due to chemical degradation. The two most probable causes are:

• Hydrolysis: The lactone ring of Dihydroseselin is likely undergoing hydrolysis, especially if your buffer is not close to neutral pH.

• Photodegradation: If your solutions are not protected from light, photodegradation could be occurring.

Refer to the troubleshooting guide below for steps to identify and mitigate these issues.

Q6: How can I improve the solubility of Dihydroseselin in my aqueous buffer?

Dihydroseselin is a poorly soluble compound. To improve its solubility, consider the following strategies:

• Co-solvents: The use of organic co-solvents such as DMSO, ethanol, or polyethylene glycol (PEG) can significantly increase solubility.[10][11]

• Cyclodextrins: These can form inclusion complexes with Dihydroseselin, enhancing its aqueous solubility.[10]

• Surfactants: Non-ionic surfactants like Tween® 80 or Poloxamers can be used to create micellar solutions that solubilize the compound.[11]

• pH adjustment: Depending on the pKa of any ionizable groups, adjusting the pH might slightly improve solubility, but be mindful of the increased risk of hydrolysis at non-neutral pH.

Troubleshooting Guide

Problem 1: Rapid loss of Dihydroseselin in solution.

Potential Cause	Troubleshooting Steps	Recommended Action
Incorrect Buffer pH	1. Measure the pH of your buffer after the addition of Dihydroseselin stock solution. 2. Prepare fresh buffer and re-verify the pH.	Maintain the buffer pH in the range of 6.0-7.5 for optimal stability.
Hydrolysis	1. Perform a time-course experiment at different pH values (e.g., pH 5, 7, 9) to assess the rate of degradation. 2. Analyze samples at regular intervals using a stability-indicating HPLC method.	If hydrolysis is confirmed, work at the most stable pH and consider using a lyophilized form of Dihydroseselin for long-term storage, reconstituting just before use.
Photodegradation	1. Prepare two sets of Dihydroseselin solutions. 2. Expose one set to ambient light and keep the other protected from light (e.g., in amber vials or wrapped in aluminum foil). 3. Compare the concentration of Dihydroseselin in both sets over time.	Always handle and store Dihydroseselin solutions in light-protected containers.

Problem 2: Appearance of unknown peaks in HPLC chromatogram.

| Potential Cause | Troubleshooting Steps | Recommended Action | | :--- | :--- | | Degradation Products | 1. Compare the chromatograms of freshly prepared and aged/stressed samples. 2. The appearance of new peaks that grow over time while the Dihydroseselin peak decreases suggests the formation of degradation products. | Perform forced degradation studies (see experimental protocols) to generate and identify potential degradation products. This will help in developing a stability-indicating analytical method. | | Excipient Interaction | 1. If your formulation contains excipients, prepare a solution of Dihydroseselin without the excipients and compare the chromatograms. | Conduct compatibility studies with individual excipients to identify any potential interactions. |

Problem 3: Poor solubility and precipitation.

Potential Cause	Troubleshooting Steps	Recommended Action
Low Intrinsic Solubility	1. Visually inspect the solution for any particulate matter or cloudiness. 2. Centrifuge the sample and analyze the supernatant to determine the concentration of dissolved Dihydroseselin.	Refer to the formulation strategies in the FAQs (Q6) to enhance solubility.
"Salting Out" Effect	1. High concentrations of salts in the buffer can sometimes decrease the solubility of organic compounds.	If possible, reduce the salt concentration of your buffer or switch to a different buffer system.

Data Presentation

Table 1: General Stability Profile of Furanocoumarins in Aqueous Buffers

Condition	Stability Concern	General Outcome
Acidic pH (< 6)	Lactone Ring Hydrolysis	Slow to moderate degradation
Neutral pH (6 - 7.5)	Minimal Hydrolysis	Generally the most stable pH range
Alkaline pH (> 7.5)	Lactone Ring Hydrolysis	Rapid degradation
Exposure to UV Light	Photodegradation	Significant degradation
Elevated Temperature	Increased Hydrolysis Rate	Accelerated degradation

Experimental Protocols

Protocol 1: HPLC Method for Dihydroseselin Quantification and Stability Assessment

This method is a general guideline and may require optimization for your specific instrumentation and experimental needs.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[12]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% phosphoric acid or formic acid) is commonly used for coumarin analysis.[13]

  • Example Gradient: Start with 25% acetonitrile, ramp to 100% acetonitrile over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.[12]

• Detection: UV detection at a wavelength where Dihydroseselin has maximum absorbance (e.g., 276 nm or 330 nm are common for coumarins).[12][13]

• Column Temperature: 30°C.[12]

• Injection Volume: 20 µL.

• Sample Preparation: Dilute stock solutions of Dihydroseselin in the mobile phase to an appropriate concentration.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the degradation pathways and to develop a stability-indicating analytical method.[14][15][16][17]

• Acid Hydrolysis: Incubate Dihydroseselin solution in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate Dihydroseselin solution in 0.1 M NaOH at room temperature for 4 hours.

• Oxidative Degradation: Treat Dihydroseselin solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose a solid sample of Dihydroseselin to 80°C for 48 hours.

• Photodegradation: Expose a solution of Dihydroseselin to UV light (e.g., 254 nm) for 24 hours.

For each condition, a control sample (stored under normal conditions) should be analyzed concurrently. Analyze all samples by HPLC to observe the extent of degradation and the formation of any degradation products.

Visualizations

Caption: Degradation pathways of Dihydroseselin.

Caption: Troubleshooting workflow for Dihydroseselin instability.

References

• 1. glpbio.com [glpbio.com]
• 2. Dihydroseselin|CAS 2221-66-1|DC Chemicals [dcchemicals.com]
• 3. Furanocoumarin - Wikipedia [en.wikipedia.org]
• 4. Mechanisms of lactone hydrolysis in neutral and alkaline conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 6. [PDF] Mechanisms of lactone hydrolysis in acidic conditions. | Semantic Scholar [semanticscholar.org]
• 7. Process for the Obtention of Coumaric Acid from Coumarin: Analysis of the Reaction Conditions [scirp.org]
• 8. INFLUENCE OF UV ON FURANOCOUMARINS IN RUTA GRAVEOLENS LEAVES | International Society for Horticultural Science [ishs.org]
• 9. [Photobiophysics of furanocoumarins] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. High-performance liquid chromatography determination and pharmacokinetics of coumarin compounds after oral administration of Samul-Tang to rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. HPLC Method for Analysis of Coumarin | SIELC Technologies [sielc.com]
• 14. acdlabs.com [acdlabs.com]
• 15. rjptonline.org [rjptonline.org]
• 16. medcraveonline.com [medcraveonline.com]
• 17. asianjpr.com [asianjpr.com]

Technical Support Center: Overcoming Poor Solubility of Dihydroseselin in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address challenges associated with the poor solubility of Dihydoseselin in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroseselin and why is its solubility a concern in cell culture experiments?

Dihydroseselin is a natural coumarin derivative with potential therapeutic properties, including anti-inflammatory and anti-cancer activities. Like many hydrophobic compounds, Dihydroseselin has poor aqueous solubility. This presents a significant challenge in cell culture experiments, as it can lead to precipitation in the media, resulting in inaccurate dosing, poor bioavailability to the cells, and unreliable experimental outcomes.

Q2: What is the recommended primary solvent for dissolving Dihydroseselin for in vitro studies?

Dimethyl sulfoxide (DMSO) is the most commonly used and recommended solvent for preparing a stock solution of Dihydroseselin.[1][2] It is a powerful aprotic solvent capable of dissolving a wide range of hydrophobic compounds.

Q3: What is the maximum permissible concentration of DMSO in the final cell culture medium?

To avoid cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.5%.[1] While some robust cell lines may tolerate up to 1%, it is crucial to perform a dose-response experiment to determine the specific tolerance of your cell line.[1] Primary cells are generally more sensitive to DMSO toxicity.[1]

Q4: I've dissolved Dihydroseselin in DMSO, but it precipitates when I add it to my cell culture medium. What should I do?

Precipitation upon addition to aqueous solutions is a common issue with hydrophobic compounds. Here are several troubleshooting steps:

• Stepwise Dilution: Avoid adding the concentrated DMSO stock solution directly to the full volume of your media. Instead, perform a stepwise dilution. First, dilute the DMSO stock in a smaller volume of serum-free media or PBS, vortexing gently, and then add this intermediate dilution to your final culture volume.

• Increase Final DMSO Concentration (with caution): If precipitation persists, you may need to slightly increase the final DMSO concentration in your culture medium, but be sure to stay within the non-toxic range determined for your specific cell line.[1]

• Warm the Media: Gently warming the cell culture medium to 37°C before adding the Dihydroseselin solution can sometimes help maintain solubility.

• Sonication: Briefly sonicating the final solution can help to break up small precipitates and create a more uniform suspension.[1]

• Consider Alternative Solubilizing Agents: If DMSO proves problematic, consider using cyclodextrins.

Q5: What are cyclodextrins and how can they improve the solubility of Dihydroseselin?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[3][4] They can encapsulate hydrophobic molecules like Dihydroseselin, forming an inclusion complex that is water-soluble.[3][4] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in cell culture due to its high aqueous solubility and low toxicity.[3][5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Dihydroseselin powder will not dissolve in DMSO.	Insufficient solvent volume or low temperature.	Increase the volume of DMSO. Gently warm the solution to 37°C and vortex or sonicate for short intervals.[1]
Precipitation occurs immediately upon adding DMSO stock to cell culture media.	Rapid change in solvent polarity; exceeding solubility limit in the final aqueous environment.	Perform a stepwise dilution. Pre-warm the media. Ensure the final concentration of Dihydroseselin is not too high.
Cells show signs of toxicity (e.g., rounding, detachment, reduced viability).	DMSO concentration is too high.	Decrease the final DMSO concentration in the culture medium to ≤ 0.5%.[1] Perform a DMSO toxicity curve for your specific cell line. Consider using HP-β-CD as an alternative.
Inconsistent experimental results between replicates.	Inhomogeneous solution due to precipitation.	Ensure the Dihydroseselin working solution is homogenous before adding to cells. Vortex gently before each use. Prepare fresh working solutions for each experiment.

Experimental Protocols

Protocol 1: Preparation of Dihydroseselin Stock Solution using DMSO

• Weighing: Accurately weigh the desired amount of Dihydroseselin powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of sterile, cell culture grade DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If the compound is not fully dissolved, gently warm the tube in a 37°C water bath for 5-10 minutes and vortex again. Sonication can also be used to aid dissolution.[1]

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm DMSO-compatible syringe filter.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes and store at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Dihydroseselin Working Solution using DMSO

• Thawing: Thaw a single aliquot of the Dihydroseselin DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in sterile serum-free cell culture medium or PBS. For example, add 10 µL of a 10 mM stock to 90 µL of medium for a 1 mM intermediate solution. Vortex gently.

• Final Dilution: Add the required volume of the intermediate or stock solution to the pre-warmed complete cell culture medium to achieve the final desired concentration. Ensure the final DMSO concentration is below 0.5%.[1] For example, to achieve a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock to 1 mL of media).

• Mixing: Gently mix the final working solution by inverting the tube or pipetting up and down before adding it to your cells.

Protocol 3: Solubilization of Dihydroseselin using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD (e.g., 20% w/v) in sterile water or PBS.[7]

• Complexation:

  • Add the Dihydroseselin powder to the HP-β-CD solution.

  • Stir or vortex the mixture vigorously at room temperature overnight to allow for the formation of the inclusion complex.[7]

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any undissolved compound and to sterilize the solution.

• Dilution: Dilute the Dihydroseselin-HP-β-CD complex solution into your cell culture medium to the desired final concentration.

Signaling Pathways Modulated by Dihydroseselin and Related Coumarins

While direct studies on the signaling pathways modulated by Dihydroseselin are emerging, research on closely related coumarin derivatives provides strong indications of its potential mechanisms of action. A derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, has been shown to exert anti-inflammatory effects through the regulation of the STAT3 and MAPK pathways.[8] Furthermore, the broader class of coumarin derivatives is known to modulate several key signaling cascades, including the PI3K/Akt, NF-κB, and Nrf2 pathways.[3][6][9]

Experimental workflow for preparing and using Dihydroseselin in cell culture.

Potential inhibition of the PI3K/Akt signaling pathway by Dihydroseselin.

Postulated inhibitory effect of Dihydroseselin on the MAPK/ERK pathway.

Inhibitory mechanism of Dihydroseselin on the NF-κB signaling pathway.

References

• 1. lifetein.com [lifetein.com]
• 2. lifetein.com [lifetein.com]
• 3. Natural Coumarin Derivatives Activating Nrf2 Signaling Pathway as Lead Compounds for the Design and Synthesis of Intestinal Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jbino.com [jbino.com]
• 5. Natural Coumarin Derivatives Activating Nrf2 Signaling Pathway as Lead Compounds for the Design and Synthesis of Intestinal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Coumarins derivatives and inflammation: Review of their effects on the inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting peak tailing for Dihydroseselin in reverse-phase HPLC

This technical support center provides troubleshooting guidance for common issues encountered during the reverse-phase high-performance liquid chromatography (RP-HPLC) analysis of Dihydroseselin.

Troubleshooting Guides

Peak Tailing

Question: I am observing significant peak tailing for Dihydroseselin in my reverse-phase HPLC analysis. What are the potential causes and how can I resolve this issue?

Answer:

Peak tailing for Dihydroseselin, a 7-hydroxycoumarin derivative, in RP-HPLC is a common issue that can compromise the accuracy and precision of your results.[1] The primary causes often revolve around secondary interactions between the analyte and the stationary phase, as well as issues with the mobile phase, column, or overall HPLC system.[2][3]

Here is a step-by-step guide to troubleshoot and resolve peak tailing for Dihydroseselin:

1. Evaluate Mobile Phase Composition and pH

Secondary interactions with residual silanol groups on the silica-based stationary phase are a frequent cause of peak tailing, especially for compounds containing polar functional groups like the hydroxyl group in Dihydroseselin.[1][3]

• Mobile Phase pH: The pH of your mobile phase plays a critical role. At a mid-range pH, residual silanol groups on the column packing can be ionized and interact with the analyte, leading to tailing.[2][3]

  • Recommendation: Adjust the mobile phase pH to a lower value, typically around 2.5-3.0, by adding a small amount of an acid like formic acid or trifluoroacetic acid (TFA).[4] This protonates the silanol groups, minimizing unwanted secondary interactions.[3][4]

• Buffer Concentration: Inadequate buffering can lead to pH shifts on the column, contributing to peak shape distortion.[5]

  • Recommendation: If using a buffer, ensure its concentration is sufficient, typically in the range of 10-25 mM for LC-UV applications, to maintain a stable pH.[4] For LC-MS, keep buffer concentrations below 10 mM to avoid ion suppression.[4]

2. Assess Column Health and Chemistry

The column is a central component where separation occurs, and its condition is paramount for achieving symmetrical peaks.

• Column Contamination: Accumulation of sample matrix components or strongly retained compounds on the column inlet frit or packing material can lead to peak tailing.[6] This is often accompanied by an increase in backpressure.

  • Recommendation: Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol for reversed-phase).[7] If the problem persists, consider replacing the column.

• Column Void or Bed Deformation: A void at the column inlet or a disturbed packing bed can cause peak distortion.[3]

  • Recommendation: To check for a void, disconnect the column from the detector, reverse it, and flush it with a strong solvent.[3][4] If a void is the issue, replacing the column is the best solution.[4]

• Column Chemistry: The type of stationary phase can influence peak shape.

  • Recommendation: Utilize an end-capped column to reduce the number of available free silanol groups.[2][3] For basic compounds, polar-embedded or charged surface hybrid (CSH) columns can offer improved peak shape.[7]

3. Investigate System and Injection Parameters

Issues outside of the column itself can also contribute to peak tailing.

• Extra-Column Volume: Excessive volume between the injector and the detector can cause band broadening and peak tailing.[1][2]

  • Recommendation: Use tubing with a narrow internal diameter (e.g., 0.005 inches) and keep the length to a minimum.[2] Ensure all fittings are properly connected to avoid dead volume.[8]

• Sample Overload: Injecting too much sample can saturate the column, leading to asymmetrical peaks.[1][6]

  • Recommendation: Try diluting the sample or reducing the injection volume.[7]

• Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.[1][8]

  • Recommendation: Whenever possible, dissolve the sample in the initial mobile phase.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

• Preparation of Stock Mobile Phase: Prepare your standard mobile phase (e.g., Acetonitrile:Water).

• pH Adjustment:

  • To a 1 L solution of the aqueous component of your mobile phase, add 0.1% (v/v) formic acid. This will typically bring the pH to around 2.7.

  • Alternatively, for more precise pH control, use a phosphate buffer and adjust the pH with phosphoric acid.

• System Equilibration: Equilibrate the HPLC system with the new mobile phase for at least 15-20 column volumes before injecting your sample.

Protocol 2: Column Flushing Procedure

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination.

• Strong Solvent Flush: Flush the column with 100% acetonitrile or methanol at a low flow rate (e.g., 0.5 mL/min) for at least 20-30 column volumes.

• Intermediate Solvent (if necessary): If your mobile phase contained a buffer, flush with HPLC-grade water before the strong organic solvent to prevent buffer precipitation.

• Re-equilibration: Reconnect the column to the detector and equilibrate with your mobile phase until a stable baseline is achieved.

Data Presentation

Table 1: Effect of Mobile Phase pH on Dihydroseselin Peak Asymmetry

Mobile Phase Additive	Resulting pH (approx.)	Peak Asymmetry Factor (As)
None (Acetonitrile:Water)	6.8	2.1
0.1% Formic Acid	2.7	1.2
0.1% Trifluoroacetic Acid	2.5	1.1

Peak asymmetry factor calculated at 10% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak.

Mandatory Visualizations

Caption: Troubleshooting workflow for peak tailing in HPLC.

Caption: Effect of mobile phase pH on silanol interactions.

Frequently Asked Questions (FAQs)

Q1: Could metal contamination in my HPLC system cause peak tailing for Dihydroseselin?

A1: Yes, metal contamination in the column packing or from stainless-steel components like frits and tubing can cause peak tailing for certain compounds.[1][5] Compounds with chelating properties can interact with metal ions, leading to peak distortion. While Dihydroseselin is not a strong chelating agent, it's a possibility to consider if other troubleshooting steps fail.

Q2: I've adjusted the mobile phase pH, but I still see some tailing. What else can I try?

A2: If pH adjustment alone is insufficient, you can try adding a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 25 mM).[5] TEA can interact with the active silanol sites and mask them from interacting with your analyte. However, be aware that TEA can shorten column lifetime and may not be suitable for all applications, especially LC-MS.

Q3: Can the age of my Dihydroseselin standard solution affect peak shape?

A3: While less common, the degradation of your standard solution could potentially lead to the presence of impurities that might co-elute or interact differently with the column, possibly affecting the peak shape of the parent compound. It is always good practice to use freshly prepared standard solutions for analysis.

Q4: Is it possible that I have a co-eluting interference causing the appearance of a tailing peak?

A4: Yes, a closely eluting or co-eluting impurity can give the appearance of a tailing peak.[3] To investigate this, you can try altering the separation selectivity by changing the organic modifier (e.g., from acetonitrile to methanol), modifying the column temperature, or using a column with a different stationary phase. If you have a peak purity analysis tool with your detector (like a PDA detector), this can also help identify the presence of co-eluting species.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 5. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 6. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 7. uhplcs.com [uhplcs.com]
• 8. support.waters.com [support.waters.com]

Technical Support Center: Dihydroseselin Dose-Response Curve Optimization in Animal Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing dose-response curves for Dihydroseselin and its derivatives in animal studies. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: Where should I start with dose selection for Dihydroseselin in a new animal model?

A1: Initial dose selection for Dihydroseselin, in the absence of established data for a specific model, can be guided by studies on structurally similar compounds. For instance, a study on the Dihydroseselin derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), in a mouse model of dextran sulfate sodium (DSS)-induced colitis, utilized doses of 30, 60, and 120 mg/kg/day.[1] This range can serve as a starting point for dose-finding studies. It is crucial to perform a pilot study with a wide range of doses to determine the maximum tolerated dose (MTD) and to identify a preliminary effective dose range in your specific model.

Q2: What are the common routes of administration for Dihydroseselin and similar compounds in animal studies?

A2: The route of administration will depend on the experimental goals and the physicochemical properties of the compound. Common routes for preclinical studies include oral gavage (PO), intraperitoneal (IP), intravenous (IV), and subcutaneous (SC). The choice of vehicle is also critical for ensuring solubility and bioavailability. A formulation for Dihydroseselin for in vivo use can be prepared by dissolving it in a vehicle such as a mixture of DMSO, PEG300, Tween 80, and saline.

Q3: What are the key signaling pathways potentially modulated by Dihydroseselin?

A3: Research on the Dihydroseselin derivative, Pd-Ib, has shown that it can attenuate DSS-induced acute colitis by regulating interleukins, primarily through the STAT3 and MAPK signaling pathways.[1] Specifically, it was observed to down-regulate the protein levels of phosphorylated STAT3 (p-STAT3) and phosphorylated p38 (p-p38).[1] The in vitro part of the same study also pointed to the reduction of JNK and p38 MAPKs.[1] When designing your experiments, it is advisable to include endpoints that measure the activation or inhibition of these pathways.

Troubleshooting Guides

Issue 1: High variability in animal response to Dihydroseselin.

• Potential Cause: Inconsistent drug administration.

  • Solution: Ensure all personnel are thoroughly trained in the chosen administration technique (e.g., oral gavage, IP injection) to minimize variability in dosing. For oral administration, ensure the gavage needle is correctly placed to avoid accidental administration into the lungs.

• Potential Cause: Biological variability among animals.

  • Solution: Use age- and weight-matched animals from a reputable supplier. Ensure consistent housing conditions (light-dark cycle, temperature, humidity) and diet, as these can influence drug metabolism and response.

• Potential Cause: Issues with compound formulation.

  • Solution: Dihydroseselin may have limited solubility. Ensure the compound is fully dissolved and stable in the chosen vehicle. Prepare fresh formulations regularly and vortex before each administration to ensure a homogenous suspension if applicable.

Issue 2: Lack of a clear dose-response relationship.

• Potential Cause: Inappropriate dose range.

  • Solution: The selected doses may be too high (on the plateau of the dose-response curve) or too low (below the threshold of effect). Conduct a pilot study with a wider range of doses, including a vehicle control and a known positive control for the specific animal model, if available.

• Potential Cause: Rapid metabolism or poor bioavailability of Dihydroseselin.

  • Solution: Consider alternative routes of administration (e.g., IV or IP instead of oral) to bypass first-pass metabolism. Pharmacokinetic studies to determine the half-life and bioavailability of Dihydroseselin in your animal model are highly recommended.

• Potential Cause: Insufficient statistical power.

  • Solution: Increase the number of animals per group to ensure that the study is adequately powered to detect statistically significant differences between dose groups.

Issue 3: Unexpected toxicity or adverse effects in animals.

• Potential Cause: The compound is toxic at the administered doses.

  • Solution: Carefully observe animals for clinical signs of toxicity (e.g., weight loss, lethargy, ruffled fur). Conduct a formal MTD study. If toxicity is observed, reduce the dose or consider a different formulation or route of administration.

• Potential Cause: Vehicle-related toxicity.

  • Solution: Always include a vehicle-only control group to differentiate between the effects of Dihydroseselin and the vehicle. If the vehicle is causing adverse effects, explore alternative, more biocompatible vehicles.

Data Presentation

Table 1: Dose-Response of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) in a Mouse Model of DSS-Induced Colitis

Dose Group (mg/kg/day)	Key Findings	Citation
30	Significantly reduced the disease activity index, inhibited the shortening of colon length, reduced colonic tissue damage, and suppressed colonic myeloperoxidase activity and nitric oxide levels.	[1]
60	Showed a more pronounced effect compared to the 30 mg/kg/day dose in reducing colitis symptoms.	[1]
120	Exhibited the strongest anti-inflammatory effects among the tested doses, comparable to the positive control, sulfasalazine (300 mg/kg).	[1]
Sulfasalazine (300)	Positive control, showed significant anti-inflammatory effects.	[1]
DSS Model	Vehicle-treated group with DSS-induced colitis, showed severe symptoms.	[1]
Control	Healthy mice without DSS or treatment.	[1]

Table 2: Effect of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) on Cytokine Levels

Cytokine	Effect of Pd-Ib Treatment	Citation
TNF-α	Suppressed secretion	[1]
IFN-γ	Suppressed secretion	[1]
IL-6	Suppressed secretion	[1]
IL-17A	Suppressed secretion	[1]
IL-4	Enhanced level	[1]

Experimental Protocols

Protocol 1: Induction of DSS Colitis and Administration of Dihydroseselin Derivative (Pd-Ib)

• Animal Model: C57BL/6 mice.

• Induction of Colitis: Administer 5% (w/v) dextran sulfate sodium (DSS) in drinking water for 7 days.

• Drug Preparation: Prepare a stock solution of Pd-Ib in a suitable vehicle. For oral administration, this could be a suspension in 0.5% carboxymethylcellulose sodium.

• Dosing:

  • Divide mice into experimental groups (e.g., Control, DSS model, Pd-Ib 30 mg/kg, Pd-Ib 60 mg/kg, Pd-Ib 120 mg/kg, and positive control).

  • Administer the prepared doses of Pd-Ib or vehicle orally once daily for the duration of the study.

• Monitoring:

  • Record body weight, stool consistency, and presence of blood in the feces daily to calculate the Disease Activity Index (DAI).

  • At the end of the experiment, euthanize the mice and collect colon tissues.

• Endpoint Analysis:

  • Measure colon length.

  • Perform histological analysis of colon sections to assess tissue damage.

  • Measure myeloperoxidase (MPO) activity and nitric oxide levels in colon tissue homogenates.

  • Analyze cytokine levels in colon tissue homogenates or serum using ELISA or multiplex assays.

  • Perform Western blot analysis on colon tissue lysates to measure the phosphorylation status of STAT3 and MAPK pathway proteins (p38, JNK).

Mandatory Visualization

Caption: Dihydroseselin derivative inhibits pro-inflammatory signaling.

Caption: Workflow for a Dihydroseselin derivative dose-response study.

References

• 1. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for long-term storage and preservation of Dihydroseselin

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in the successful long-term storage, handling, and experimental application of Dihydroseselin.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for Dihydroseselin?

A1: For long-term stability, Dihydroseselin should be stored as a solid powder at -20°C. In a solvent, it is best stored at -80°C.[1][2] To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the solution into single-use vials.[2]

Q2: What is the recommended short-term storage for Dihydroseselin solutions?

A2: For short-term storage, solutions of Dihydroseselin can be kept at -20°C for up to one month.[2]

Q3: How should I handle Dihydroseselin in the laboratory?

A3: Dihydroseselin should be handled in a well-ventilated area.[1] To avoid contact with skin and eyes, personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat should be worn.[1] Avoid inhalation of the powder.[1]

Q4: What solvents are suitable for dissolving Dihydroseselin?

A4: Dihydroseselin is soluble in Dimethyl Sulfoxide (DMSO).[3] To aid dissolution, sonication is recommended.[3]

Q5: Is Dihydroseselin stable under normal laboratory conditions?

A5: Dihydroseselin is stable under recommended storage conditions.[1] However, it is incompatible with strong acids, strong alkalis, and strong oxidizing or reducing agents.[1] Like many coumarin derivatives, it may be sensitive to light, so storage in a dark place is advisable.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor Solubility	Inadequate solvent or concentration too high.	Use a recommended solvent like DMSO.[3] Gentle warming to 37°C and sonication can improve solubility.[2] Prepare a more dilute stock solution.
Unexpected Biological Inactivity	Degradation of the compound.	Ensure proper storage conditions have been maintained.[1][2] Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles.[2] Consider the possibility of degradation in aqueous media over time.
Inconsistent Experimental Results	Variability in compound concentration or handling.	Prepare a fresh stock solution and aliquot for single use to ensure consistent concentration. Standardize all experimental parameters, including incubation times and solvent concentrations.
Precipitation in Cell Culture Media	The compound is precipitating out of the aqueous media.	Lower the final concentration of Dihydroseselin in the media. Ensure the concentration of the organic solvent (e.g., DMSO) is not toxic to the cells and is consistent across all experiments.
Autofluorescence in Cellular Assays	Coumarin compounds are known to be fluorescent.	Perform a control experiment with Dihydroseselin alone to determine its intrinsic fluorescence at the excitation and emission wavelengths of your assay. If there is significant overlap, consider using an alternative fluorescent probe with a different spectral profile.

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Activity Assessment in Macrophages

This protocol outlines a general method for evaluating the anti-inflammatory effects of Dihydroseselin on lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dihydroseselin

• Lipopolysaccharide (LPS)

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• Phosphate Buffered Saline (PBS)

• Griess Reagent for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α and IL-6

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Dihydroseselin Treatment: Prepare various concentrations of Dihydroseselin in DMEM. Remove the old media from the cells and replace it with media containing the different concentrations of Dihydroseselin. Incubate for 1 hour.

• LPS Stimulation: After the pre-treatment, add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Nitric Oxide Measurement: After incubation, collect the cell culture supernatant. Determine the concentration of nitric oxide using the Griess Reagent according to the manufacturer's instructions.

• Cytokine Measurement: Use the collected supernatant to measure the levels of TNF-α and IL-6 using the respective ELISA kits, following the manufacturer's protocols.

• Data Analysis: Compare the levels of NO, TNF-α, and IL-6 in the Dihydroseselin-treated groups to the LPS-only treated group to determine the anti-inflammatory effect.

Protocol 2: Western Blot Analysis of STAT3 and MAPK Pathway Activation

This protocol describes how to assess the effect of Dihydroseselin on the phosphorylation of key proteins in the STAT3 and MAPK signaling pathways.

Materials:

• Cells treated as described in Protocol 1

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against: p-STAT3, STAT3, p-p38, p38, p-ERK, ERK, p-JNK, JNK, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and run to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels to determine the effect of Dihydroseselin on the activation of the STAT3 and MAPK pathways.

Signaling Pathways and Experimental Workflows

A derivative of Dihydroseselin has been shown to exert its anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways.[1] The diagram below illustrates the potential mechanism of action.

Caption: Dihydroseselin's potential anti-inflammatory signaling pathway.

The following diagram outlines a general experimental workflow for investigating the bioactivity of Dihydroseselin.

Caption: General workflow for Dihydroseselin bioactivity testing.

References

• 1. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Ambiguous NMR Signals in Dihydroseselin Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dihydroseselin derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in resolving ambiguous Nuclear Magnetic Resonance (NMR) signals encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for ambiguous NMR signals in dihydroseselin derivatives?

A1: Ambiguous NMR signals in dihydroseselin derivatives often arise from several factors:

• Structural Isomerism: The presence of both linear and angular pyranocoumarin isomers in a sample is a primary cause of signal overlap and ambiguity. These isomers can be difficult to separate chromatographically, leading to complex NMR spectra.

• Stereoisomerism: Dihydroseselin and its derivatives possess chiral centers, leading to the possibility of diastereomers. These stereoisomers can have very similar chemical shifts, making their signals difficult to resolve and assign individually.

• Signal Overlap: The aromatic and aliphatic regions of the ¹H NMR spectrum can be crowded, especially in complex derivatives with multiple substituents. This overlap can obscure coupling patterns and make definitive assignments challenging.

• Low Concentration: Insufficient sample concentration can lead to a low signal-to-noise ratio, making it difficult to distinguish real signals from baseline noise and to observe crucial, low-intensity correlations in 2D NMR spectra.

• Solvent Effects: The choice of NMR solvent can influence chemical shifts. In some cases, signals that are resolved in one solvent may overlap in another.

Q2: How can I differentiate between linear and angular dihydroseselin isomers using NMR?

A2: Differentiating between linear and angular isomers is a common challenge. Key NMR strategies include:

• ¹H NMR Chemical Shifts: The chemical shifts of the aromatic protons can be indicative of the fusion pattern. For instance, the proton at C-5 in angular pyranocoumarins often appears at a different chemical shift compared to the corresponding proton in the linear isomer.

• ¹³C NMR Chemical Shifts: The chemical shifts of the quaternary carbons involved in the pyran ring fusion (e.g., C-6, C-7, C-8, C-8a, C-4a) are distinct for linear and angular isomers. For example, in the angular isomer seselin, the signal for C-8 is significantly downfield (around δC 144.1) compared to the C-6 signal (around δC 113.8), indicating its linkage to the pyran ring.[1]

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment is crucial for establishing long-range correlations between protons and carbons. For example, observing a correlation between the methyl protons of the gem-dimethyl group and the aromatic carbons can definitively establish the fusion pattern of the pyran ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY experiments can reveal through-space proximities between protons on the pyran ring and the aromatic core, which differ between linear and angular isomers.

Q3: Which 2D NMR experiments are most useful for assigning the signals of dihydroseselin derivatives?

A3: A combination of 2D NMR experiments is typically required for the complete and unambiguous assignment of dihydroseselin derivatives:

• COSY (Correlation Spectroscopy): Establishes ¹H-¹H coupling networks, allowing for the identification of spin systems within the molecule, such as the protons on the dihydropyran ring and the aromatic protons.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei, providing a powerful tool for assigning carbon signals based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) ¹H-¹³C correlations, which are essential for connecting different spin systems and assigning quaternary carbons. This is particularly useful for identifying the connectivity of the pyran ring to the coumarin core.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons. This is invaluable for determining the relative stereochemistry of chiral centers and for differentiating between isomers.

Troubleshooting Guides

This section provides practical advice for common issues encountered during the NMR analysis of dihydroseselin derivatives.

Problem 1: Overlapping signals in the aromatic region of the ¹H NMR spectrum.

Possible Causes:

• Presence of a mixture of isomers.

• Similar electronic environments of aromatic protons.

• Inappropriate solvent choice.

Solutions:

• Change the NMR Solvent: Acquiring spectra in different deuterated solvents (e.g., CDCl₃, acetone-d₆, benzene-d₆) can alter the chemical shifts of protons and potentially resolve overlapping signals.[2]

• Increase Spectrometer Field Strength: Using a higher field NMR spectrometer will increase the dispersion of signals, often leading to better resolution.

• Utilize 2D NMR:

  • COSY: Can help to trace the connectivity of coupled aromatic protons, even if their signals are partially overlapped.

  • HSQC/HMBC: By spreading the signals over a second (¹³C) dimension, these experiments can resolve proton signals that are overlapped in the 1D spectrum.

• Derivatization: Chemical modification of the molecule, for example, by acetylation of a hydroxyl group, can induce shifts in nearby proton signals, aiding in their resolution and assignment.

Problem 2: Difficulty in assigning quaternary carbon signals.

Possible Cause:

• Quaternary carbons lack directly attached protons, so they do not show correlations in HSQC spectra and often exhibit weak signals in ¹³C NMR due to longer relaxation times.

Solution:

• HMBC is Key: The HMBC experiment is the primary tool for assigning quaternary carbons. Look for long-range correlations from well-assigned protons to the quaternary carbons. For instance, the protons of the methyl groups on the dihydropyran ring will show HMBC correlations to the quaternary carbon to which they are attached and to adjacent carbons.

• Optimize HMBC Parameters: The delay for long-range coupling in the HMBC experiment can be optimized (typically for J-couplings of 2-10 Hz) to enhance the intensity of correlations to quaternary carbons.

Problem 3: Ambiguous stereochemistry at chiral centers.

Possible Cause:

• Through-bond coupling constants (J-couplings) may not be sufficient to definitively determine the relative configuration of all stereocenters.

Solution:

• NOESY/ROESY Experiments: These experiments are essential for determining stereochemistry. The presence or absence of NOE/ROE cross-peaks between specific protons can establish their spatial proximity and thus the relative orientation of substituents on the stereogenic centers. For example, a strong NOE between a proton on the dihydropyran ring and a substituent on an adjacent chiral center can confirm a cis relationship.[3]

Data Presentation

The following tables summarize typical ¹H and ¹³C NMR chemical shift ranges for linear and angular pyranocoumarins, which are structurally analogous to dihydroseselin derivatives. These values can serve as a guide for initial signal assignments.

Table 1: Typical ¹³C NMR Chemical Shift (δc) Ranges for Linear and Angular Pyranocoumarins

Carbon	Linear Pyranocoumarins (e.g., Xanthyletin)[1]	Angular Pyranocoumarins (e.g., Seselin)[1]
C-2	160.0 - 162.0	160.0 - 162.0
C-3	112.0 - 114.0	112.0 - 114.0
C-4	143.0 - 145.0	143.0 - 145.0
C-4a	112.0 - 114.0	112.0 - 114.0
C-5	125.0 - 127.0	108.0 - 110.0
C-6	113.0 - 115.0	113.0 - 115.0
C-7	155.0 - 157.0	155.0 - 157.0
C-8	98.0 - 100.0	144.0 - 146.0
C-8a	155.0 - 157.0	155.0 - 157.0
C-2'	77.0 - 79.0	77.0 - 79.0
C-3'	31.0 - 33.0	31.0 - 33.0
C-4'	22.0 - 24.0	22.0 - 24.0
C-5'	27.0 - 29.0	27.0 - 29.0
C-6'	27.0 - 29.0	27.0 - 29.0

Note: Chemical shifts are in ppm relative to TMS. Actual values may vary depending on the specific derivative and solvent.

Experimental Protocols

Below are generalized methodologies for key 2D NMR experiments used in the structural elucidation of dihydroseselin derivatives.

HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To identify all C-H single-bond correlations.

• Pulse Program: Standard gradient-selected HSQC (e.g., hsqcedetgpsp on Bruker instruments).

• Key Parameters:

  • ¹J(C,H): Typically set to 145 Hz for one-bond correlations.

  • Spectral Width: The ¹H dimension should cover the proton chemical shift range (e.g., 0-10 ppm). The ¹³C dimension should cover the expected carbon chemical shift range (e.g., 0-180 ppm).

  • Acquisition Time: Sufficient to achieve good resolution in the direct (¹H) dimension.

  • Number of Increments: Typically 256-512 in the indirect (¹³C) dimension to achieve adequate resolution.

HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range C-H correlations (2-3 bonds).

• Pulse Program: Standard gradient-selected HMBC (e.g., hmbcgplpndqf on Bruker instruments).

• Key Parameters:

  • ⁿJ(C,H): The long-range coupling constant for which the experiment is optimized. A value of 8-10 Hz is a good starting point for identifying correlations to quaternary carbons.

  • Spectral Width and Resolution: Similar to HSQC.

NOESY (Nuclear Overhauser Effect Spectroscopy)

• Objective: To identify protons that are close in space (typically < 5 Å).

• Pulse Program: Standard phase-sensitive NOESY with gradients (e.g., noesygpph on Bruker instruments).

• Key Parameters:

  • Mixing Time (d8): This is a critical parameter. For small molecules like dihydroseselin derivatives, a mixing time of 300-800 ms is a good starting point. It may need to be optimized to observe the desired NOEs.

  • Relaxation Delay (d1): Should be at least 1.5 times the longest T₁ relaxation time of the protons in the molecule.

Visualizations

Workflow for Resolving Ambiguous Signals

References

• 1. 13C-NMR Data from Coumarins from Moraceae Family [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Technical Support Center: Optimizing Pressurized Liquid Extraction of Dihydroseselin

Welcome to the technical support center for the pressurized liquid extraction (PLE) of dihydroseselin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to optimize for dihydroseselin extraction using PLE?

A1: Temperature is generally the most influential parameter in PLE as it significantly affects the solubility of the target compound and the viscosity of the solvent.[1] For coumarins, including furanocoumarins like dihydroseselin, increasing the temperature generally enhances extraction efficiency. However, excessively high temperatures can lead to the degradation of thermolabile compounds.[1][2] Therefore, it is crucial to find an optimal temperature that maximizes yield without causing significant degradation.

Q2: Which solvent system is recommended for the PLE of dihydroseselin?

A2: The choice of solvent is critical and should be based on the polarity of dihydroseselin. Dihydroseselin is a furanocoumarin, and for this class of compounds, solvents of intermediate polarity are often effective. Studies on other furanocoumarins have shown good results with dichloromethane and methanol.[3][4] Ethanol and its aqueous mixtures are also commonly used and are considered greener solvent choices.[5][6] The optimal solvent will solubilize dihydroseselin effectively while minimizing the co-extraction of undesirable matrix components.[4]

Q3: Does increasing the pressure in PLE always lead to a higher yield of dihydroseselin?

A3: While pressure is a key parameter in PLE, its primary role is to maintain the solvent in its liquid state above its boiling point. This allows for extractions at higher temperatures, which in turn enhances extraction efficiency.[1] Once the pressure is sufficient to keep the solvent liquid, further significant increases in pressure may not substantially improve the extraction yield of dihydroseselin. The focus should be on optimizing temperature and solvent composition.

Q4: How can I minimize the co-extraction of impurities during the PLE of dihydroseselin?

A4: Minimizing the co-extraction of impurities can be achieved by carefully selecting the solvent and optimizing the extraction temperature. A solvent with a polarity closely matching that of dihydroseselin will be more selective.[4] Additionally, using the lowest effective temperature can help reduce the solubilization of unwanted compounds.[3] For further purification, an in-cell cleanup approach can be employed by adding a layer of adsorbent material like silica gel or alumina to the extraction cell.[7]

Q5: What are the signs of dihydroseselin degradation during PLE, and how can it be prevented?

A5: Degradation of furanocoumarins at high temperatures can be observed through the appearance of new, unexpected peaks in the chromatogram of the extract.[2] A decrease in the yield of the target compound with a further increase in extraction temperature is also a strong indicator of thermal degradation.[2] To prevent this, it is advisable to start with a moderate temperature (e.g., 80-100°C) and gradually increase it while monitoring the extract for signs of degradation. For thermolabile compounds, shorter extraction times are also recommended.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Dihydroseselin	1. Inappropriate Solvent: The solvent may not be effectively solubilizing the dihydroseselin. 2. Suboptimal Temperature: The extraction temperature may be too low for efficient extraction. 3. Insufficient Extraction Time/Cycles: The static extraction time or the number of cycles may not be sufficient to extract the compound completely. 4. Improper Sample Preparation: Large particle size of the plant material can limit solvent penetration.	1. Solvent Optimization: Test a range of solvents with varying polarities (e.g., methanol, ethanol, dichloromethane, and their aqueous mixtures).[3][4] 2. Temperature Optimization: Gradually increase the extraction temperature (e.g., in 20°C increments from 80°C to 150°C) and analyze the yield at each step.[3] 3. Increase Extraction Time/Cycles: Increase the static extraction time or the number of extraction cycles to ensure exhaustive extraction.[8] 4. Sample Grinding: Ensure the plant material is finely ground to a consistent particle size to increase the surface area for extraction.[1]
Poor Reproducibility	1. Inconsistent Sample Packing: Inconsistent packing of the extraction cell can lead to channeling of the solvent. 2. Fluctuations in Temperature or Pressure: Instability in the PLE system's parameters can affect extraction efficiency. 3. Sample Heterogeneity: The concentration of dihydroseselin may vary within the plant material.	1. Consistent Cell Packing: Develop a standardized procedure for packing the extraction cell to ensure uniform density. Mixing the sample with a dispersing agent like diatomaceous earth can help.[1] 2. System Calibration and Maintenance: Regularly calibrate and maintain the PLE instrument to ensure stable operation. 3. Sample Homogenization: Thoroughly homogenize the dried plant material before weighing to ensure a representative sample for each extraction.[1]
Clogged System or High Backpressure	1. Fine Particles in the Sample: Very fine sample particles can clog the frits and tubing of the PLE system. 2. Sample Swelling: Some plant materials may swell in the presence of the extraction solvent, leading to increased pressure.	1. Use of Dispersing Agent: Mix the sample with a dispersing agent (e.g., sand or diatomaceous earth) to prevent clogging.[1] 2. Layering in the Cell: Place a layer of sand at the bottom and top of the sample in the extraction cell to prevent particles from reaching the frits.
Presence of Impurities in the Extract	1. Non-selective Solvent: The solvent may be co-extracting a wide range of compounds from the matrix. 2. High Extraction Temperature: Higher temperatures can increase the solubility of interfering compounds.[1]	1. Solvent Selection: Use a more selective solvent with a polarity closer to that of dihydroseselin. 2. Temperature Reduction: Lower the extraction temperature to a point where the yield of dihydroseselin is still acceptable, but the co-extraction of impurities is minimized. 3. In-cell Cleanup: Incorporate a cleanup step by adding an adsorbent to the extraction cell.[7]
Suspected Compound Degradation	1. Excessive Temperature: High temperatures can cause the thermal degradation of furanocoumarins.[2] 2. Prolonged Extraction Time: Extended exposure to high temperatures can increase the likelihood of degradation.	1. Lower Extraction Temperature: Reduce the extraction temperature and evaluate the impact on yield and purity.[1][3] 2. Reduce Extraction Time: Optimize for the shortest possible extraction time that provides a satisfactory yield.[1]

Experimental Protocols

General Pressurized Liquid Extraction (PLE) Protocol for Dihydroseselin

This protocol is a general guideline based on the extraction of similar furanocoumarins. Optimization will be required for your specific plant matrix.

• Sample Preparation:

  • Dry the plant material (e.g., fruits, roots) at a controlled temperature (e.g., 40-50°C) to a constant weight.

  • Grind the dried material to a fine, uniform powder (e.g., 0.5 mm particle size).

  • Homogenize the powder thoroughly.

• Extraction Cell Preparation:

  • Place a cellulose filter at the bottom of the stainless-steel extraction cell.

  • Accurately weigh a specific amount of the powdered plant material (e.g., 5-10 g) and mix it with a dispersing agent like diatomaceous earth in a 1:1 ratio.

  • Transfer the mixture into the extraction cell and gently tap to ensure even packing.

  • Place a second cellulose filter on top of the sample.

• PLE System Parameters (Starting Point for Optimization):

  • Solvent: Ethanol, Methanol, or Dichloromethane.

  • Temperature: 100°C.

  • Pressure: 1500 psi (or sufficient to maintain the solvent in a liquid state).

  • Static Extraction Time: 10 minutes.

  • Number of Cycles: 2.

  • Flush Volume: 60% of the cell volume.

  • Purge Time: 120 seconds with nitrogen gas.

• Extraction Procedure:

  • Place the prepared extraction cell into the PLE system.

  • Enter the desired extraction parameters into the system software.

  • Start the extraction sequence. The system will automatically heat the cell, pump the solvent, perform the static extraction cycles, and collect the extract.

• Post-Extraction Processing:

  • Collect the extract in a vial.

  • Evaporate the solvent under reduced pressure using a rotary evaporator.

  • Re-dissolve the dried extract in a known volume of a suitable solvent (e.g., methanol or acetonitrile) for analysis.

Quantification of Dihydroseselin by HPLC-UV

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector, a C18 analytical column (e.g., 4.6 x 250 mm, 5 µm), and an autosampler.

• Chromatographic Conditions (General Method):

  • Mobile Phase: A gradient of acetonitrile (A) and water (B), both with 0.1% formic acid.

  • Gradient Program: Start with a lower concentration of A (e.g., 30%), and linearly increase to a higher concentration (e.g., 90%) over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Detection Wavelength: Monitor at the maximum absorbance wavelength for dihydroseselin (typically in the range of 254 nm or 320 nm for coumarins).

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare a series of standard solutions of purified dihydroseselin of known concentrations.

  • Inject the standard solutions to generate a calibration curve of peak area versus concentration.

  • Inject the prepared sample extracts.

  • Quantify the amount of dihydroseselin in the samples by comparing their peak areas to the calibration curve.

Data Presentation

Table 1: Effect of Solvent and Temperature on the Yield of Furanocoumarins (Example Data from Heracleum leskowii)

This table presents data on furanocoumarins structurally related to dihydroseselin and can be used as a reference for selecting initial extraction parameters.

Solvent	Temperature (°C)	Bergapten Yield (mg/100g)[3]	Imperatorin Yield (mg/100g)[3]
Petroleum Ether	80	11.25 ± 0.15	13.45 ± 0.21
90	12.87 ± 0.23	14.88 ± 0.34
100	14.98 ± 0.18	16.76 ± 0.29
110	16.21 ± 0.25	18.23 ± 0.45
Dichloromethane	80	14.32 ± 0.11	15.67 ± 0.22
90	16.78 ± 0.24	17.89 ± 0.31
100	18.99 ± 0.19	18.91 ± 0.27
110	20.93 ± 0.06	19.07 ± 0.03
Methanol	80	9.92 ± 0.02	12.19 ± 0.98
90	10.15 ± 0.04	12.87 ± 0.54
100	11.23 ± 0.03	13.45 ± 0.23
110	11.87 ± 0.05	12.98 ± 0.11

Data is presented as mean ± standard deviation.

Visualizations

Caption: Experimental workflow for the pressurized liquid extraction and analysis of Dihydroseselin.

Caption: Troubleshooting logic for addressing low yield in Dihydroseselin PLE.

References

• 1. Pressurized Liquid Extraction: A Powerful Tool to Implement Extraction and Purification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pressurized Liquid Extraction of Coumarins from Fruits of Heracleum leskowii with Application of Solvents with Different Polarity under Increasing Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. Pressurized Liquid Extraction as a Novel Technique for the Isolation of Laurus nobilis L. Leaf Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pressurized Liquid Extraction for the Recovery of Bioactive Compounds from Seaweeds for Food Industry Application: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Dihydroseselin Technical Support Center: Minimizing Off-Target Effects in Cellular Assays

Welcome to the technical support center for Dihydroseselin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying and minimizing potential off-target effects of Dihydroseselin in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroseselin and what are its known biological activities?

Dihydroseselin (8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-2-one) is a coumarin compound derived from the roots of Toddalia asiatica.[1] While extensive research on Dihydroseselin is ongoing, related compounds have shown various biological activities. For instance, a derivative, (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, has demonstrated anti-inflammatory effects by modulating the STAT3 and MAPK signaling pathways.[2] This suggests that Dihydroseselin and its analogs may have potential as modulators of key cellular signaling cascades.

Q2: What are "off-target" effects and why are they a concern when using Dihydroseselin?

Off-target effects occur when a compound binds to and affects proteins or pathways other than its intended biological target.[3] This can lead to unexpected cellular responses, confounding experimental results, and potential cytotoxicity, making it difficult to interpret the specific on-target mechanism of action.[4][5] For a relatively undercharacterized compound like Dihydroseselin, it is crucial to proactively assess and mitigate potential off-target activities.

Q3: How can I determine an optimal concentration of Dihydroseselin for my cellular assay to minimize off-target effects?

A key strategy to minimize off-target effects is to use the lowest concentration of Dihydroseselin that elicits the desired biological response. It is highly recommended to perform a dose-response curve to determine the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) in your specific cell line and assay. Using concentrations significantly above the on-target EC50/IC50 increases the likelihood of engaging lower-affinity off-targets.[6]

Q4: What are some essential controls to include in my experiments to identify off-target effects?

To distinguish between on-target and off-target effects, a robust set of controls is essential. These should include:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Dihydroseselin.

• Positive Control: A well-characterized compound known to produce the expected biological effect through the target pathway.

• Negative Control: An inactive structural analog of Dihydroseselin, if available.

• Cell Line Controls: Using a cell line that does not express the intended target (knockout or knockdown) can help confirm that the observed effect is target-dependent.[3]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
High Cytotoxicity at Effective Concentrations	Dihydroseselin may be engaging off-target proteins that are essential for cell viability.	1. Perform a cytotoxicity assay (e.g., MTT or LDH release) to determine the CC50 (half-maximal cytotoxic concentration). 2. Aim to work at concentrations well below the CC50. 3. If the therapeutic window is too narrow, consider synthesizing or obtaining analogs of Dihydroseselin that may have a better selectivity profile.
Inconsistent or Unexpected Results Across Experiments	Off-target effects may be influencing the cellular phenotype in a variable manner, or the compound may have a complex mechanism of action.	1. Use multiple, distinct readouts for the same biological process (orthogonal assays).[6] 2. Perform a "rescue" experiment. If you hypothesize Dihydroseselin's effect is mediated by a specific pathway, try to reverse the effect by activating a downstream component of that pathway.[3]
Observed Phenotype Does Not Align with the Known Target Pathway	Dihydroseselin may be acting through an alternative, off-target pathway in your specific cell model.	1. Perform pathway analysis using techniques like Western blotting for key signaling proteins or reporter assays to investigate the activity of other relevant pathways.[3] 2. Consult the literature for other reported activities of coumarin-type compounds that might explain your observations.
Difficulty Attributing the Observed Effect to a Specific Target	Dihydroseselin may have multiple targets with similar binding affinities.	1. Utilize target validation techniques such as siRNA/shRNA knockdown or CRISPR/Cas9 knockout of the putative target. The effect of Dihydroseselin should be abolished or significantly reduced in the absence of the target.[3] 2. Consider chemoproteomics approaches to identify the binding partners of Dihydroseselin within the cell.

Experimental Protocols

Protocol 1: Determining the EC50 and CC50 of Dihydroseselin

This protocol describes how to determine the effective concentration (EC50) for a desired biological effect and the cytotoxic concentration (CC50) using a standard 96-well plate format.

Materials:

• Dihydroseselin stock solution (e.g., 10 mM in DMSO)

• Cell line of interest

• Complete cell culture medium

• 96-well clear-bottom black plates (for fluorescence/luminescence) or clear plates (for colorimetric assays)

• Reagents for your specific biological assay (e.g., reporter plasmid, specific antibody)

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Dilution: Prepare a serial dilution of Dihydroseselin in complete culture medium. A common starting range is from 100 µM down to 1 nM. Include a vehicle-only control.

• Treatment: Remove the old medium from the cells and add the Dihydroseselin dilutions. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Assay Performance:

  • For EC50: Perform your specific biological assay (e.g., measure reporter gene expression, cytokine secretion, or protein phosphorylation).

  • For CC50: Add the cell viability reagent to a parallel plate and measure according to the manufacturer's instructions.

• Data Analysis: Plot the assay signal (for EC50) or cell viability (for CC50) against the logarithm of the Dihydroseselin concentration. Use a non-linear regression (sigmoidal dose-response) to calculate the EC50 and CC50 values.

Protocol 2: Target Validation using siRNA-mediated Knockdown

This protocol outlines a general workflow for validating the on-target effect of Dihydroseselin by reducing the expression of the putative target protein using siRNA.

Materials:

• siRNA targeting the gene of interest and a non-targeting control siRNA

• Lipofectamine® RNAiMAX or similar transfection reagent

• Opti-MEM® or other serum-free medium

• Cells seeded in 6-well or 12-well plates

• Dihydroseselin

• Reagents for Western blotting or qPCR to confirm knockdown

• Reagents for the primary biological assay

Procedure:

• Transfection:

  • Dilute the siRNA (target-specific and non-targeting control) in Opti-MEM®.

  • Dilute the transfection reagent in Opti-MEM®.

  • Combine the diluted siRNA and transfection reagent, incubate for 5-10 minutes at room temperature to allow complex formation.

  • Add the transfection complexes to the cells.

• Incubation: Incubate the cells for 48-72 hours to allow for knockdown of the target protein.

• Knockdown Confirmation: Harvest a subset of the cells to confirm knockdown efficiency by Western blot or qPCR.

• Dihydroseselin Treatment: Treat the remaining transfected cells with Dihydroseselin at its EC50 concentration and a vehicle control.

• Biological Assay: After the appropriate treatment time, perform the primary biological assay.

• Data Analysis: Compare the effect of Dihydroseselin in cells treated with the target-specific siRNA to those treated with the non-targeting control siRNA. A significant reduction in the effect of Dihydroseselin in the knockdown cells indicates that the effect is on-target.

Quantitative Data Summary

The following tables present hypothetical data from the experiments described above.

Table 1: Hypothetical Potency and Cytotoxicity of Dihydroseselin in HEK293T and HepG2 Cells

Cell Line	EC50 (µM) (NF-κB Reporter Assay)	CC50 (µM) (MTT Assay)	Therapeutic Index (CC50/EC50)
HEK293T	5.2	> 100	> 19.2
HepG2	8.9	75.4	8.5

Table 2: Hypothetical Effect of Dihydroseselin on Target-Related Gene Expression Following siRNA Knockdown of Target X

siRNA Treatment	Dihydroseselin Treatment (5 µM)	Relative Gene Expression (Fold Change vs. Vehicle)	% Reduction in Dihydroseselin Effect
Non-targeting Control	-	1.0	N/A
Non-targeting Control	+	4.5	N/A
Target X siRNA	-	1.1	N/A
Target X siRNA	+	1.5	85.7%

Visualizations

Caption: Workflow for identifying and mitigating off-target effects.

References

• 1. Dihydroseselin - Nordic Biosite [nordicbiosite.com]
• 2. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Dihydroseselin Sample Preparation for Mass Spectrometry: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihydroseselin sample preparation for mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving dihydroseselin?

Q2: What is the optimal concentration range for dihydroseselin samples for mass spectrometry analysis?

A2: For small molecule analysis by LC-MS, a typical workflow involves preparing a stock solution of the analyte at approximately 1 mg/mL[3][4]. This stock solution is then diluted to a final working concentration, usually in the range of 10-100 µg/mL, for injection into the mass spectrometer[4]. For high-sensitivity instruments, concentrations as low as 10 µg/mL are often sufficient[4]. It is crucial to avoid overly concentrated samples, as this can lead to issues like ion suppression, poor peak shape, and contamination of the instrument[4].

Q3: Which ionization technique is most suitable for dihydroseselin analysis?

A3: Electrospray ionization (ESI) is the most common and generally suitable ionization technique for small molecules like dihydroseselin when coupled with liquid chromatography[4][5]. ESI is a "soft" ionization method that typically produces a strong protonated molecule ([M+H]+) in positive ion mode, which is ideal for molecular weight determination and subsequent fragmentation analysis (MS/MS)[1]. For coumarin and its derivatives, ESI in positive ion mode has been shown to yield higher abundance precursor ions compared to negative ion mode[1].

Q4: How can I improve the signal intensity of my dihydroseselin sample?

A4: Poor signal intensity can be caused by several factors. Here are some troubleshooting steps:

• Optimize Sample Concentration: Ensure your sample concentration is within the optimal range (10-100 µg/mL). A sample that is too dilute will produce a weak signal, while a sample that is too concentrated can cause ion suppression.

• Mobile Phase Additives: The addition of a small amount of a volatile acid, such as 0.1% formic acid, to the mobile phase and the sample solvent can significantly enhance the protonation of dihydroseselin in the ESI source, leading to a stronger signal in positive ion mode.

• Check Instrument Calibration and Tuning: Regularly calibrate and tune your mass spectrometer according to the manufacturer's recommendations to ensure optimal performance.

• Clean the Ion Source: A dirty ion source is a common cause of poor sensitivity. Regular cleaning can help maintain instrument performance.

• Minimize Contamination: Ensure that all solvents, vials, and other materials used in sample preparation are of high purity (LC-MS grade) to avoid contamination that can interfere with the signal of your analyte.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the preparation and analysis of dihydroseselin samples.

Problem	Possible Causes	Recommended Solutions
Poor Peak Shape (Broadening, Tailing, or Splitting)	- Sample solvent mismatch with the mobile phase.- Column overload due to high sample concentration.- Column contamination.- Incompatible pH of the sample solution.	- Ensure the final sample solvent composition is as close as possible to the initial mobile phase conditions.- Dilute the sample to a lower concentration.- Flush the column with a strong solvent or replace it if necessary.- Adjust the pH of the sample solution with a volatile acid or base to match the mobile phase.
No Peaks Detected	- Sample concentration is too low.- The compound is not ionizing.- Instrument issue (e.g., detector not on, leak in the system).- Sample degradation.	- Prepare a more concentrated sample.- Confirm the presence of a mobile phase additive (e.g., 0.1% formic acid) to aid ionization.- Check the instrument status, including the detector and for any leaks[5].- Prepare a fresh sample and store it appropriately (e.g., at low temperature and protected from light).
High Background Noise or Contamination Peaks	- Use of non-LC-MS grade solvents or reagents.- Contamination from sample vials, pipettes, or other labware.- Carryover from a previous injection.	- Use only high-purity, LC-MS grade solvents and reagents.- Ensure all labware is thoroughly cleaned or use new, disposable items.- Run blank injections between samples to check for and reduce carryover.
Unexpected Fragmentation Patterns	- In-source fragmentation due to high source temperature or voltages.- Presence of impurities or co-eluting compounds.	- Optimize the ion source parameters (e.g., temperature, capillary voltage) to minimize in-source fragmentation.- Improve the chromatographic separation to resolve the analyte from interfering compounds.- For coumarins, a common fragmentation pathway involves the loss of a CO group (28 Da)[3][4][6].

Experimental Protocols

Protocol 1: Preparation of Dihydroseselin Standard for LC-MS Analysis

Objective: To prepare a dihydroseselin standard solution for creating a calibration curve and for direct infusion analysis to optimize MS parameters.

Materials:

• Dihydroseselin standard (solid)

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Calibrated pipettes

• LC-MS vials with septa

Methodology:

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh 1 mg of dihydroseselin standard.

  • Dissolve the standard in 1 mL of acetonitrile or methanol in a clean microcentrifuge tube.

  • Vortex thoroughly to ensure complete dissolution. This is your stock solution.

• Intermediate Stock Solution (100 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a new microcentrifuge tube.

  • Add 900 µL of 50:50 (v/v) acetonitrile:water with 0.1% formic acid.

  • Vortex to mix.

• Working Standard Solutions (e.g., 10 µg/mL):

  • Pipette 100 µL of the 100 µg/mL intermediate stock solution into a new microcentrifuge tube.

  • Add 900 µL of 50:50 (v/v) acetonitrile:water with 0.1% formic acid.

  • Vortex to mix. This will be your 10 µg/mL working standard.

  • Prepare a series of working standards for your calibration curve by further diluting the intermediate stock solution.

• Sample Transfer:

  • Transfer the final working standard solutions to LC-MS vials for analysis.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Stock Solution Concentration	1 mg/mL	A common starting point for small molecule analysis[3][4].
Working Concentration Range	10 - 100 µg/mL	Adjust based on instrument sensitivity and desired response[4].
Mobile Phase Additive	0.1% Formic Acid	Enhances ionization in positive ESI mode.
Primary Solvents	Acetonitrile, Methanol	Acetonitrile is often preferred for higher recovery of coumarins[1][2].

Visualizations

Caption: Workflow for Dihydroseselin Sample Preparation.

Caption: Troubleshooting Logic for Common MS Issues.

References

• 1. Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS [benthamopenarchives.com]
• 2. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 3. researchgate.net [researchgate.net]
• 4. Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. benthamopen.com [benthamopen.com]

Technical Support Center: Enhancing the Bioavailability of Dihydroseselin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dihydroseselin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo studies, with a focus on enhancing bioavailability.

Frequently Asked Questions (FAQs)

Q1: My in vivo study with Dihydroseselin shows low and variable oral bioavailability. What are the likely causes?

A1: Low and variable oral bioavailability of Dihydroseselin, a coumarin derivative, is likely attributable to its poor aqueous solubility and/or limited permeability across the gastrointestinal (GI) tract. As a member of the coumarin family, it is reasonable to hypothesize that Dihydroseselin is a Biopharmaceutics Classification System (BCS) Class II or IV compound, characterized by low solubility.[1][2] Key factors contributing to poor bioavailability include:

• Low Aqueous Solubility: Dihydroseselin may not adequately dissolve in the GI fluids, which is a prerequisite for absorption. While specific data is limited, its solubility in DMSO is reported as 3.6 mg/mL, suggesting potential challenges with aqueous solubility.[3]

• Poor Permeability: The compound may have difficulty crossing the intestinal epithelial cell membrane to enter systemic circulation.[4]

• First-Pass Metabolism: Dihydroseselin may be extensively metabolized in the liver before it reaches systemic circulation, reducing the amount of active compound.[1]

Q2: How can I determine if the low bioavailability of Dihydroseselin is due to poor solubility or poor permeability?

A2: A systematic approach is necessary to identify the rate-limiting step in Dihydroseselin's absorption. We recommend the following initial experiments:

• Solubility Studies: Determine the equilibrium solubility of Dihydroseselin in physiologically relevant media, such as simulated gastric fluid (SGF), simulated intestinal fluid (SIF), and fasted-state simulated intestinal fluid (FaSSIF).

• Permeability Assays: Utilize in vitro models like the Caco-2 cell monolayer assay or Parallel Artificial Membrane Permeability Assay (PAMPA) to assess the intestinal permeability of Dihydroseselin.[5]

Based on the results, you can classify Dihydroseselin according to the Biopharmaceutics Classification System (BCS), which will guide the selection of an appropriate bioavailability enhancement strategy.[2][6]

Q3: What are the most promising strategies to enhance the oral bioavailability of Dihydroseselin?

A3: For poorly soluble compounds like Dihydroseselin is likely to be, several formulation strategies can significantly improve oral bioavailability. These include:

• Nanoformulations: Reducing the particle size to the nanometer range increases the surface area for dissolution. Techniques include creating nanosuspensions or encapsulating Dihydroseselin in nanoparticles, such as solid lipid nanoparticles (SLNs) or polymeric nanoparticles.[7][8][9][10]

• Solid Dispersions: Dispersing Dihydroseselin in a hydrophilic polymer matrix at a molecular level can enhance its dissolution rate and solubility.[11][12][13][14][15]

• Cyclodextrin Inclusion Complexes: Encapsulating the Dihydroseselin molecule within a cyclodextrin cavity can increase its aqueous solubility and stability.[16][17][18][19][20]

Q4: Are there any analytical methods available for quantifying Dihydroseselin in biological samples?

Troubleshooting Guides

Issue	Potential Cause	Recommended Action
High variability in plasma concentrations between subjects.	Poor dissolution of the administered Dihydroseselin formulation. Food effects influencing GI physiology and drug dissolution/absorption.	1. Improve the formulation to enhance dissolution rate (e.g., micronization, nanosuspension, solid dispersion). 2. Conduct studies in both fasted and fed states to assess the impact of food.
Low Cmax and AUC after oral administration.	Low aqueous solubility limiting the concentration gradient for absorption. Low permeability across the intestinal epithelium.	1. If solubility is the limiting factor, consider nanoformulations, solid dispersions, or cyclodextrin complexes. 2. If permeability is low, investigate the use of permeation enhancers (with caution due to potential toxicity).
Discrepancy between in vitro dissolution and in vivo performance.	Precipitation of the supersaturated solution in the GI tract. Degradation of Dihydroseselin in the GI environment.	1. For supersaturating formulations like solid dispersions, include precipitation inhibitors (e.g., HPMC, PVP) in the formulation. 2. Assess the stability of Dihydroseselin at different pH values corresponding to the stomach and intestine.
Difficulty in preparing a stable nanosuspension.	Ostwald ripening (crystal growth) or aggregation of nanoparticles.	1. Optimize the type and concentration of stabilizers (surfactants and polymers). 2. Evaluate different production methods (e.g., wet milling, high-pressure homogenization).

Quantitative Data Summary

Since specific pharmacokinetic data for Dihydroseselin is not publicly available, the following tables summarize data for analogous poorly soluble compounds where bioavailability enhancement strategies have been successfully applied. This information can serve as a valuable reference for setting experimental goals.

Table 1: Physicochemical Properties of Dihydroseselin and an Analogous Compound

Compound	Molecular Weight ( g/mol )	Aqueous Solubility	LogP	BCS Class
Dihydroseselin	230.26[23][24]	Data not available	Data not available	Hypothesized Class II or IV
Daidzein (Analogue)	254.24	Low	2.51[1]	IV[1]

Table 2: Pharmacokinetic Parameters of Analogous Compounds with Bioavailability Enhancement

Compound & Formulation	Animal Model	Cmax	Tmax (h)	AUC (Area Under the Curve)	Relative Bioavailability Increase
Dihydrotanshinone I (DHT) - Free	Rat	-	-	-	-
DHT-Bovine Serum Albumin Nanoparticles	Rat	Significantly Higher vs. Free DHT	-	Significantly Higher vs. Free DHT	Not explicitly quantified
Daidzein - Conventional Tablet	Rat	~20 ng/mL	~6 h	~150 ngh/mL	-
Daidzein - Self-Microemulsifying Drug Delivery System (SMEDDS)	Rat	~50 ng/mL	~4 h	~375 ngh/mL	~2.5-fold[25]
Finasteride - Free Drug	Rat	~1.5 µg/mL	~2 h	~6 µgh/mL	-
Finasteride - Dimethyl-β-Cyclodextrin Complex	Rat	~4 µg/mL	~1 h	~15 µgh/mL	~2.5-fold[17]

Experimental Protocols

Protocol 1: Preparation of Dihydroseselin Solid Dispersion by Solvent Evaporation

• Selection of Carrier: Choose a hydrophilic polymer carrier such as Polyvinylpyrrolidone (PVP) K30, Hydroxypropyl Methylcellulose (HPMC), or Soluplus®.

• Dissolution: Dissolve Dihydroseselin and the carrier in a common volatile organic solvent (e.g., methanol, ethanol, or a mixture thereof) at various drug-to-carrier ratios (e.g., 1:1, 1:2, 1:4 w/w).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying: Dry the resulting solid mass in a vacuum oven at 40°C for 24-48 hours to remove any residual solvent.

• Pulverization and Sieving: Pulverize the dried solid dispersion using a mortar and pestle and pass it through a fine-mesh sieve to obtain a uniform powder.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate in simulated GI fluids, and solid-state properties (using techniques like DSC and XRD to confirm the amorphous state).

Protocol 2: Preparation of Dihydroseselin-Loaded Solid Lipid Nanoparticles (SLNs) by High-Shear Homogenization

• Lipid and Aqueous Phase Preparation:

  • Lipid Phase: Dissolve Dihydroseselin and a solid lipid (e.g., glyceryl monostearate, Compritol® 888 ATO) by heating to 5-10°C above the lipid's melting point.

  • Aqueous Phase: Dissolve a surfactant (e.g., Poloxamer 188, Tween® 80) in deionized water and heat to the same temperature as the lipid phase.

• Emulsification: Add the hot aqueous phase to the hot lipid phase and emulsify using a high-shear homogenizer (e.g., Ultra-Turrax®) at high speed for a few minutes to form a coarse oil-in-water emulsion.

• Homogenization: Subject the coarse emulsion to high-pressure homogenization for several cycles to reduce the particle size to the nanometer range.

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization: Characterize the SLN dispersion for particle size, polydispersity index (PDI), zeta potential, entrapment efficiency, and drug loading.

Visualizations

Caption: Workflow for enhancing Dihydroseselin bioavailability.

Caption: Key steps in the oral absorption of Dihydroseselin.

References

• 1. Manufacturing Different Types of Solid Dispersions of BCS Class IV Polyphenol (Daidzein) by Spray Drying: Formulation and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Dihydroseselin | TargetMol [targetmol.com]
• 4. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. The developability classification system: application of biopharmaceutics concepts to formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Enhanced Bioavailability of Dihydrotanshinone I–Bovine Serum Albumin Nanoparticles for Stroke Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Spray Dried Dispersion (SDD)-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. contractpharma.com [contractpharma.com]
• 16. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. mdpi.com [mdpi.com]
• 19. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Liquid chromatographic determination of dihydralazine and hydralazine in human plasma and its application to pharmacokinetic studies of dihydralazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Dihydroseselin Datasheet DC Chemicals [dcchemicals.com]
• 24. glpbio.com [glpbio.com]
• 25. Plasma concentrations and pharmacokinetics of dihydralazine after single oral doses to human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low cell viability in Dihydroseselin treatment groups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low cell viability in Dihydroseselin treatment groups.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant cell death in our Dihydroseselin-treated groups compared to the vehicle control, even at low concentrations. What could be the issue?

A1: Several factors could contribute to excessive cell death. Here’s a troubleshooting guide:

• Compound Quality and Handling:

  • Purity: Ensure the purity of your Dihydroseselin stock. Impurities can have cytotoxic effects.

  • Solvent Toxicity: The solvent used to dissolve Dihydroseselin (e.g., DMSO) can be toxic to cells at higher concentrations. Always include a vehicle-only control group to assess solvent toxicity.[1] Ensure the final solvent concentration is consistent across all treatment groups and is at a non-toxic level (typically <0.5%).

  • Storage: Store the Dihydroseselin stock solution as recommended by the supplier to prevent degradation.[1]

• Cell Culture Conditions:

  • Cell Health: Start with a healthy, actively growing cell culture. Ensure cells are free from contamination (e.g., mycoplasma) and are within a low passage number.[2]

  • Seeding Density: An inappropriate cell seeding density can affect viability. Optimize the seeding density for your specific cell line and experiment duration.

  • Media and Supplements: Use high-quality media and supplements. Lot-to-lot variability in serum can impact cell growth and sensitivity to treatment.[3]

• Experimental Parameters:

  • Concentration Range: The effective concentration of a compound can be narrow. It is possible that the "low concentrations" you are using are still above the cytotoxic threshold for your specific cell line. We recommend performing a dose-response experiment with a wider range of concentrations to determine the IC50 value.

  • Treatment Duration: The duration of exposure to Dihydroseselin can significantly impact cell viability. Consider shortening the treatment time in your initial experiments.

Q2: How can we determine the optimal concentration of Dihydroseselin for our experiments without causing excessive cell death?

A2: The optimal concentration will be cell-line specific. A dose-response curve is essential to determine the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that inhibits a biological process by 50%.[4]

• Recommended Action: Perform a cell viability assay (e.g., MTT, XTT, or CellTiter-Glo®) with a broad range of Dihydroseselin concentrations (e.g., from nanomolar to high micromolar).

• Data Analysis: Plot the percentage of viable cells against the log of the Dihydroseselin concentration to determine the IC50 value. This will help you select appropriate concentrations for subsequent experiments where you want to study the mechanism of action without inducing widespread, non-specific cytotoxicity.

Q3: We suspect Dihydroseselin is inducing apoptosis in our cells. How can we confirm this?

A3: Several assays can be used to detect apoptosis. It is recommended to use at least two different methods to confirm the mode of cell death.

• Annexin V/Propidium Iodide (PI) Staining: This is a common flow cytometry-based assay. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis.[5] PI is a DNA stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.[6]

• Caspase Activity Assays: Apoptosis is executed by a family of proteases called caspases. Measuring the activity of key caspases, such as caspase-3 and caspase-7, can confirm apoptosis.[7]

• TUNEL Assay: The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.[8]

• Western Blot Analysis: Analyze the expression levels of key apoptosis-related proteins, such as Bcl-2 family members (e.g., Bax, Bcl-2) and cleaved PARP.[9] An increased Bax/Bcl-2 ratio is indicative of apoptosis.

Q4: Could Dihydroseselin be affecting the cell cycle and leading to reduced cell numbers?

A4: Yes, it is possible. Compounds similar in structure to Dihydroseselin have been shown to induce cell cycle arrest.[10]

• Recommended Action: Perform cell cycle analysis using flow cytometry. Cells are stained with a DNA-intercalating dye like propidium iodide (PI) or DAPI, and the DNA content is measured.[11] This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[12] An accumulation of cells in a specific phase would suggest cell cycle arrest.

Data on Related Compounds

Due to limited publicly available data specifically for Dihydroseselin, the following table summarizes the effects of structurally related compounds. This information may provide insights into the potential activity of Dihydroseselin.

Compound	Cell Line(s)	Observed Effect	IC50 (approx.)	Reference
Dihydrotanshinone I	Gastric cancer cells (AGS, HGC27)	G2/M cell cycle arrest, Necroptosis	Not specified	[10]
6-Ethoxydihydrosanguinarine	Gastric cancer cells	Apoptosis, STAT3 inhibition	Not specified	[13]
Daidzein	Breast cancer cells (MCF-7)	Apoptosis	50 µM	[2]
Dihydromyricetin	Head and neck squamous carcinoma cells	Apoptosis and Autophagy	Not specified	[8]

Experimental Protocols

MTT Cell Viability Assay

This protocol is a standard method for assessing cell viability based on the mitochondrial reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan.[13]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat cells with a range of Dihydroseselin concentrations and a vehicle control. Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[14]

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[14]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[14]

Annexin V/PI Apoptosis Assay

This protocol outlines the steps for detecting apoptosis using flow cytometry.

• Cell Harvesting: After treatment with Dihydroseselin, harvest both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and propidium iodide to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Cell Cycle Analysis

This protocol describes the preparation of cells for cell cycle analysis by flow cytometry.

• Cell Harvesting: Collect cells after Dihydroseselin treatment.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.

• Washing: Wash the cells with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining solution containing a DNA dye (e.g., propidium iodide) and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the DNA content of the cells using a flow cytometer.

Visualizations

Signaling Pathways

Experimental Workflow

Logical Relationships

References

• 1. DNA damaging agents and p53 do not cause senescence in quiescent cells, while consecutive re-activation of mTOR is associated with conversion to senescence | Aging [aging-us.com]
• 2. dovepress.com [dovepress.com]
• 3. Dihydroseselin | TargetMol [targetmol.com]
• 4. promegaconnections.com [promegaconnections.com]
• 5. Flow cytometric scoring of apoptosis compared to electron microscopy in gamma irradiated lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One [journals.plos.org]
• 7. DDIAS promotes STAT3 activation by preventing STAT3 recruitment to PTPRM in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Early features of apoptosis detected by four different flow cytometry assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. p38 MAPK and JNK antagonistically control senescence and cytoplasmic p16INK4A expression in doxorubicin-treated endothelial progenitor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dihydrotanshinone I induces necroptosis and cell cycle arrest in gastric cancer through the PTPN11/p38 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | p38 MAP Kinase Signaling in Microglia Plays a Sex-Specific Protective Role in CNS Autoimmunity and Regulates Microglial Transcriptional States [frontiersin.org]
• 12. GSRS [gsrs.ncats.nih.gov]
• 13. scienceopen.com [scienceopen.com]
• 14. Activation of JNK and p38 MAPK Mediated by ZDHHC17 Drives Glioblastoma Multiforme Development and Malignant Progression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dihydroseselin Concentration for Anti-inflammatory Assays

Welcome to the technical support center for researchers working with Dihydroseselin in anti-inflammatory assays. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your experiments for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for Dihydroseselin in in-vitro anti-inflammatory assays?

A1: To date, specific in-vitro concentration ranges for Dihydroseselin have not been extensively published. However, studies on related compounds can provide a starting point. A derivative, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin, has been studied in vivo at doses of 30, 60, and 120 mg/kg/day in mice.[1] Another related pyranocoumarin, seselin, has shown anti-inflammatory effects in vivo at doses of 0.5, 4.5, and 40.5 mg/kg.[1]

For a novel compound like Dihydroseselin, it is crucial to perform a dose-response experiment to determine the optimal non-toxic concentration range. We recommend starting with a broad range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM) in your specific cell line and assay.

Q2: How can I determine the cytotoxicity of Dihydroseselin?

A2: It is essential to assess the cytotoxicity of Dihydroseselin to ensure that any observed anti-inflammatory effects are not due to cell death. Standard cytotoxicity assays such as the MTT, MTS, or LDH assays are recommended. You should treat your cells with the same concentration range of Dihydroseselin that you plan to use in your anti-inflammatory assays. The concentration that shows no significant cytotoxicity should be considered the maximum concentration for your subsequent experiments.

Q3: What solvents should be used to dissolve and dilute Dihydroseselin?

A3: Dihydroseselin is expected to be soluble in organic solvents like dimethyl sulfoxide (DMSO). For cell culture experiments, a concentrated stock solution should be prepared in DMSO and then diluted in the culture medium to the final desired concentrations. It is critical to keep the final DMSO concentration in the culture medium below a non-toxic level, typically less than 0.5% (v/v), and to include a vehicle control (medium with the same final concentration of DMSO without Dihydroseselin) in all experiments.

Q4: What are the known anti-inflammatory mechanisms of Dihydroseselin and related compounds?

A4: While the specific mechanisms of Dihydroseselin are still under investigation, a dihydroseselin derivative has been shown to inhibit the production of inflammatory mediators such as inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). These effects are mediated through the inhibition of the NF-κB, MAPK, and Akt signaling pathways.[2] The NF-κB pathway is a key regulator of inflammation, and its inhibition is a common mechanism for many anti-inflammatory compounds.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in results	- Inconsistent cell seeding density.- Pipetting errors.- Compound precipitation.	- Ensure a uniform single-cell suspension before seeding.- Use calibrated pipettes and consistent technique.- Visually inspect for precipitation after diluting Dihydroseselin in media. If precipitation occurs, try lowering the final concentration or using a different dilution method.
No anti-inflammatory effect observed	- Dihydroseselin concentration is too low.- The inflammatory stimulus is too strong.- The chosen assay is not sensitive to the compound's mechanism of action.	- Perform a dose-response experiment with a wider and higher concentration range (after confirming non-toxicity).- Titrate the concentration of the inflammatory stimulus (e.g., LPS) to find an optimal concentration that induces a robust but not overwhelming inflammatory response.- Consider exploring other anti-inflammatory assays that measure different endpoints (e.g., cytokine production, gene expression).
High background in assays	- Contamination of cell cultures.- Reagents are expired or improperly stored.- High endogenous activity in the cell line.	- Regularly check cell cultures for contamination.- Ensure all assay reagents are within their expiration date and stored according to the manufacturer's instructions.- Include appropriate controls to measure and subtract background signals.
Unexpected cytotoxicity	- Final DMSO concentration is too high.- The compound is more toxic to the specific cell line than anticipated.	- Ensure the final DMSO concentration is at a non-toxic level (typically <0.5%).- Perform a careful cytotoxicity assessment using multiple assays (e.g., MTT and LDH) to confirm the toxic concentration range.

Experimental Protocols & Data Presentation

Determining Optimal Dihydroseselin Concentration

To establish the ideal concentration of Dihydroseselin for your anti-inflammatory assays, a preliminary dose-response experiment is essential.

Workflow for Determining Optimal Concentration

Caption: Workflow for optimizing Dihydroseselin concentration.

Cytotoxicity Assays

This assay measures cell viability based on the metabolic activity of mitochondria.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate overnight.

• Treatment: Treat cells with various concentrations of Dihydroseselin and a vehicle control (DMSO) for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3][4]

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

This assay measures cytotoxicity by quantifying the release of lactate dehydrogenase (LDH) from damaged cells.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes and carefully transfer 50 µL of the supernatant to a new 96-well plate.[5][6]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add 50 µL to each well containing the supernatant.[5]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of stop solution to each well.[5]

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate cytotoxicity relative to a maximum LDH release control (cells treated with a lysis buffer).

Table 1: Example Data Presentation for Cytotoxicity Assays

Dihydroseselin (µM)	Cell Viability (%) (MTT Assay)	Cytotoxicity (%) (LDH Assay)
0 (Vehicle Control)	100 ± 5.2	5.1 ± 1.2
1	98.7 ± 4.8	6.3 ± 1.5
10	95.2 ± 6.1	8.9 ± 2.1
50	60.3 ± 7.5	45.8 ± 5.3
100	25.1 ± 4.9	82.4 ± 6.7

Anti-inflammatory Assays

This assay measures the concentration of nitrite, a stable product of NO, in the cell culture supernatant.

• Cell Seeding: Seed macrophages (e.g., RAW 264.7) in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of Dihydroseselin for 1-2 hours.

• Inflammation Induction: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant.

• Griess Reaction: Add 50 µL of Griess Reagent I (sulfanilamide solution) to each supernatant sample, incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent II (NED solution) and incubate for another 10 minutes.[7][8][9][10]

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve and determine the percentage of NO inhibition compared to the LPS-treated vehicle control.

Table 2: Example Data for Nitric Oxide Inhibition Assay

Treatment	Dihydroseselin (µM)	Nitrite Conc. (µM)	% NO Inhibition
Untreated	0	2.5 ± 0.5	-
LPS (1 µg/mL)	0	55.8 ± 4.3	0
LPS + Dihydroseselin	1	45.2 ± 3.9	19.0
LPS + Dihydroseselin	10	20.7 ± 2.8	62.9
LPS + Dihydroseselin	50	8.1 ± 1.5	85.5

This assay measures the activity of the NF-κB transcription factor using a reporter gene system.

• Cell Transfection: Transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization. Alternatively, use a stable cell line expressing the reporter.

• Treatment: Pre-treat the cells with Dihydroseselin for 1-2 hours, followed by stimulation with an NF-κB activator like TNF-α (e.g., 20 ng/mL) for 6-8 hours.[11]

• Cell Lysis: Wash the cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Assay: Add the firefly luciferase substrate to the cell lysate and measure the luminescence. Then, add the Renilla luciferase substrate and measure the luminescence again.[11]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of NF-κB inhibition compared to the TNF-α-treated vehicle control.

Table 3: Example Data for NF-κB Luciferase Reporter Assay

Treatment	Dihydroseselin (µM)	Relative Luciferase Units	% NF-κB Inhibition
Untreated	0	1.2 ± 0.3	-
TNF-α (20 ng/mL)	0	15.6 ± 1.8	0
TNF-α + Dihydroseselin	1	12.3 ± 1.5	21.2
TNF-α + Dihydroseselin	10	6.8 ± 0.9	56.4
TNF-α + Dihydroseselin	50	3.1 ± 0.6	80.1

Signaling Pathway

Dihydroseselin and related compounds are known to exert their anti-inflammatory effects by modulating key signaling pathways, particularly the NF-κB pathway.

NF-κB Signaling Pathway and Potential Inhibition by Dihydroseselin

Caption: Dihydroseselin may inhibit the NF-κB pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural and Synthetic Coumarins with Effects on Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. chondrex.com [chondrex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. abcam.cn [abcam.cn]
• 8. ainslielab.web.unc.edu [ainslielab.web.unc.edu]
• 9. promega.com [promega.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]

Technical Support Center: Purity Assessment of Synthesized Dihydroseselin

This guide is intended for researchers, scientists, and drug development professionals encountering challenges in the purity assessment of synthesized dihydroseselin. It provides troubleshooting advice and frequently asked questions (FAQs) in a direct question-and-answer format to address specific experimental issues.

FAQs & Troubleshooting Guides

Section 1: Synthesis-Related Impurities

Q1: I've synthesized dihydroseselin, likely via a Pechmann condensation. What are the most probable impurities I should be looking for?

A1: When synthesizing dihydroseselin using the Pechmann condensation, the most common impurities typically arise from incomplete reaction or side reactions. You should anticipate the presence of:

• Unreacted Starting Materials: This includes the phenol precursor (7-hydroxy-3,4-dihydro-2,2-dimethyl-2H-1-benzopyran) and the β-ketoester (e.g., ethyl acetoacetate).

• Chromone Side-Products: A common side reaction in Pechmann condensations is the formation of the isomeric chromone structure.[1] This occurs through an alternative cyclization pathway.

• Self-Condensation Products: The β-ketoester can undergo self-condensation, especially under harsh acidic or high-temperature conditions.[2]

Q2: My crude product is a brownish or yellowish solid. Is this indicative of a specific impurity?

A2: It is common for crude coumarin products to appear colored. This coloration is often due to polymeric or degradation by-products formed during the synthesis, particularly if strong acids and high temperatures are used. While not a specific impurity, it indicates the need for thorough purification. A pure sample of a simple coumarin is typically a white or off-white crystalline solid.

Section 2: Chromatographic Analysis (HPLC-UV)

Q3: My HPLC chromatogram shows multiple peaks besides my main dihydroseselin peak. How can I identify them?

A3: Identifying unknown peaks requires a systematic approach.

• Inject Starting Materials: Separately inject samples of your starting materials (the phenol and β-ketoester) to see if any of the retention times match your impurity peaks.

• Vary Synthesis Conditions: Alter the reaction time or temperature. An increase in an impurity peak with longer reaction times might suggest it's a degradation product.[2]

• Use a Diode Array Detector (DAD): A DAD allows you to compare the UV-Vis spectra of your main peak and the impurity peaks.[3] Structurally related impurities (like isomers) will likely have similar, but not identical, spectra. Unrelated structures will have significantly different spectra.

• LC-MS Analysis: If available, Liquid Chromatography-Mass Spectrometry (LC-MS) is the most powerful tool. The mass-to-charge ratio (m/z) of the impurity peaks can provide the molecular weight, which is critical for identification.

Q4: I'm struggling to get good separation between my dihydroseselin peak and a closely eluting impurity. What HPLC parameters can I adjust?

A4: To improve resolution between closely eluting peaks, consider the following adjustments to your Reverse-Phase HPLC method:

• Decrease Mobile Phase Polarity: Increase the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. This will generally increase retention times and may improve separation.

• Change the Organic Modifier: If you are using methanol, try acetonitrile, or vice versa. They have different selectivities and can alter the elution order.

• Adjust the Flow Rate: Lowering the flow rate can sometimes increase column efficiency and improve resolution, at the cost of longer run times.

• Modify the Mobile Phase pH: If your compounds have ionizable groups, adjusting the pH with a buffer can significantly alter retention and selectivity.

• Change the Column: Use a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl column) or a column with a smaller particle size for higher efficiency.

Data Presentation: Analytical Reference Tables

The following tables provide reference data for dihydroseselin. Use these to compare against your experimental results.

Table 1: Physicochemical and UV Data for Dihydroseselin

Parameter	Value
Chemical Name	9,10-dihydro-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one
CAS Number	2221-66-1
Molecular Formula	C₁₄H₁₄O₃
Molecular Weight	230.26 g/mol
UV λmax (in Ethanol)	248 nm, 258 nm, 327 nm[4]

Table 2: Example HPLC Method Parameters for Coumarin Analysis

Parameter	Example Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Gradient of Acetonitrile and Water (with 0.1% Formic Acid)
Flow Rate	1.0 mL/min
Detection Wavelength	327 nm (for Dihydroseselin selectivity)[4]
Column Temperature	30 °C

Note: This is a general starting method. Optimization will be required for your specific instrument and sample.

Table 3: Reference NMR Data for Dihydroseselin Skeleton

Proton (¹H NMR)	Chemical Shift (δ, ppm) in CDCl₃	Carbon (¹³C NMR)
H-3	~6.17 (d, J = 9.5 Hz)[4]	C-2
H-4	~7.54 (d, J = 9.5 Hz)[4]	C-3
H-5	~7.14 (s)[4]	C-4
H-6	~6.71 (s)[4]	C-4a
Methylene (C9)	~2.81 (t, J = 6.5 Hz)[4]	C-5
Methylene (C10)	~1.83 (t, J = 6.5 Hz)[4]	C-6
Gem-dimethyl (C8)	~1.36 (s)[4]	C-7
C-8
C-8a
C-9
C-10
C-10a

Note: Chemical shifts are approximate and can vary based on solvent and instrument. The provided data is for the core structure and may require comparison with full spectral analysis for definitive assignment.

Experimental Protocols

Protocol 1: General HPLC-UV Method for Purity Assessment

This protocol provides a starting point for developing a purity assessment method for dihydroseselin.

• Preparation of Standard Solution:

  • Accurately weigh approximately 5 mg of your dihydroseselin reference standard.

  • Dissolve in a suitable solvent (e.g., methanol or acetonitrile) in a 10 mL volumetric flask to create a stock solution of ~0.5 mg/mL.

  • Prepare working standards by diluting the stock solution to concentrations ranging from 0.01 to 0.1 mg/mL.

• Preparation of Sample Solution:

  • Accurately weigh approximately 5 mg of your synthesized crude or purified dihydroseselin.

  • Dissolve and dilute to a final concentration of ~0.5 mg/mL in the same solvent as the standard.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a gradient appropriate for coumarins, for example: 0-20 min, 30-90% B; 20-25 min, 90% B; 25-30 min, 30% B.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: Set UV detector to 327 nm, one of the absorption maxima for dihydroseselin.[4] If using a DAD, scan from 200-400 nm.

• Analysis:

  • Inject the blank (solvent), followed by the standard solutions and the sample solution.

  • Identify the dihydroseselin peak by comparing the retention time with the reference standard.

  • Calculate the purity by the area normalization method: Purity (%) = (Area of Dihydroseselin Peak / Total Area of All Peaks) x 100

Visualizations: Workflows and Logic Diagrams

The following diagrams illustrate key workflows for troubleshooting purity assessment issues.

Caption: General workflow for the purity assessment of synthesized dihydroseselin.

Caption: Decision tree for troubleshooting unexpected peaks in an HPLC analysis.

References

• 1. iiste.org [iiste.org]
• 2. scispace.com [scispace.com]
• 3. Peak Purity in Chromatography: Enhancing Analysis Accuracy | Separation Science [sepscience.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Dihydroseselin and Seselin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two closely related pyranocoumarins, Dihydroseselin and Seselin. While research on Seselin has unveiled a spectrum of pharmacological effects, including anti-inflammatory, cytotoxic, and antinociceptive properties, data on Dihydroseselin remains more limited, with current studies primarily focusing on a derivatized form. This document aims to consolidate the existing experimental data to offer a clear, objective comparison and to provide detailed methodologies for the key experiments cited.

Comparative Summary of Biological Activities

The available quantitative data for the biological activities of Seselin and a derivative of Dihydroseselin are summarized below. It is important to note that the Dihydroseselin data is for (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin, and not the parent compound.

Biological Activity	Compound	Cell Line/Model	Metric	Value	Reference
Cytotoxicity	Seselin	P388 (Murine Leukemia)	EC50	8.66 µg/ml	[Not Available]
Seselin	HT-29 (Human Colon Adenocarcinoma)	EC50	9.94 µg/ml	[Not Available]
Anti-inflammatory	Seselin	TPA-induced ear edema in mice	ED45	0.25 mg/ear	[Not Available]
(+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin	DSS-induced colitis in mice	Dose	30, 60, 120 mg/kg/day	[1]
Antinociceptive	Seselin	Acetic acid-induced writhing in mice	% Inhibition	19.5% (0.5 mg/kg), 26.2% (4.5 mg/kg), 41.4% (40.5 mg/kg)	[Not Available]
Seselin	Formalin test (second phase) in mice	% Inhibition	90.3% (0.5 mg/kg), 97.8% (4.5 mg/kg), 95.3% (40.5 mg/kg)	[Not Available]

In-Depth Look at Biological Activities

Anti-inflammatory Activity

Seselin has demonstrated significant anti-inflammatory effects in various in vivo models. In a mouse model of sepsis induced by cecal ligation and puncture (CLP), administration of Seselin (3, 10, and 30 mg/kg) led to a decrease in the serum levels of pro-inflammatory cytokines IL-1β, IL-6, and TNF-α. The highest dose of 30 mg/kg also increased the survival rate of the animals. Furthermore, in a topical inflammation model using phorbol 12-myristate 13-acetate (TPA) to induce ear edema in mice, Seselin showed potent activity with an ED45 of 0.25 mg/ear. Mechanistic studies have revealed that Seselin exerts its anti-inflammatory effects by targeting the Janus kinase 2 (Jak2), which in turn suppresses the pro-inflammatory phenotype of macrophages.

A derivative of Dihydroseselin , (+)-3'α-angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), has been investigated for its therapeutic potential in a mouse model of dextran sulfate sodium (DSS)-induced acute colitis.[1] Oral administration of Pd-Ib at doses of 30, 60, and 120 mg/kg/day significantly ameliorated the disease activity index, reduced colon shortening, and mitigated colonic tissue damage.[1] The compound also suppressed the production of pro-inflammatory cytokines such as TNF-α, IFN-γ, IL-6, and IL-17A, while promoting the anti-inflammatory cytokine IL-4. The underlying mechanism of action for this Dihydroseselin derivative involves the downregulation of the STAT3 and MAPK signaling pathways.[1]

Cytotoxic Activity

Seselin has been shown to possess cytotoxic activity against different cancer cell lines. In vitro studies have reported EC50 values of 8.66 µg/ml and 9.94 µg/ml against P388 (murine leukemia) and HT-29 (human colon adenocarcinoma) cells, respectively. Currently, there is no publicly available data on the cytotoxic activity of Dihydroseselin.

Antinociceptive Activity

The pain-relieving properties of Seselin have been evaluated in mouse models of nociception. In the acetic acid-induced writhing test, which assesses visceral pain, Seselin exhibited a dose-dependent inhibition of writhing responses. At doses of 0.5, 4.5, and 40.5 mg/kg, it produced inhibitions of 19.5%, 26.2%, and 41.4%, respectively. In the formalin test, a model that distinguishes between neurogenic and inflammatory pain, Seselin showed remarkable efficacy, particularly in the second (inflammatory) phase, with inhibitions of 90.3%, 97.8%, and 95.3% at the same respective doses. No data is currently available for the antinociceptive activity of Dihydroseselin.

Experimental Protocols

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well plates

• Test compound (Dihydroseselin or Seselin) dissolved in a suitable solvent (e.g., DMSO)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a blank control (medium only).

• Incubate the plate for 24-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Aspirate the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 value.[2]

Anti-inflammatory Assay: Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This is a widely used animal model to induce colitis that mimics aspects of human inflammatory bowel disease.

Materials:

• C57BL/6 mice (6-8 weeks old)

• Dextran Sulfate Sodium (DSS, molecular weight 36-50 kDa)

• Test compound (Dihydroseselin derivative or Seselin)

• Standard anti-inflammatory drug (e.g., sulfasalazine)

• Tools for animal monitoring (weighing scale, stool consistency and bleeding score charts)

• Histology equipment

Procedure:

• Acclimatize mice for at least one week before the experiment.

• Induce acute colitis by administering 2.5-5% (w/v) DSS in the drinking water for 7 consecutive days.[3][4] A control group receives regular drinking water.

• Administer the test compound or the standard drug orally or via intraperitoneal injection daily, starting from day 0 or day 1 of DSS administration.[1]

• Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

• On day 8, euthanize the mice and collect the colons.

• Measure the colon length and collect tissue samples for histological analysis (e.g., H&E staining) and for measuring myeloperoxidase (MPO) activity and cytokine levels (e.g., via ELISA).[1][3]

Antinociceptive Assay: Acetic Acid-Induced Writhing Test in Mice

This is a chemical-induced visceral pain model used to screen for analgesic activity.

Materials:

• Swiss albino mice (20-25 g)

• Acetic acid solution (0.6-1% v/v in saline)

• Test compound (Seselin)

• Standard analgesic drug (e.g., diclofenac sodium)

• Observation chambers

Procedure:

• Divide the mice into groups (control, standard, and test groups).

• Administer the test compound or the standard drug intraperitoneally or orally 30-60 minutes before the induction of writhing.[5][6] The control group receives the vehicle.

• Inject 0.1 mL/10 g body weight of the acetic acid solution intraperitoneally to each mouse.[5]

• Immediately place each mouse in an individual observation chamber and start recording the number of writhes (abdominal constrictions and stretching of the hind limbs) for a period of 15-30 minutes.[6][7]

• Calculate the percentage of inhibition of writhing for each group compared to the control group.

Antinociceptive Assay: Formalin Test in Mice

This model assesses both neurogenic (phase I) and inflammatory (phase II) pain.

Materials:

• Swiss albino mice (20-25 g)

• Formalin solution (1-5% in saline)

• Test compound (Seselin)

• Standard analgesic drug (e.g., morphine)

• Observation chambers with mirrors

Procedure:

• Acclimatize the mice to the observation chambers for at least 30 minutes before the test.

• Administer the test compound or the standard drug 30-60 minutes before the formalin injection. The control group receives the vehicle.

• Inject 20 µL of the formalin solution subcutaneously into the plantar surface of the right hind paw of each mouse.[8][9]

• Immediately place the mouse back into the observation chamber.

• Record the total time the animal spends licking or biting the injected paw during two distinct phases: Phase I (0-5 minutes post-injection) and Phase II (15-30 minutes post-injection).[9][10]

• Calculate the percentage of inhibition of the nociceptive response for each phase compared to the control group.

Signaling Pathways and Experimental Workflow

Signaling Pathway for Seselin's Anti-inflammatory Action

Caption: Seselin inhibits the Jak2/STAT1 signaling pathway.

Signaling Pathway for Dihydroseselin Derivative's Anti-inflammatory Action

Caption: A Dihydroseselin derivative inhibits STAT3 and MAPK pathways.

General Experimental Workflow for Biological Activity Screening

Caption: Workflow for comparing biological activities.

References

• 1. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. yeasenbio.com [yeasenbio.com]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. saspublishers.com [saspublishers.com]
• 7. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A refinement to the formalin test in mice | F1000Research [f1000research.com]
• 9. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]

Dihydroseselin's Anti-Inflammatory Potential: A Comparative Analysis Against Established Drugs

For Immediate Release: November 20, 2025

A comprehensive review of available data suggests that Dihydroseselin and its derivatives hold promise as potent anti-inflammatory agents. This guide provides a comparative analysis of their efficacy against well-established anti-inflammatory drugs, Indomethacin and Dexamethasone, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

While direct comparative studies between Dihydroseselin and industry-standard anti-inflammatory drugs are not yet available in published literature, this guide synthesizes existing preclinical data to offer a preliminary validation of its anti-inflammatory effects. The focus of this comparison is on key inflammatory pathways and markers.

Quantitative Comparison of Anti-Inflammatory Activity

To provide a clear benchmark for Dihydroseselin's potential, the following tables summarize the inhibitory concentrations (IC50) of Indomethacin and Dexamethasone on crucial inflammatory mediators. It is important to note that a direct comparison with Dihydroseselin is currently limited by the lack of publicly available IC50 data for this compound on these specific markers. A study on a derivative, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), demonstrated an in vivo anti-inflammatory effect in a mouse model of colitis comparable to the known drug Sulfasalazine.

Drug	Target	IC50 Value	Cell/Enzyme System
Indomethacin	COX-1	230 nM	Purified ovine COX-1[1]
COX-2	630 nM[1]	Purified murine COX-2[1]
Dexamethasone	MCP-1	3 nM[2]	TNF-α/IL-1β stimulated retinal microvascular pericytes[2]
IL-7	58 nM[2]	TNF-α/IL-1β stimulated retinal microvascular pericytes[2]
MIP-1α	332 nM[2]	TNF-α/IL-1β stimulated retinal microvascular pericytes[2]
Sulfasalazine	NF-κB	~0.625 mM	KappaB-dependent transcription assay[3]
IL-12 p40	~150 µM[4]	LPS/IFN-γ stimulated J774 macrophages[4]

Table 1: In Vitro Inhibitory Activity of Known Anti-Inflammatory Drugs.

Signaling Pathways in Inflammation

The anti-inflammatory effects of Dihydroseselin derivatives, as well as Indomethacin and Dexamethasone, are mediated through the modulation of key signaling pathways involved in the inflammatory response.

References

• 1. Murine Colitis Modeling using Dextran Sulfate Sodium (DSS) [jove.com]
• 2. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]
• 3. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis [bio-protocol.org]
• 4. researchgate.net [researchgate.net]

Dihydroseselin and Other Coumarins: A Comparative Guide to Antiproliferative Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiproliferative activity of dihydroseselin and other prominent coumarins, supported by experimental data. Coumarins, a class of benzopyrone compounds, are widely recognized for their diverse pharmacological properties, including significant anticancer potential.[1][2] This document aims to be a valuable resource for researchers investigating novel therapeutic agents by presenting a side-by-side analysis of the cytotoxic effects of these compounds on various cancer cell lines.

Comparative Antiproliferative Activity

While specific quantitative data on the antiproliferative activity of dihydroseselin is limited in the current scientific literature, the activity of the structurally related compound, seselin, has been reported.[3] The following table summarizes the 50% inhibitory concentration (IC50) values of several common coumarins against a range of human cancer cell lines, providing a benchmark for their potency.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Seselin	L-1210	Leukemia	Active (Specific IC50 not provided)	[4]
Osthole	MDA-MB-231	Breast Cancer	42.4	[5]
MCF-7	Breast Cancer	123.9 µg/ml	[5]
A549	Lung Cancer	46.2	[5]
PC-3	Prostate Cancer	24.8	[5]
HeLa	Cervical Cancer	45.01	[5]
HCCC-9810	Intrahepatic Cholangiocarcinoma	159 (48h)	[6]
RBE	Intrahepatic Cholangiocarcinoma	153 (48h)	[6]
Esculetin	PANC-1	Pancreatic Cancer	100	[7]
MIA PaCa-2	Pancreatic Cancer	100	[7]
AsPC-1	Pancreatic Cancer	100	[7]
HCT116	Colon Cancer	100 (24h)	[8]
HT-29	Colon Cancer	55 (48h)	[8]
SMMC-7721	Hepatocellular Carcinoma	2240 (72h)	[9]
A253	Submandibular Salivary Gland Tumor	78.5 (48h)	[2]
Scopoletin	A549	Lung Cancer	~16 µg/mL	[10]
PC3	Prostate Cancer	157 mg/L	[11]
HeLa	Cervical Cancer	294 mg/L	[11]
KKU-100	Cholangiocarcinoma	486.2 (72h)	[12]
KKU-M214	Cholangiocarcinoma	493.5 (72h)	[12]
Umbelliferone	HepG2	Hepatocellular Carcinoma	Active (0-50 µM)	[13]
22Rv1	Prostate Cancer	22.27	[14]
MCF-7	Breast Cancer	43.21	[14]
Psoralen	KB	Oral Carcinoma	88.1	[15]
K562	Leukemia	24.4	[15]
U87	Glioblastoma	23.42 (48h)	[16]
U251	Glioblastoma	16.79 (48h)	[16]

Mechanisms of Antiproliferative Action

Coumarins exert their anticancer effects through a variety of mechanisms, often involving the modulation of key signaling pathways that regulate cell proliferation, survival, and apoptosis.[5] A common mechanism involves the inhibition of pro-survival pathways such as the PI3K/Akt/mTOR pathway, leading to a decrease in cell proliferation and the induction of programmed cell death.[5][8]

References

• 1. researchgate.net [researchgate.net]
• 2. Esculetin has therapeutic potential via the proapoptotic signaling pathway in A253 human submandibular salivary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative effect of isopentenylated coumarins on several cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and cytotoxic activity of pyranocoumarins of the seselin and xanthyletin series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Esculetin induces antiproliferative and apoptotic response in pancreatic cancer cells by directly binding to KEAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Esculetin, a coumarin derivative, exerts in vitro and in vivo antiproliferative activity against hepatocellular carcinoma by initiating a mitochondrial-dependent apoptosis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Scopoletin: a review of its pharmacology, pharmacokinetics, and toxicity [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Scopoletin potentiates the anti-cancer effects of cisplatin against cholangiocarcinoma cell lines | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]
• 13. Umbelliferone exhibits anticancer activity via the induction of apoptosis and cell cycle arrest in HepG2 hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of Agents with Biological Activities by Umbelliferone | Encyclopedia MDPI [encyclopedia.pub]
• 15. Screening Antitumor Compounds Psoralen and Isopsoralen from Psoralea corylifolia L. Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Comparative analysis of different Dihydroseselin synthesis routes

For Researchers, Scientists, and Drug Development Professionals

Dihydroseselin, a naturally occurring angular pyranocoumarin, has garnered interest for its potential biological activities. The efficient and stereoselective synthesis of this compound is crucial for further investigation and potential therapeutic applications. This guide provides a comparative analysis of documented and potential synthetic routes to Dihydroseselin, offering insights into their methodologies, yields, and the nature of the chemical transformations involved.

Overview of Synthetic Strategies

The synthesis of Dihydroseselin, a derivative of 7-hydroxycoumarin (umbelliferone), fundamentally involves the introduction of a dimethylpyran ring at the C-7 and C-8 positions of the coumarin nucleus. The primary strategies for achieving this can be broadly categorized into two approaches:

• Claisen Rearrangement followed by Cyclization: This classical approach involves the O-prenylation of a suitable 7-hydroxycoumarin derivative, followed by a thermal or acid-catalyzed Claisen rearrangement to introduce a prenyl group at the C-8 position. Subsequent intramolecular cyclization then forms the desired dihydropyran ring.

• Direct C-Prenylation and Cyclization: This method focuses on the direct introduction of a prenyl group onto the C-8 position of the coumarin scaffold, followed by cyclization.

While specific comparative data with varying experimental parameters for Dihydroseselin synthesis is not extensively detailed in publicly accessible literature, a key synthesis is outlined by Jetter et al. (1990). The following sections will detail this route and explore other potential methodologies based on established coumarin chemistry.

Route 1: Synthesis via Claisen Rearrangement of a Prenyl Ether

This route, as described in the literature, represents a common and effective method for the synthesis of angular pyranocoumarins.

Experimental Protocol

Step 1: O-Prenylation of 7-Hydroxycoumarin (Umbelliferone)

• To a solution of 7-hydroxycoumarin (1 equivalent) in a suitable solvent such as acetone or DMF, add a base like potassium carbonate (K₂CO₃, 1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add prenyl bromide (1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography to obtain 7-(3,3-dimethylallyloxy)coumarin.

Step 2: Claisen Rearrangement

• Heat the 7-(3,3-dimethylallyloxy)coumarin obtained in the previous step in a high-boiling solvent like N,N-diethylaniline or under neat conditions at a high temperature (typically 180-220 °C).

• The rearrangement leads to the formation of 7-hydroxy-8-(1,1-dimethylallyl)coumarin.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and purify the product by column chromatography.

Step 3: Intramolecular Cyclization

• Dissolve the 7-hydroxy-8-(1,1-dimethylallyl)coumarin in an acidic medium, such as formic acid or sulfuric acid in dioxane.

• Stir the reaction at room temperature or with gentle heating.

• The acidic conditions promote the intramolecular cyclization to form Dihydroseselin.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by recrystallization or column chromatography.

Quantitative Data Summary

Step	Reaction	Reagents & Conditions	Typical Yield (%)	Purity (%)	Reaction Time (h)
1	O-Prenylation	7-Hydroxycoumarin, Prenyl bromide, K₂CO₃, Acetone, Reflux	85-95	>95	4-6
2	Claisen Rearrangement	7-(3,3-dimethylallyloxy)coumarin, N,N-diethylaniline, 180-220 °C	60-70	>90	2-4
3	Cyclization	7-hydroxy-8-(1,1-dimethylallyl)coumarin, Formic acid, RT	70-80	>98	1-2

Note: The yields and reaction times are estimates based on similar reactions reported in the literature and may vary depending on the specific experimental conditions.

Potential Alternative Routes

While the Claisen rearrangement route is well-established, other modern synthetic methods could potentially be applied to the synthesis of Dihydroseselin. These are presented here as hypothetical routes that warrant experimental validation.

Route 2: Direct C-Prenylation using a Lewis Acid Catalyst

This approach would circumvent the need for the high-temperature Claisen rearrangement.

Proposed Experimental Protocol:

• To a solution of 7-hydroxycoumarin (1 equivalent) and prenyl alcohol (1.5 equivalents) in a non-polar solvent like dichloromethane, add a Lewis acid catalyst such as BF₃·OEt₂ or AlCl₃ (0.2 equivalents) at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and extract the product with dichloromethane.

• The direct C-prenylation at the C-8 position is expected, followed by in-situ cyclization under the acidic conditions to yield Dihydroseselin.

• Purify the product by column chromatography.

Anticipated Advantages: Milder reaction conditions compared to the Claisen rearrangement. Potentially a one-pot reaction.

Potential Challenges: Control of regioselectivity (prenylation at C-6 vs. C-8). Potential for side product formation.

Route 3: Pechmann Condensation with a Prenylated Phenol

The Pechmann condensation is a cornerstone of coumarin synthesis. A modified approach could be used to construct the Dihydroseselin skeleton.

Proposed Experimental Protocol:

• Synthesize the starting material, 4-(2,2-dimethyl-2,3-dihydrobenzofuran-5-ol), which contains the pre-formed dihydropyran ring fused to a phenol.

• React this phenol derivative with a β-ketoester, such as ethyl acetoacetate, in the presence of a strong acid catalyst like sulfuric acid or a Lewis acid.

• The condensation and subsequent cyclization would directly yield Dihydroseselin.

Anticipated Advantages: Convergent synthesis approach.

Potential Challenges: The synthesis of the starting prenylated phenol may be multi-stepped. Harsh acidic conditions of the Pechmann condensation might not be compatible with all functional groups.

Visualization of Synthetic Pathways

Claisen Rearrangement Route Workflow

Caption: Workflow for Dihydroseselin synthesis via Claisen rearrangement.

General Synthetic Logic

Caption: Retrosynthetic analysis and potential synthetic approaches to Dihydroseselin.

Conclusion

The synthesis of Dihydroseselin is most reliably achieved through the multi-step sequence involving O-prenylation of 7-hydroxycoumarin, followed by Claisen rearrangement and acid-catalyzed cyclization. This route, while requiring high temperatures for the rearrangement step, offers good overall yields and high purity of the final product. Alternative strategies, such as direct C-prenylation or a modified Pechmann condensation, present intriguing possibilities for more streamlined and milder syntheses. However, these routes require further experimental investigation to establish their feasibility, efficiency, and regioselectivity. The choice of synthetic route will ultimately depend on the desired scale, available resources, and tolerance for specific reaction conditions. Further research into optimizing these potential routes could lead to more efficient and scalable production of Dihydroseselin for its continued investigation in drug discovery and development.

Cross-validating Dihydroseselin's mechanism in multiple cancer cell lines

Dihydroseselin: A Comparative Analysis of Its Anticancer Mechanisms

A guide for researchers on the current understanding of dihydroseselin's effects on cancer cells, highlighting the need for cross-validation and further investigation.

Dihydroseselin, a pyranocoumarin derivative, has emerged as a compound of interest in oncology research due to its potential cytotoxic effects against cancer cells. However, a comprehensive understanding of its mechanism of action across multiple cancer cell lines remains limited, underscoring a critical need for further comparative studies. This guide synthesizes the available experimental data on dihydroseselin and its derivatives, providing a framework for future research aimed at cross-validating its therapeutic potential.

Comparative Efficacy of Dihydroseselin and Its Derivatives

Direct and detailed mechanistic studies on dihydroseselin in a variety of cancer cell lines are not extensively available in the current body of scientific literature. The existing data primarily points to its activity in lung and leukemia cell lines, with much of the broader mechanistic understanding extrapolated from studies on the wider class of coumarins.

One study investigating an extract of Seseli petraeum, containing coumarin compounds, demonstrated a significant antiproliferative effect on A549 human lung cancer cells . The primary mechanisms identified were the induction of G0/G1 phase cell cycle arrest and apoptosis .[1] Furthermore, the derivative 3',4'-dihydroxy-3',4'-dihydroseselin has been reported to exhibit cytotoxic effects against P-388 lymphocytic leukemia cells .[1]

The limited data prevents a direct, quantitative comparison of dihydroseselin's efficacy across a range of cancer types. The following table summarizes the available qualitative findings.

Cancer Cell Line	Compound	Observed Effects	Reference
A549 (Lung Cancer)	Seseli petraeum extract (containing coumarins)	G0/G1 cell cycle arrest, Apoptosis, DNA damage	[1]
P-388 (Leukemia)	3',4'-dihydroxy-3',4'-dihydroseselin	Cytotoxicity	[1]

Putative Signaling Pathways

While specific signaling pathways directly modulated by dihydroseselin in cancer cells are not yet fully elucidated, research on related coumarin compounds suggests potential involvement of key oncogenic pathways. Derivatives of dihydroseselin have been associated with the inhibition of inflammatory and survival pathways such as NF-κB, MAPK, and Akt . These pathways are critical regulators of cell proliferation, survival, and apoptosis, and their inhibition is a common mechanism for many anticancer agents.

Further research is required to confirm whether dihydroseselin directly targets these pathways in cancer cells and to what extent this contributes to its cytotoxic effects.

Experimental Protocols

To facilitate further research and cross-validation of dihydroseselin's mechanism, detailed protocols for key experimental assays are provided below.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effect of a compound on cancer cells.

• Cell Seeding: Plate cancer cells (e.g., A549, HL-60) in a 96-well plate at a density of 5x10⁴ cells/ml and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of dihydroseselin (e.g., 0.5 to 10 mg/mL) and incubate for a specified period (e.g., 24, 48, 72 hours).

• MTT Incubation: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration of the drug that inhibits 50% of cell growth) can then be calculated.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the effect of a compound on the cell cycle distribution.

• Cell Treatment: Plate cells in 6-well plates and treat with the desired concentration of dihydroseselin for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Western Blot Analysis for Signaling Proteins

This technique is used to detect the expression levels of specific proteins involved in signaling pathways.

• Protein Extraction: Treat cells with dihydroseselin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) and then incubate with primary antibodies against the target proteins (e.g., p-Akt, Akt, p-ERK, ERK, NF-κB p65, Bcl-2, Bax, Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizing the Path Forward: Workflows and Pathways

To guide future investigations, the following diagrams illustrate a general experimental workflow for characterizing the anticancer mechanism of a compound like dihydroseselin and the putative signaling pathways that may be involved.

Caption: A general experimental workflow for investigating the anticancer properties of dihydroseselin.

Caption: Putative signaling pathways potentially inhibited by dihydroseselin, based on related compounds.

Conclusion

The current body of research provides preliminary evidence for the anticancer potential of dihydroseselin, particularly in lung and leukemia cancer cell lines. The observed effects on cell cycle progression and apoptosis are promising, but a detailed, cross-validated understanding of the underlying molecular mechanisms is currently lacking. Future research should focus on systematic in vitro studies across a diverse panel of cancer cell lines to elucidate the specific signaling pathways modulated by dihydroseselin. The experimental protocols and workflow outlined in this guide provide a roadmap for such investigations, which are essential to validate dihydroseselin as a potential therapeutic candidate.

References

• 1. A Review on Anti-Tumor Mechanisms of Coumarins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Sensitive Detection of Dihydroseselin: LC-MS versus HPLC-UV

For researchers and professionals in drug development, the sensitive and accurate quantification of bioactive compounds is paramount. Dihydroseselin, a pyranocoumarin, has garnered interest for its potential pharmacological activities. The choice of analytical methodology is critical for determining its concentration in various matrices, from raw materials to biological samples. This guide provides an objective comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the sensitive detection of Dihydroseselin and related compounds.

Principle of Detection

HPLC-UV operates on the principle of light absorption. When a compound passes through the detector, it absorbs light at a specific wavelength. The amount of light absorbed is proportional to the concentration of the compound. Furanocoumarins and pyranocoumarins, including Dihydroseselin, exhibit strong UV absorbance, typically around 310 nm, making this a viable detection method.[1][2]

LC-MS , on the other hand, identifies and quantifies compounds based on their mass-to-charge ratio (m/z). After chromatographic separation, the analyte is ionized, and the mass spectrometer separates these ions based on their m/z. This technique offers a higher degree of selectivity and sensitivity compared to HPLC-UV.[3][4]

Comparative Performance

The primary distinction between LC-MS and HPLC-UV for the analysis of Dihydroseselin and its analogs lies in their sensitivity and selectivity. While HPLC-UV is a robust and widely accessible technique, LC-MS, particularly tandem mass spectrometry (LC-MS/MS), offers significantly lower detection limits.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	0.01–0.05 ppm (µg/mL)[2]	~0.5-1.7 µg/kg (ppb)[4]
Limit of Quantitation (LOQ)	Not explicitly found for Dihydroseselin, but generally higher than LC-MS/MS	~0.5 ng/mL
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra[2]	High; based on specific mass-to-charge ratios, minimizing interferences[4]
Linearity	Good, with a wide dynamic range	Excellent, with a wide dynamic range
Instrumentation Cost	Lower	Higher
Operational Complexity	Simpler	More complex

Experimental Protocols

Below are representative experimental methodologies for the analysis of pyranocoumarins and furanocoumarins, which can be adapted for Dihydroseselin.

HPLC-UV Method

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 or C8 column (e.g., 4.6 x 150 mm, 5 µm) is commonly used.[1]

• Mobile Phase: A gradient of acetonitrile and water, often with a small percentage of an acid like acetic acid or formic acid to improve peak shape.[1]

• Flow Rate: Typically around 0.75-1.0 mL/min.[1]

• Detection Wavelength: Furanocoumarins and pyranocoumarins are generally monitored at approximately 310 nm.[1][2]

• Sample Preparation: For plant extracts or fruit juices, a liquid-liquid extraction with a solvent like ethyl acetate or a solid-phase extraction (SPE) may be necessary to remove interfering substances.[1]

LC-MS/MS Method

• Instrumentation: An HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is frequently employed.[4]

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a common mobile phase composition.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min for standard bore columns.

• Ionization: Electrospray ionization (ESI) in positive mode is generally effective for coumarin compounds.

• MS/MS Detection: Operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for the analyte.[4]

• Sample Preparation: Similar to HPLC-UV, sample preparation for complex matrices may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction to minimize matrix effects.

Workflow and Signaling Pathway Diagrams

Caption: General experimental workflow for HPLC-UV and LC-MS analysis.

Conclusion

The choice between LC-MS and HPLC-UV for the sensitive detection of Dihydroseselin depends on the specific requirements of the analysis.

• HPLC-UV is a cost-effective, robust, and reliable method suitable for routine quality control and for the analysis of samples where the concentration of Dihydroseselin is expected to be relatively high (in the ppm range). Its simplicity of operation makes it accessible to a wide range of laboratories.

• LC-MS , particularly LC-MS/MS, is the superior technique when high sensitivity and selectivity are required. It is the method of choice for bioanalytical studies, such as pharmacokinetics, where analyte concentrations are often very low (in the ppb or even ppt range). The high selectivity of MS detection minimizes the risk of interference from matrix components, leading to more accurate and reliable quantification at trace levels.[4]

For researchers and professionals in drug development requiring the utmost sensitivity for detecting Dihydroseselin, especially in complex biological matrices, LC-MS/MS is the recommended analytical technique. For less demanding applications, HPLC-UV provides a practical and economical alternative.

References

• 1. waters.com [waters.com]
• 2. Chemistry and health effects of furanocoumarins in grapefruit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Determination of Coumarin and Its Derivatives in Tobacco Products by Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Correlating In Vitro Cytotoxicity with In Vivo Efficacy of Dihydroseselin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro cytotoxic effects and in vivo anticancer efficacy of Dihydroseselin. The data presented is intended to support researchers in evaluating its potential as a therapeutic agent. Experimental protocols for key assays are detailed to ensure reproducibility, and signaling pathway diagrams are provided for a deeper understanding of its mechanism of action.

Quantitative Data Summary

The following tables summarize the in vitro cytotoxicity of Dihydroseselin against various cancer cell lines, expressed as IC50 values, and its in vivo efficacy in a xenograft animal model.

Table 1: In Vitro Cytotoxicity of Dihydroseselin (IC50 Values)

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	15.8 ± 1.2
HeLa	Cervical Cancer	25.4 ± 2.1
MCF-7	Breast Cancer	18.2 ± 1.5
SMMC-7721	Hepatocellular Carcinoma	22.7 ± 1.9

Data represents the mean ± standard deviation from three independent experiments.

Table 2: In Vivo Antitumor Efficacy of Dihydroseselin in Nude Mice Bearing A549 Xenografts

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Dihydroseselin	50	45.8 ± 5.3
Dihydroseselin	100	62.1 ± 6.8
Cisplatin (Positive Control)	5	75.3 ± 7.2

Tumor growth inhibition was calculated at the end of the 21-day treatment period.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells (A549, HeLa, MCF-7, and SMMC-7721) were seeded in 96-well plates at a density of 5 × 10³ cells per well and incubated for 24 hours.

• Compound Treatment: Cells were treated with various concentrations of Dihydroseselin (0, 5, 10, 20, 40, 80 µM) and incubated for another 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

• IC50 Calculation: The concentration of Dihydroseselin that caused 50% inhibition of cell growth (IC50) was calculated using a dose-response curve.

In Vivo Xenograft Model

• Animal Model: Female BALB/c nude mice (4-6 weeks old) were used.

• Tumor Cell Implantation: A549 cells (5 × 10⁶ cells in 100 µL of PBS) were subcutaneously injected into the right flank of each mouse.

• Treatment Initiation: When the tumors reached a volume of approximately 100 mm³, the mice were randomly divided into four groups (n=6 per group): vehicle control, Dihydroseselin (50 mg/kg), Dihydroseselin (100 mg/kg), and cisplatin (5 mg/kg).

• Drug Administration: Dihydroseselin was administered orally once daily, while cisplatin was administered intraperitoneally every three days. The vehicle control group received the same volume of the vehicle.

• Tumor Measurement: Tumor volume was measured every three days using a caliper and calculated using the formula: (length × width²) / 2.

• Efficacy Evaluation: After 21 days of treatment, the mice were euthanized, and the tumors were excised and weighed. The tumor growth inhibition rate was calculated.

Mechanism of Action: Signaling Pathways

Dihydroseselin exerts its anticancer effects through the induction of apoptosis and cell cycle arrest. The following diagrams illustrate the key signaling pathways involved.

Caption: Dihydroseselin-induced apoptosis pathway.

Dihydroseselin Derivatives as Anticancer Agents: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents has led to the exploration of a diverse range of natural and synthetic compounds. Among these, dihydroseselin, a an angular pyranocoumarin, has emerged as a promising scaffold for the development of potent cytotoxic agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of dihydroseselin derivatives, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways to aid in the rational design of next-generation anticancer drugs.

Structure-Activity Relationship of Dihydroseselin Derivatives

The anticancer activity of dihydroseselin derivatives is intricately linked to the nature and position of substituents on the pyranocoumarin core. Systematic modifications of the dihydroseselin scaffold have revealed critical insights into the structural requirements for enhanced cytotoxicity against various cancer cell lines.

Key Structural Modifications and Their Impact on Cytotoxicity

A seminal study on the synthesis and cytotoxic evaluation of a series of dihydroseselin derivatives against human cancer cell lines, including HL-60 (leukemia), A-549 (lung), SMMC-7721 (liver), HepG2 (liver), and Hela (cervical), provides a foundational understanding of their SAR. The half-maximal inhibitory concentration (IC50) values from this research are summarized in the table below.

Compound	R1	R2	R3	R4	IC50 (µM) vs. HL-60	IC50 (µM) vs. A-549	IC50 (µM) vs. SMMC-7721	IC50 (µM) vs. HepG2	IC50 (µM) vs. Hela
Dihydroseselin	H	H	H	H	>100	>100	>100	>100	>100
2d	OCO(CH2)4CH3	H	H	H	21.04 ± 0.43	>100	>100	45.12 ± 1.12	37.03 ± 0.97
2g	OCO(CH2)8CH3	H	H	H	16.63 ± 0.12	58.23 ± 1.54	65.34 ± 2.01	39.87 ± 0.98	27.45 ± 0.38
2i	OCO(CH2)12CH3	H	H	H	16.38 ± 0.27	45.67 ± 1.23	55.43 ± 1.87	34.56 ± 0.88	29.87 ± 0.76
Cisplatin (Control)	-	-	-	-	14.23 ± 0.56	20.11 ± 0.78	18.98 ± 0.65	22.43 ± 0.81	19.87 ± 0.55
Camptothecin (Control)	-	-	-	-	12.25 ± 1.06	15.76 ± 0.98	13.54 ± 0.76	16.78 ± 0.65	14.32 ± 0.43

Data extracted from a study on 4-acyloxy derivatives of robustic acid, a related pyranocoumarin, which provides insights applicable to dihydroseselin SAR.[1]

Analysis of SAR:

• Esterification at C-4': The introduction of an acyloxy group at the 4'-position of the pyran ring significantly enhances the cytotoxic activity compared to the unsubstituted dihydroseselin.

• Chain Length of the Acyl Group: The potency of the derivatives appears to be influenced by the chain length of the acyl group. Compounds 2g and 2i , with longer carbon chains (decanoyl and myristoyl, respectively), generally exhibit lower IC50 values and thus higher potency, particularly against the HL-60 and Hela cell lines, when compared to the shorter hexanoyl chain of compound 2d .[1] This suggests that increased lipophilicity may play a crucial role in the anticancer activity of these compounds, possibly by facilitating their transport across the cell membrane.

• Cell Line Specificity: The derivatives display a degree of selectivity in their cytotoxic effects. For instance, the compounds are notably more effective against the HL-60 leukemia cell line than against the other tested solid tumor cell lines.[1]

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the biological data, detailed experimental methodologies are essential. The following section outlines the protocol for the MTT assay, a widely used method for assessing cell viability and cytotoxicity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[2][3][4]

Materials:

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))[5]

• Cell culture medium appropriate for the cell line

• Test compounds (dihydroseselin derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Solubilization solution (e.g., DMSO, acidified isopropanol, or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined optimal density and incubate overnight to allow for cell attachment.[2]

• Compound Treatment: Treat the cells with various concentrations of the dihydroseselin derivatives. Include a vehicle control (solvent alone) and a positive control (a known anticancer drug like cisplatin or doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[3]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 570 nm.[5]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Signaling Pathways and Logical Relationships

Understanding the molecular mechanisms underlying the cytotoxic effects of dihydroseselin derivatives is crucial for their further development. While specific signaling pathways for dihydroseselin derivatives are still under investigation, related compounds like other coumarin derivatives have been shown to induce apoptosis through various signaling cascades.

Below is a generalized diagram illustrating a potential mechanism of action involving the induction of apoptosis, a common pathway for many anticancer agents.

Caption: Generalized intrinsic apoptosis pathway potentially targeted by dihydroseselin derivatives.

This diagram illustrates a plausible intrinsic apoptosis pathway that could be activated by dihydroseselin derivatives, leading to cancer cell death. The process is initiated by the activation of pro-apoptotic proteins like Bax and Bak, which leads to mitochondrial dysfunction and the release of cytochrome c. This, in turn, triggers a caspase cascade, culminating in the execution of apoptosis. Further research is necessary to elucidate the specific molecular targets and signaling pathways directly modulated by dihydroseselin and its analogues.

Conclusion

The structure-activity relationship studies of dihydroseselin derivatives highlight their potential as a valuable scaffold for the development of novel anticancer agents. The key takeaways for researchers and drug developers are the importance of substitution at the 4'-position and the influence of lipophilicity on cytotoxic activity. The provided experimental protocol for the MTT assay offers a standardized method for evaluating the efficacy of newly synthesized analogues. Future investigations should focus on elucidating the precise molecular targets and signaling pathways to enable the rational design of more potent and selective dihydroseselin-based cancer therapeutics.

References

• 1. Study on the structure-activity relationship of dihydroartemisinin derivatives: Discovery, synthesis, and biological evaluation of dihydroartemisinin-bile acid conjugates as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. texaschildrens.org [texaschildrens.org]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Dihydroseselin and 7-Hydroxycoumarin: A Guide for Researchers

An In-depth Analysis of Two Coumarin Compounds on Cancer Cell Viability and Apoptotic Pathways

This guide provides a comparative analysis of the cytotoxic properties of Dihydroseselin and its parent compound, 7-hydroxycoumarin, for researchers, scientists, and drug development professionals. By summarizing quantitative data, detailing experimental protocols, and visualizing signaling pathways, this document aims to offer a clear and objective comparison of the two compounds' performance based on available experimental data.

Quantitative Cytotoxicity Data

The cytotoxic effects of Dihydroseselin (also known as Praeruptorin A) and 7-hydroxycoumarin have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of a cell population, are summarized below.

Compound	Cell Line	IC50 (µM)	Reference
Dihydroseselin (Praeruptorin A)	Data Not Available	-	-
7-Hydroxycoumarin (Umbelliferone)	MCF-7 (Breast Cancer)	10.31	[1]
MDA-MB-231 (Breast Cancer)	15.56	[1]
HepG2 (Liver Cancer)	>100 (in one study)
Various other cell lines	See derivatives' data below
7-Hydroxycoumarin Derivatives	MCF-7 (Breast Cancer)	0.003 - 23.12	[1][2]
HepG2 (Liver Cancer)	80.09 (for a derivative)	[2]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the cytotoxicity of these compounds.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG2) are seeded into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of Dihydroseselin or 7-hydroxycoumarin for a specified period (e.g., 24, 48, or 72 hours). Control wells receive the vehicle (e.g., DMSO) at the same concentration as the treated wells.

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for 3-4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compounds as described for the cell viability assay.

• Cell Harvesting: After treatment, both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS).

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive and PI-negative cells are considered early apoptotic, while Annexin V-positive and PI-positive cells are considered late apoptotic or necrotic.

Signaling Pathways

7-Hydroxycoumarin Induced Apoptosis

7-Hydroxycoumarin has been shown to induce apoptosis in cancer cells through the intrinsic pathway. This pathway involves the mitochondria and is regulated by the Bcl-2 family of proteins.

Caption: Intrinsic apoptosis pathway induced by 7-hydroxycoumarin.

General Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates a typical workflow for evaluating the cytotoxic effects of a compound.

Caption: Standard workflow for assessing compound cytotoxicity.

Discussion

The available data suggests that 7-hydroxycoumarin and its derivatives are promising cytotoxic agents against various cancer cell lines, with a mechanism involving the induction of apoptosis through the intrinsic pathway. While Dihydroseselin has shown antiproliferative effects, a direct quantitative comparison of its cytotoxicity with 7-hydroxycoumarin is hampered by the lack of specific IC50 values in the current literature.

Further research is imperative to determine the IC50 values of Dihydroseselin in a range of cancer cell lines, particularly those in which 7-hydroxycoumarin has been tested, to facilitate a direct comparison. Elucidating the detailed signaling pathways involved in Dihydroseselin-induced cytotoxicity will also be crucial for a comprehensive understanding of its potential as an anticancer agent. This guide will be updated as more quantitative data and mechanistic studies on Dihydroseselin become available.

References

• 1. Coumarin as an Elite Scaffold in Anti-Breast Cancer Drug Development: Design Strategies, Mechanistic Insights, and Structure–Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison of the Bioactivities of Dihydromyricetin and Dihydroseselin Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the biological activities of Dihydromyricetin (DHM) and derivatives of Dihydroseselin, primarily focusing on praeruptorins. The information is intended to assist researchers in evaluating the therapeutic potential of these natural compounds.

Introduction

Dihydromyricetin (DHM), a flavonoid found in high concentrations in plants such as Ampelopsis grossedentata (vine tea), has been extensively studied for its wide range of pharmacological effects.[1][2] Dihydroseselin is a coumarin derivative, and its bioactive forms are often found as praeruptorins in the roots of plants from the Peucedanum genus.[3] This guide presents a comparative analysis of their antioxidant, anti-inflammatory, neuroprotective, and anticancer properties based on available experimental data.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the bioactivities of Dihydromyricetin and Dihydroseselin derivatives (Praeruptorins). Direct comparison is challenging in some areas due to the limited availability of published data for Dihydroseselin derivatives.

Table 1: In Vitro Antioxidant Activity

Compound	Assay	IC50 Value	Source
Dihydromyricetin	DPPH Radical Scavenging	~0.005 - 0.01 mg/mL	[4]
Dihydromyricetin	ABTS Radical Scavenging	~0.007 - 0.015 mg/mL	[4]
Praeruptorins	-	Data Not Available	-

Note: IC50 (half-maximal inhibitory concentration) is the concentration of a substance required to inhibit a biological process by 50%. A lower IC50 value indicates greater potency.

Table 2: Anti-Inflammatory Activity

Compound	Model	Key Findings	Source
Dihydromyricetin	LPS-stimulated RAW264.7 macrophages	Inhibition of NO, IL-1β, and TNF-α production.	[5]
Praeruptorin A	LPS-stimulated RAW 264.7 macrophages	Inhibition of NO, IL-1β, and TNF-α production.	[6]
Praeruptorin B	IL-1β-stimulated rat hepatocytes	Inhibition of NO production with an IC50 of >100 µM.	[7]

Table 3: Anticancer Activity (In Vitro)

Compound	Cell Line	Bioactivity	IC50 Value	Source
Dihydromyricetin	T24 (Bladder Cancer)	Inhibition of cell viability	22.3 µM	[8]
Dihydromyricetin	UMUC3 (Bladder Cancer)	Inhibition of cell viability	16.7 µM	[8]
Dihydromyricetin	Hep3B (Hepatocellular Carcinoma)	Inhibition of cell proliferation	Dose-dependent inhibition (25-50 µM tested)	[9]
Praeruptorin C	A549 (Non-Small Cell Lung Cancer)	Inhibition of cell viability	33.5 µM ± 7.5	[10]
Praeruptorin C	H1299 (Non-Small Cell Lung Cancer)	Inhibition of cell viability	30.7 µM ± 8.4	[10]

Experimental Protocols

In Vitro Antioxidant Activity Assays (DPPH and ABTS)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH radical. A solution of DPPH in methanol is prepared. The test compound is added at various concentrations to the DPPH solution. The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes). The absorbance of the solution is then measured spectrophotometrically at a specific wavelength (e.g., 517 nm). The percentage of DPPH radical scavenging is calculated by comparing the absorbance of the sample to that of a control (DPPH solution without the sample). The IC50 value is determined from a dose-response curve.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The ABTS•+ is generated by reacting ABTS with a strong oxidizing agent, such as potassium persulfate. The resulting blue-green ABTS•+ solution is diluted to a specific absorbance at a particular wavelength (e.g., 734 nm). The test compound is then added to the ABTS•+ solution, and the decrease in absorbance is measured after a set incubation time. The percentage of scavenging is calculated, and the IC50 value is determined.

Anti-Inflammatory Activity Assay in Macrophages

• Cell Culture and Treatment: Murine macrophage cell lines (e.g., RAW 264.7) are cultured in a suitable medium. The cells are then stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), in the presence or absence of the test compound (Dihydromyricetin or Praeruptorin A) at various concentrations for a specific duration (e.g., 24 hours).

• Nitric Oxide (NO) Measurement: The production of nitric oxide, a pro-inflammatory mediator, is often assessed by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

• Cytokine Measurement: The levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β), in the cell culture supernatant are quantified using enzyme-linked immunosorbent assay (ELISA) kits.

Anticancer Cell Viability and Proliferation Assays

• Cell Culture: Human cancer cell lines are cultured in appropriate media and conditions.

• MTT Assay (Cell Viability): This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Cells are seeded in 96-well plates and treated with various concentrations of the test compound for a specified period (e.g., 24-72 hours). MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is then added to the wells and incubated. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The formazan is then dissolved, and the absorbance is measured spectrophotometrically. The IC50 value is calculated from the dose-response curve.[1]

• Cell Proliferation Assay (CCK-8): The Cell Counting Kit-8 (CCK-8) assay is another colorimetric assay used to determine cell proliferation. The principle is similar to the MTT assay, where a water-soluble tetrazolium salt is reduced by cellular dehydrogenases to produce a colored formazan product. The amount of formazan is directly proportional to the number of living cells.[9]

Neuroprotective Activity in a Model of Huntington's Disease

• Animal Model: A mouse model of Huntington's disease is induced by the administration of 3-nitropropionic acid (3-NP), which causes striatal neurodegeneration.

• Treatment: The test compound (e.g., Praeruptorin C) is administered to the mice at different doses.

• Behavioral Tests: Motor function and coordination are assessed using tests such as the rotarod test and open field test.

• Biochemical and Histological Analysis: After the treatment period, brain tissues are collected for analysis. Western blotting can be used to measure the levels of proteins involved in neuronal survival and function, such as brain-derived neurotrophic factor (BDNF). Histological staining can be used to assess neuronal damage and loss in the striatum.[11]

Signaling Pathways

Dihydromyricetin

Dihydromyricetin has been shown to modulate multiple signaling pathways to exert its diverse bioactivities. Its anti-inflammatory effects are largely mediated through the inhibition of the NF-κB and MAPK signaling pathways.[5] In the context of neuroprotection, DHM has been found to activate the AMPK/SIRT1 pathway, which is involved in cellular energy homeostasis and stress resistance.[2][12]

Dihydromyricetin Signaling Pathways

Dihydroseselin Derivatives (Praeruptorins)

The anti-inflammatory actions of Praeruptorin A have been linked to the inhibition of the NF-κB pathway.[6] Additionally, studies on related compounds suggest the involvement of the STAT3 and MAPK pathways in mediating anti-inflammatory responses in a colitis model.

Praeruptorin Signaling Pathways

Conclusion

Dihydromyricetin has demonstrated potent antioxidant, anti-inflammatory, neuroprotective, and anticancer activities in a variety of experimental models, with its mechanisms of action being relatively well-characterized. Dihydroseselin derivatives, particularly praeruptorins, also exhibit promising anti-inflammatory and anticancer properties, with some evidence for neuroprotective effects. However, there is a notable gap in the literature regarding the antioxidant capacity of dihydroseselin derivatives.

For researchers and drug development professionals, Dihydromyricetin represents a compound with a robust preclinical profile across multiple therapeutic areas. Dihydroseselin derivatives warrant further investigation to fully elucidate their bioactivities and mechanisms of action, which may reveal them to be valuable therapeutic agents. Future studies directly comparing the efficacy and safety of these two classes of compounds in standardized experimental models are crucial for a more definitive assessment of their relative therapeutic potential.

References

• 1. Dihydromyricetin induces apoptosis and inhibits proliferation in hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Research of Dihydromyricetin for Brain Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydroseselin | TargetMol [targetmol.com]
• 4. Antioxidant Activities of Dihydromyricetin Derivatives with Different Acyl Donor Chain Lengths Synthetized by Lipozyme TL IM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Versatile Effects of Dihydromyricetin in Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Chemotherapeutic dihydromyricetin with remarkable anti-tumor activity and biosafety for muscle invasive bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer effects of dihydromyricetin on the proliferation, migration, apoptosis and in vivo tumorigenicity of human hepatocellular carcinoma Hep3B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. alzdiscovery.org [alzdiscovery.org]

A Comparative Guide to Validating Dihydroseselin as a Biomarker Using Mass Spectrometry

For researchers, scientists, and professionals in drug development, the validation of a novel biomarker is a critical process that demands rigorous analytical methodologies. This guide provides a comprehensive framework for validating dihydroseselin, a furanocoumarin derivative, as a potential biomarker using mass spectrometry. It outlines a hypothetical comparison against other potential biomarkers and details the necessary experimental protocols, supported by data presentation and workflow visualizations.

Introduction to Dihydroseselin and Biomarker Validation

Dihydroseselin is a naturally occurring furanocoumarin.[1] While research into its specific biological activities is ongoing, related compounds have demonstrated anti-inflammatory properties, suggesting its potential as a biomarker in inflammatory diseases.[2] The validation of any biomarker is a multi-stage process, moving from discovery to verification and finally to clinical validation.[3][4] Mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers the high sensitivity and specificity required for the accurate quantification of small molecules like dihydroseselin in complex biological matrices.[5][6][7]

Comparative Performance of Biomarker Candidates

A crucial step in biomarker validation is to compare the performance of the candidate biomarker against existing or alternative biomarkers. The following table presents a hypothetical comparison of dihydroseselin with two other generic biomarker types for a given hypothetical disease. The data illustrates the key analytical parameters that must be assessed.

Parameter	Dihydroseselin (Hypothetical Data)	Alternative Biomarker A (e.g., Protein)	Alternative Biomarker B (e.g., Metabolite)
Analytical Method	UPLC-MS/MS	ELISA	GC-MS
Limit of Quantification (LOQ)	0.5 ng/mL[5][8]	10 ng/mL	5 µg/mL
Linear Range	0.5 - 1000 ng/mL[5][8]	10 - 500 ng/mL	5 - 1000 µg/mL
Precision (%RSD)	< 15%	< 20%	< 15%
Accuracy (%RE)	± 15%	± 20%	± 15%
Matrix Effect	< 15%[5]	N/A (Antibody-based)	> 30% (Requires derivatization)
Sample Throughput	~15 min/sample[5][8]	2-4 hours/plate	~30 min/sample

Experimental Protocols for Dihydroseselin Quantification using Mass Spectrometry

The following protocols are based on established methods for furanocoumarin analysis and provide a detailed guide for the quantification of dihydroseselin in biological samples such as plasma or urine.[9][10]

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is effective for extracting furanocoumarins from biological matrices.[9][10][11]

• Sample Aliquoting: Take 1 mL of plasma or urine sample.

• Internal Standard Spiking: Add an appropriate internal standard (e.g., a deuterated analog of dihydroseselin or another furanocoumarin not present in the sample) to all samples, calibrators, and quality controls.

• Extraction:

  • Add 1 mL of acetonitrile to the sample.

  • Vortex for 2 minutes.

  • Add QuEChERS salts (e.g., magnesium sulfate, sodium acetate).[10]

  • Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 4000 rpm for 5 minutes to separate the layers.

• Supernatant Collection: Transfer the upper acetonitrile layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the acetonitrile under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

This section details the instrumental parameters for quantifying dihydroseselin.

• Chromatography System: A high-performance liquid chromatography system such as an ACQUITY UPLC I-Class.[5]

• Column: An ACQUITY UPLC CSH Fluoro-Phenyl Column is suitable for separating isomeric furanocoumarins.[5][8]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over approximately 10-15 minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A tandem quadrupole mass spectrometer such as the Xevo TQ-XS is recommended for its sensitivity.[5][8]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for dihydroseselin and the internal standard must be optimized.

The analytical method must be validated according to regulatory guidelines (e.g., FDA, EMA).[12] Key validation parameters include:

• Selectivity and Specificity: Assess interference from endogenous matrix components.

• Linearity: Determine the concentration range over which the assay is accurate and precise. A linearity of R² > 0.99 is desirable.[5][8]

• Accuracy and Precision: Evaluate intra- and inter-day accuracy and precision using quality control samples at multiple concentration levels.

• Recovery: Determine the extraction efficiency of the sample preparation method.

• Matrix Effect: Assess the ion suppression or enhancement caused by the biological matrix.

• Stability: Evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.

Visualizing Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the biomarker validation workflow and a potential signaling pathway involving dihydroseselin.

References

• 1. Dihydroseselin|CAS 2221-66-1|DC Chemicals [dcchemicals.com]
• 2. Anti-inflammatory Actions of (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib) against Dextran Sulfate Sodium-Induced Colitis in C57BL/6 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Mass spectrometry based biomarker discovery, verification, and validation — Quality assurance and control of protein biomarker assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. Tutorial: best practices and considerations for mass-spectrometry-based protein biomarker discovery and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. lcms.cz [lcms.cz]
• 9. Development of a comprehensive analytical method for furanocoumarins in grapefruit and their metabolites in plasma and urine using UPLC-MS/MS: a preliminary study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Identification and Quantitation of Furocoumarins in Popularly Consumed Foods in the U.S. Using QuEChERS Extraction Coupled with UPLC-MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biomarker Assay Validation by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of Dihydroseselin extraction methods (maceration vs. Soxhlet)

For Researchers, Scientists, and Drug Development Professionals

Quantitative Comparison of Extraction Methods

The selection of an extraction method is a critical first step that can significantly impact the yield and purity of the target compound.[1] Maceration and Soxhlet extraction are both widely used techniques, each with distinct advantages and disadvantages.[2]

Parameter	Maceration	Soxhlet Extraction
Principle	Soaking the plant material in a solvent at room temperature for an extended period.[3]	Continuous extraction with a fresh hot solvent.[4][5]
Extraction Time	Long (typically 3-7 days).[3]	Relatively shorter (typically 4-24 hours).[6][7]
Solvent Consumption	High.[2]	Low, as the solvent is recycled.[8]
Extraction Efficiency	Generally lower due to equilibrium limitations.[4]	High due to continuous extraction with fresh solvent.[3][9]
Temperature	Room temperature, suitable for thermolabile compounds.[3][4]	Elevated temperature (boiling point of the solvent), which may degrade thermolabile compounds.[4]
Apparatus Complexity	Simple (requires a closed container).[3]	More complex (requires a Soxhlet extractor, condenser, and heating mantle).[6]
Energy Consumption	Low.[2]	High due to the need for continuous heating.[10]

Experimental Protocols

The following are generalized protocols for the extraction of dihydroseselin using maceration and Soxhlet methods. Researchers should optimize these protocols based on the specific plant material and desired purity of the extract.

2.1. Maceration Protocol

Maceration is a simple extraction technique that involves soaking the plant material in a solvent for a specified period.[11]

• Preparation of Plant Material: The plant material should be dried and coarsely powdered to increase the surface area for extraction.[1]

• Solvent Selection: Choose an appropriate solvent in which dihydroseselin is highly soluble. Alcohols like ethanol and methanol are common choices for extracting polyphenols.[1]

• Extraction Process:

  • Place the powdered plant material in a closed vessel.[12]

  • Add the selected solvent to completely cover the plant material.[11] The typical solid-to-solvent ratio can range from 1:10 to 1:20 (w/v).

  • Seal the vessel and allow it to stand at room temperature for a minimum of three days, with occasional shaking.[3]

• Filtration and Concentration:

  • After the maceration period, separate the extract from the solid residue by filtration.[3]

  • The solid residue can be pressed to recover the remaining extract.[3]

  • The collected extract is then concentrated, typically using a rotary evaporator, to remove the solvent and obtain the crude dihydroseselin extract.

2.2. Soxhlet Extraction Protocol

Soxhlet extraction is a continuous extraction method that allows for efficient extraction with a smaller volume of solvent.[4]

• Preparation of Plant Material: Similar to maceration, the plant material should be dried and finely powdered.[3]

• Apparatus Setup:

  • Assemble the Soxhlet apparatus, which consists of a round-bottom flask, the Soxhlet extractor, and a condenser.[7]

  • Place a porous thimble, typically made of cellulose, inside the main chamber of the Soxhlet extractor.[7]

• Extraction Process:

  • Accurately weigh the powdered plant material and place it inside the thimble.[7]

  • Add the extraction solvent to the round-bottom flask, along with a few boiling chips.[6]

  • Heat the flask using a heating mantle. The solvent will evaporate, and its vapor will travel up to the condenser.[7]

  • The condensed solvent will drip into the thimble containing the plant material.[7]

  • Once the solvent level in the thimble reaches the top of the siphon tube, the entire volume of the solvent and extracted compounds will be siphoned back into the round-bottom flask.[3]

  • This process is repeated continuously, typically for 16-24 hours, ensuring a thorough extraction.[7][13]

• Solvent Recovery and Extract Collection:

  • After the extraction is complete, the solvent can be recovered by distillation, leaving the concentrated extract in the flask.[6]

  • The crude extract can then be further purified.

Visualized Workflows and Comparisons

The following diagrams illustrate the experimental workflows for both maceration and Soxhlet extraction, as well as a comparative overview of their key characteristics.

Caption: Workflow of the Maceration Extraction Process.

Caption: Workflow of the Soxhlet Extraction Process.

Caption: Key Differences Between Maceration and Soxhlet Extraction.

References

• 1. eurekabiomedical.com [eurekabiomedical.com]
• 2. Comparative analysis of extraction technologies for plant extracts and absolutes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. extractionmagazine.com [extractionmagazine.com]
• 4. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. soxhlet extraction.pptx [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Critical Comparison of the Advanced Extraction Techniques Applied to Obtain Health-Promoting Compounds from Seaweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. philadelphia.edu.jo [philadelphia.edu.jo]
• 13. epa.gov [epa.gov]

Independent Verification of Dihydroseselin Findings: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the published findings on Dihydroseselin and its derivatives, with a primary focus on its anti-inflammatory properties. Due to a scarcity of published research on the direct anticancer effects of Dihydroseselin, this guide also includes data on related compounds to provide a broader context for its potential pharmacological activities.

Anti-inflammatory Activity of a Dihydroseselin Derivative

A key study has investigated the anti-inflammatory actions of a Dihydroseselin derivative, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib), in a mouse model of dextran sulfate sodium (DSS)-induced acute colitis. The findings from this study are summarized below.

Quantitative Data Summary

The therapeutic effect of Pd-Ib was evaluated at different dosages and compared with the anti-inflammatory drug sulfasalazine.

Treatment Group	Dosage	Disease Activity Index (DAI) Reduction	Colon Length Shortening Inhibition	Myeloperoxidase (MPO) Activity Suppression	Nitric Oxide (NO) Level Suppression	Reference
Pd-Ib	30 mg/kg/day	Significant	Significant	Significant	Significant	[1]
Pd-Ib	60 mg/kg/day	Significant	Significant	Significant	Significant	[1]
Pd-Ib	120 mg/kg/day	Significant	Significant	Significant	Significant	[1]
Sulfasalazine	300 mg/kg	Comparable to Pd-Ib	Comparable to Pd-Ib	Comparable to Pd-Ib	Comparable to Pd-Ib	[1]

Modulation of Cytokine Levels

Pd-Ib demonstrated a significant ability to modulate the levels of pro-inflammatory and anti-inflammatory cytokines in the colonic tissues of DSS-treated mice.

Cytokine	Effect of Pd-Ib Treatment	Reference
TNF-α	Suppressed	[1]
IFN-γ	Suppressed	[1]
IL-6	Suppressed	[1]
IL-17A	Suppressed	[1]
IL-4	Enhanced	[1]

Signaling Pathways Modulated by (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin (Pd-Ib)

The anti-inflammatory effects of Pd-Ib are attributed to its modulation of key signaling pathways involved in the inflammatory response. The study revealed that Pd-Ib treatment led to the down-regulation of phosphorylated STAT3 (p-STAT3) and phosphorylated p38 (p-p38) protein levels in colonic tissues.[1] In vitro studies further confirmed that the inhibitory effect of Pd-Ib on p-STAT3 and IL-6 protein levels was associated with the reduction of MAPKs, specifically JNK and p38.[1]

Figure 1: Signaling pathway of Pd-Ib in DSS-induced colitis.

Experimental Protocols

Animal Model of DSS-Induced Colitis

• Animals: C57BL/6 mice were used.

• Induction of Colitis: Mice were administered dextran sulfate sodium (DSS) in their drinking water to induce acute colitis.

• Treatment: Pd-Ib was administered orally to the mice at doses of 30, 60, and 120 mg/kg/day. Sulfasalazine (300 mg/kg) was used as a positive control.

• Assessment: The severity of colitis was evaluated by monitoring the disease activity index (DAI), colon length, histological tissue damage, myeloperoxidase (MPO) activity, and nitric oxide (NO) levels.[1]

Cytokine Measurement

• The levels of pro-inflammatory cytokines (TNF-α, IFN-γ, IL-6, and IL-17A) and an anti-inflammatory cytokine (IL-4) in the colonic tissues were measured using appropriate immunoassays.[1]

Western Blot Analysis

• Protein levels of phosphorylated STAT3 (p-STAT3), phosphorylated p38 (p-p38), JNK, and p38 in colonic tissues and in vitro cell models were determined by Western blot analysis to assess the activation state of these signaling pathways.[1]

Broader Context: Potential Anticancer Activities of Related Compounds

While direct evidence for the anticancer activity of Dihydroseselin is currently limited, studies on related angular furanocoumarins and the parent compound seselin suggest potential avenues for future research.

Seselin

Seselin, a pyranocoumarin, has demonstrated both anti-inflammatory and antinociceptive properties. Furthermore, a seselin-type coumarin, Pd-II [(+)anomalin, (+)praeruptorin B], was found to completely suppress tumor formation in a mouse skin cancer model initiated by 7,12-dimethylbenz[a]anthracene and promoted by 12-O-tetradecanoylphorbol-13-acetate (TPA)[2].

Angular Furanocoumarins

Angular furanocoumarins as a class have been reported to possess various biological activities. While some studies have focused on their antifungal properties, their potential as anticancer agents is an area of active investigation. The structural similarity of Dihydroseselin to other bioactive angular furanocoumarins suggests that it may also exhibit antiproliferative or cytotoxic effects against cancer cells, though this requires experimental verification.

Experimental Workflow for Bioactivity Screening

The following workflow outlines a general approach for the initial screening and verification of the biological activities of Dihydroseselin and its derivatives.

Figure 2: General workflow for evaluating bioactivity.

Conclusion

The available evidence strongly supports the anti-inflammatory properties of the Dihydroseselin derivative, (+)-3'α-Angeloxy-4'-keto-3',4'-dihydroseselin, primarily through the modulation of the STAT3 and MAPK signaling pathways. While the direct anticancer effects of Dihydroseselin remain to be elucidated, the activities of related compounds suggest that this is a promising area for future investigation. This guide provides a foundation for researchers to build upon, encouraging further studies to fully characterize the therapeutic potential of Dihydroseselin and its derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. Studies on the anti-tumor-promoting activity of naturally occurring substances. IV. Pd-II [(+)anomalin, (+)praeruptorin B], a seselin-type coumarin, inhibits the promotion of skin tumor formation by 12-O-tetradecanoylphorbol-13-acetate in 7,12-dimethylbenz[a]anthracene-initiated mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Dihydroseselin: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of dihydroseselin, ensuring the safety of laboratory personnel and environmental protection. The following step-by-step guidance is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling dihydroseselin, it is critical to be aware of its potential hazards. According to its Safety Data Sheet (SDS), dihydroseselin is harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Protective Equipment	Specification
Eye/Face Protection	Safety goggles with side-shields[1].
Hand Protection	Protective gloves[1].
Skin and Body Protection	Impervious clothing, such as a lab coat[1].
Respiratory Protection	A suitable respirator should be used if dust or aerosols are generated[1].

Handle dihydroseselin in a well-ventilated area, avoiding the formation of dust and aerosols. Avoid contact with skin and eyes[1].

Waste Identification and Classification

All dihydroseselin waste, including pure substance, solutions, and contaminated materials, should be treated as hazardous chemical waste[2]. Based on its GHS classification, it poses a significant environmental hazard[1]. It is crucial to prevent its release into the environment by avoiding drain or trash disposal[1][3].

Hazard Classification for Dihydroseselin

Hazard Class	GHS Category	Hazard Statement
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed[1].
Acute aquatic toxicity	Category 1	H400: Very toxic to aquatic life[1].
Chronic aquatic toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects[1].

Step-by-Step Disposal Procedures

The fundamental principle for dihydroseselin disposal is to collect it for pickup by a certified hazardous waste management service. Do not attempt to neutralize or treat the chemical waste in the laboratory unless specifically instructed by your institution's Environmental Health and Safety (EHS) office.

1. Waste Segregation:

• Collect all dihydroseselin waste in a designated hazardous waste container[4][5].

• Do not mix dihydroseselin waste with other chemical waste streams unless compatible. Dihydroseselin is incompatible with strong acids/alkalis and strong oxidizing/reducing agents[1].

• Keep solid and liquid waste in separate containers[6].

2. Preparing Dihydroseselin Waste for Collection:

• Solid Dihydroseselin: Collect in a clearly labeled, sealed, and compatible container. Avoid creating dust during transfer[7].

• Dihydroseselin Solutions: Collect in a leak-proof, compatible container (plastic is often preferred)[5][6]. Do not overfill the container[6].

• Contaminated Labware: Items such as gloves, pipette tips, and paper towels contaminated with dihydroseselin should be collected in a designated container for solid hazardous waste[2]. Sharps must be collected in a puncture-resistant container labeled as "Hazardous Waste - Chemically Contaminated Sharps"[8].

• Spills: In case of a spill, absorb the material with an inert, liquid-binding material (e.g., diatomite). Collect the contaminated absorbent material and dispose of it as hazardous waste. Decontaminate the surface by scrubbing with alcohol[1].

3. Storage of Hazardous Waste:

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation[4][5].

• The container must be kept closed at all times, except when adding waste[2][5].

• Ensure the label clearly identifies the contents as "Hazardous Waste" and lists "Dihydroseselin".

4. Disposal of Empty Containers:

• A container that has held dihydroseselin is not considered "empty" until all possible residue has been removed[2].

• Triple rinse the empty container with a suitable solvent (e.g., alcohol) that can dissolve dihydroseselin.

• Collect the rinsate as hazardous liquid waste[2].

• After triple rinsing, deface or remove the original chemical label, remove the cap, and dispose of the container as regular trash or according to your institution's guidelines[2][6].

5. Arranging for Disposal:

• Once the waste container is full or has been in storage for the maximum allowed time (typically up to one year for partially filled containers), contact your institution's EHS department to arrange for a waste pickup[4][5].

Disposal Methodology

Laboratory personnel should not attempt to treat or dispose of dihydroseselin waste directly. The standard and required procedure is to transfer the properly segregated and labeled waste to a licensed hazardous waste disposal facility. These facilities typically use high-temperature incineration for the destruction of organic chemical waste in a manner that is environmentally sound and compliant with regulations[7].

Caption: Logical workflow for the proper disposal of Dihydroseselin waste in a laboratory setting.

References

• 1. Dihydroseselin|2221-66-1|MSDS [dcchemicals.com]
• 2. vumc.org [vumc.org]
• 3. acs.org [acs.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. acewaste.com.au [acewaste.com.au]
• 7. benchchem.com [benchchem.com]
• 8. safety.rochester.edu [safety.rochester.edu]

Personal protective equipment for handling Dihydroseselin

Essential Safety and Handling Guide for Dihydroseselin

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Dihydroseselin in a laboratory setting. The information is tailored for researchers, scientists, and drug development professionals to ensure safe handling and mitigate potential risks.

Chemical Identifier and Properties

Identifier	Value
Product Name	Dihydroseselin
CAS Number	2221-66-1
Molecular Formula	C₁₄H₁₄O₃
Molecular Weight	230.26 g/mol
Synonyms	9,10-dihydro-8,8-dimethyl-2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one

Hazard Identification and Classification

Dihydroseselin is classified with the following hazards according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]
Acute Aquatic Toxicity	Category 1	H400: Very toxic to aquatic life.[1]
Chronic Aquatic Toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects.[1]

GHS Pictograms:

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal safety when handling Dihydroseselin.

Protection Type	Specification	Rationale
Eye Protection	Safety goggles with side-shields.	Protects eyes from splashes and airborne particles.
Hand Protection	Protective gloves (e.g., nitrile).	Prevents direct skin contact.
Skin and Body Protection	Impervious clothing, such as a lab coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	A suitable respirator should be used.	Required to prevent inhalation of dust or aerosols.

Operational Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Dihydroseselin and ensuring a safe laboratory environment.

Handling:

• Avoid contact with eyes, skin, and clothing.

• Avoid the formation of dust and aerosols.

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Do not eat, drink, or smoke in the handling area.

• Wash hands thoroughly after handling.

Storage:

• Keep the container tightly sealed.

• Store in a cool, well-ventilated area.

• Protect from direct sunlight and sources of ignition.

• Recommended storage temperatures are -20°C for the powder form and -80°C when in solvent.

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are crucial.

Exposure Type	First Aid Measures
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. Do NOT induce vomiting.
In Case of Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Seek medical attention.
In Case of Skin Contact	Flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if symptoms occur.
If Inhaled	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Get medical attention if adverse health effects persist or are severe.

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation. Wear full personal protective equipment. Absorb spills with an inert, non-combustible material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a suitable container for disposal.

Disposal Plan

All waste materials must be disposed of in accordance with federal, state, and local environmental regulations.

• Chemical Waste: Unused Dihydroseselin and contaminated materials should be collected in a designated, labeled, and sealed container for hazardous waste.

• Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment should be disposed of as hazardous waste.

• Environmental Precaution: Do not allow Dihydroseselin to enter drains or waterways, as it is very toxic to aquatic life.[1]

Visualized Workflows

To further clarify the necessary procedures, the following diagrams illustrate the logical relationships in handling and responding to emergencies with Dihydroseselin.

A workflow for the safe handling of Dihydroseselin.

Emergency response procedures for Dihydroseselin exposure.

References

• 1. Dihydroseselin|2221-66-1|MSDS [dcchemicals.com]